4-Bromo-2-fluorobenzenesulfonyl chloride

• CAS: 216159-03-4

Core Science & Biosynthesis

4-Bromo-2-fluorobenzenesulfonyl chloride CAS number and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorobenzenesulfonyl chloride, a key intermediate in organic synthesis. The document details its chemical and physical properties, safety and handling protocols, and its applications, particularly in the pharmaceutical and agrochemical industries.

Core Compound Information

CAS Number: 216159-03-4[1][2][3][4][5][6]

4-Bromo-2-fluorobenzenesulfonyl chloride is a halogenated aromatic sulfonyl chloride. Its structure, featuring a bromine and a fluorine atom on the benzene ring, makes it a versatile reagent for introducing the 4-bromo-2-fluorobenzenesulfonyl moiety into various molecules. This compound is particularly valuable in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[7]

Chemical and Physical Properties

The physical and chemical properties of 4-Bromo-2-fluorobenzenesulfonyl chloride are summarized in the table below. The compound is a solid at room temperature and is sensitive to moisture.[5]

Property	Value	Source(s)
Molecular Formula	C₆H₃BrClFO₂S	[1][2][4][5]
Molecular Weight	273.51 g/mol	[2][5]
Appearance	White to pale cream or pale yellow crystalline powder	[1][8]
Melting Point	62.5-68.5 °C	[1][8]
63-66 °C (lit.)	[5][7]
Boiling Point	84 °C (at 0.5 mmHg)	[5]
IUPAC Name	4-bromo-2-fluorobenzene-1-sulfonyl chloride	[1]
InChI Key	XNYBZLRIUHNRQY-UHFFFAOYSA-N	[1][5]
SMILES	FC1=C(C=CC(Br)=C1)S(Cl)(=O)=O	[1]

Safety and Handling

4-Bromo-2-fluorobenzenesulfonyl chloride is classified as a corrosive substance that causes severe skin burns and eye damage.[5][9] It is essential to handle this chemical with appropriate personal protective equipment in a well-ventilated area.

Hazard and Precautionary Information

Classification	Code	Description	Source(s)
GHS Pictogram	GHS05	Corrosive	[9]
Signal Word	Danger	[9]
Hazard Statements	H314	Causes severe skin burns and eye damage.	[9]
H290	May be corrosive to metals.
Precautionary Statements	P260	Do not breathe dust/fume/gas/mist/vapours/spray.
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[9]
P301+P330+P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.	[10]
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[9]
P310	Immediately call a POISON CENTER or doctor/physician.	[9]
P405	Store locked up.	[10]
P501	Dispose of contents/container to an appropriate treatment and disposal facility...	[10]

Personal Protective Equipment (PPE)

Equipment	Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[10]
Skin Protection	Chemical impermeable and fire/flame resistant gloves and clothing.[10]
Respiratory Protection	Full-face respirator if exposure limits are exceeded.[10]

Experimental Protocols & Applications

4-Bromo-2-fluorobenzenesulfonyl chloride is a valuable reagent in organic synthesis, primarily serving as an intermediate for the preparation of sulfonamides.[7] The sulfonyl chloride group is highly reactive towards nucleophiles, such as amines, allowing for the formation of stable sulfonamide linkages. This reactivity is fundamental to its application in medicinal chemistry and materials science.[7][11]

General Synthesis of Arylsulfonyl Chlorides

A common method for the synthesis of arylsulfonyl chlorides involves the chlorination of the corresponding sulfonic acid. While a specific protocol for 4-Bromo-2-fluorobenzenesulfonyl chloride is not detailed in the provided results, a general workflow can be illustrated. Another established route for similar compounds involves the oxidation of a corresponding thiol in the presence of a chloride source.[12][13]

Caption: Generalized synthetic workflow for arylsulfonyl chlorides.

Formation of Sulfonamides

A primary application of 4-Bromo-2-fluorobenzenesulfonyl chloride is its reaction with primary or secondary amines to yield sulfonamides. This reaction is crucial for synthesizing a wide range of biologically active molecules.[7][11] The fluorinated and brominated aromatic ring can enhance metabolic stability and binding affinity of the final compound.[7]

References

• 1. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl chloride [oakwoodchemical.com]
• 3. 4-Bromo-2-fluorobenzenesulfonyl chloride - Safety Data Sheet [chemicalbook.com]
• 4. 216159-03-4 CAS MSDS (4-Bromo-2-fluorobenzenesulfonyl chloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 4-Bromo-2-fluorobenzenesulfonyl chloride | 216159-03-4 [chemicalbook.com]
• 7. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 8. B24352.06 [thermofisher.com]
• 9. capotchem.com [capotchem.com]
• 10. echemi.com [echemi.com]
• 11. 4-Bromobenzenesulfonyl Chloride|Research Chemical [benchchem.com]
• 12. Page loading... [guidechem.com]
• 13. 4-Fluorobenzenesulfonyl chloride | 349-88-2 [chemicalbook.com]

An In-depth Technical Guide to the Synthesis of 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic route to 4-bromo-2-fluorobenzenesulfonyl chloride, a key intermediate in the development of pharmaceuticals and agrochemicals. Due to the directing effects of the bromo and fluoro substituents, a direct chlorosulfonation of 1-bromo-3-fluorobenzene is unlikely to yield the desired isomer. Therefore, this guide details a more chemically sound and widely applicable approach: a Sandmeyer-type reaction starting from 4-bromo-2-fluoroaniline. This method offers high regioselectivity and is a common strategy for the synthesis of substituted aryl sulfonyl chlorides.

Synthetic Pathway Overview

The synthesis of 4-bromo-2-fluorobenzenesulfonyl chloride is proposed via a two-step process commencing with the diazotization of 4-bromo-2-fluoroaniline. The resulting diazonium salt is then subjected to a copper-catalyzed reaction with sulfur dioxide, followed by treatment with a chloride source to yield the target sulfonyl chloride.

Caption: Proposed synthetic pathway for 4-bromo-2-fluorobenzenesulfonyl chloride.

Experimental Protocols

The following protocols are based on established methodologies for Sandmeyer-type reactions for the synthesis of aryl sulfonyl chlorides.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
4-Bromo-2-fluoroaniline	C₆H₅BrFN	190.01	≥98%	Commercial Source
Sodium Nitrite	NaNO₂	69.00	≥99%	Commercial Source
Hydrochloric Acid	HCl	36.46	37% (conc.)	Commercial Source
Sulfur Dioxide	SO₂	64.07	Gas	Commercial Source
Copper(I) Chloride	CuCl	98.99	≥97%	Commercial Source
Acetic Acid	CH₃COOH	60.05	Glacial	Commercial Source
Dichloromethane	CH₂Cl₂	84.93	ACS Grade	Commercial Source
Sodium Bicarbonate	NaHCO₃	84.01	Saturated Solution	Laboratory Prepared
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Granular	Commercial Source

Step 1: Diazotization of 4-Bromo-2-fluoroaniline

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 4-bromo-2-fluoroaniline (e.g., 19.0 g, 0.1 mol).

• Add a mixture of concentrated hydrochloric acid (e.g., 30 mL) and water (e.g., 30 mL). Stir the mixture to form a fine slurry of the amine hydrochloride.

• Cool the slurry to 0-5 °C in an ice-salt bath.

• Prepare a solution of sodium nitrite (e.g., 7.6 g, 0.11 mol) in water (e.g., 20 mL).

• Add the sodium nitrite solution dropwise to the stirred amine slurry, maintaining the temperature between 0-5 °C. The addition should take approximately 30 minutes.

• After the addition is complete, continue to stir the mixture at 0-5 °C for an additional 30 minutes. A slight excess of nitrous acid should be confirmed with starch-iodide paper. The resulting solution of the 4-bromo-2-fluorobenzenediazonium salt is kept cold for the next step.

Step 2: Synthesis of 4-Bromo-2-fluorobenzenesulfonyl Chloride

• In a separate, larger three-necked round-bottom flask equipped with a gas inlet tube, a mechanical stirrer, and a gas outlet, prepare a solution of copper(I) chloride (e.g., 2.0 g, 0.02 mol) in glacial acetic acid (e.g., 100 mL).

• Cool this solution to 10-15 °C in an ice bath.

• Bubble sulfur dioxide gas through the stirred acetic acid solution until it is saturated.

• Slowly add the cold diazonium salt solution from Step 1 to the sulfur dioxide-acetic acid solution via a dropping funnel over a period of about 1 hour. Maintain the reaction temperature between 10-20 °C. Vigorous evolution of nitrogen gas will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into a beaker containing crushed ice (e.g., 500 g). A solid precipitate of the crude sulfonyl chloride should form.

• Collect the solid by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

• Dissolve the crude product in dichloromethane (e.g., 150 mL) and wash the organic layer with a saturated sodium bicarbonate solution (2 x 50 mL) and then with water (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 4-bromo-2-fluorobenzenesulfonyl chloride.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., a mixture of hexane and ethyl acetate) or by vacuum distillation.

Quantitative Data

The following table summarizes the expected quantitative data for the synthesis. Yields are based on typical outcomes for Sandmeyer-type sulfonyl chloride syntheses.

Compound	Starting Amount (mol)	Theoretical Yield (g)	Expected Yield (%)	Physical State	Melting Point (°C)
4-Bromo-2-fluoroaniline	0.1	-	-	Solid	39-41
4-Bromo-2-fluorobenzenesulfonyl chloride	-	27.35	60-75	Solid	63-66

Experimental Workflow

The overall experimental workflow is depicted in the following diagram.

Caption: Detailed workflow for the synthesis of 4-bromo-2-fluorobenzenesulfonyl chloride.

Safety Considerations

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All steps of this synthesis should be performed in a well-ventilated fume hood.

• Diazonium Salts: Aryl diazonium salts can be explosive when isolated and dry. It is crucial to keep the diazonium salt in solution and at a low temperature.

• Sulfur Dioxide: Sulfur dioxide is a toxic and corrosive gas. Handle it with extreme care in a fume hood.

• Corrosive Reagents: Concentrated hydrochloric acid and glacial acetic acid are corrosive. Handle them with care to avoid skin and eye contact.

• Quenching: The addition of the reaction mixture to ice should be done slowly and carefully to control any potential exotherm.

This guide provides a robust and reliable method for the synthesis of 4-bromo-2-fluorobenzenesulfonyl chloride, suitable for researchers and professionals in the fields of chemical synthesis and drug development.

4-Bromo-2-fluorobenzenesulfonyl chloride chemical structure and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorobenzenesulfonyl chloride, a key reagent in organic synthesis, particularly in the development of sulfonamide-based compounds for the pharmaceutical and agrochemical industries.

Chemical Structure and IUPAC Name

4-Bromo-2-fluorobenzenesulfonyl chloride is an organosulfur compound characterized by a benzene ring substituted with a bromine atom, a fluorine atom, and a sulfonyl chloride functional group.

IUPAC Name: 4-bromo-2-fluorobenzene-1-sulfonyl chloride[1][2]

Chemical Structure:

Caption: 2D Chemical Structure of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Physicochemical and Spectroscopic Data

The following table summarizes the key physical and chemical properties of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Property	Value	Reference(s)
Molecular Formula	C₆H₃BrClFO₂S	[1][2][3]
Molecular Weight	273.51 g/mol	[2][3][4]
CAS Number	216159-03-4	[1][2][4]
Appearance	White to pale cream or pale yellow crystals or powder	[1]
Melting Point	62.5 - 68.5 °C	[1][2][4]
Boiling Point	84 °C at 0.5 mmHg	[2]
Purity	≥97%	[1][2][4]
SMILES	FC1=C(C=CC(Br)=C1)S(Cl)(=O)=O	[1]
InChI Key	XNYBZLRIUHNRQY-UHFFFAOYSA-N	[1][2]

Experimental Protocols

4-Bromo-2-fluorobenzenesulfonyl chloride is a valuable reagent for the synthesis of sulfonamides. Below are representative experimental protocols for its synthesis and a key reaction.

Synthesis of 4-Bromo-2-fluorobenzenesulfonyl Chloride

The synthesis of arylsulfonyl chlorides is commonly achieved via the Sandmeyer-type reaction of the corresponding aniline. This multi-step process involves diazotization followed by a copper-catalyzed reaction with sulfur dioxide.

Experimental Workflow:

Caption: Synthesis workflow for 4-Bromo-2-fluorobenzenesulfonyl chloride.

Detailed Methodology:

• Preparation of the Diazonium Salt: 4-Bromo-2-fluoroaniline is dissolved in a mixture of concentrated hydrochloric acid and water. The solution is cooled to between 0 and 5 °C in an ice-salt bath. A pre-cooled aqueous solution of sodium nitrite is then added dropwise, maintaining the temperature below 5 °C to yield a solution of 4-bromo-2-fluorobenzenediazonium chloride. The completion of the diazotization can be monitored using starch-iodide paper.

• Sulfonylation Reaction: In a separate flask, a saturated solution of sulfur dioxide in glacial acetic acid is prepared and cooled. A catalytic amount of copper(I) chloride is added. The previously prepared cold diazonium salt solution is then added portion-wise to the sulfur dioxide solution, with vigorous stirring, while maintaining a low temperature.

• Work-up and Isolation: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The mixture is then poured into ice-water, and the crude product precipitates as a solid. The solid is collected by filtration, washed with cold water, and dried.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., hexane or a mixture of hexane and ethyl acetate) to yield pure 4-Bromo-2-fluorobenzenesulfonyl chloride.

General Protocol for Sulfonamide Synthesis

The primary application of 4-Bromo-2-fluorobenzenesulfonyl chloride is its reaction with primary or secondary amines to form the corresponding sulfonamides. This reaction is fundamental in the synthesis of many pharmaceutical compounds.[5]

Reaction Scheme:

Caption: General reaction for the formation of a sulfonamide.

Detailed Methodology:

• Reaction Setup: A primary or secondary amine (1.0 equivalent) is dissolved in a suitable anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: A non-nucleophilic base, such as pyridine or triethylamine (1.2-1.5 equivalents), is added to the solution to act as an acid scavenger for the HCl byproduct.

• Addition of Sulfonyl Chloride: The solution is cooled in an ice bath to 0 °C. A solution of 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0-1.1 equivalents) in the same anhydrous solvent is added dropwise to the stirred amine solution.

• Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and stirred for a period of 2 to 24 hours. The progress of the reaction is monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, the reaction is quenched by the addition of water or a dilute acid solution (e.g., 1M HCl). The organic layer is separated, washed sequentially with saturated aqueous sodium bicarbonate solution and brine, and then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: The solvent is removed under reduced pressure, and the resulting crude sulfonamide is purified by column chromatography on silica gel or by recrystallization to yield the final product.

Safety and Handling

4-Bromo-2-fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.

• Hazards: Causes severe skin burns and serious eye damage.[6] May be corrosive to metals.[6]

• Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid breathing dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong bases and oxidizing agents. It is moisture sensitive.[2]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information before use.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 3. rsc.org [rsc.org]
• 4. 4-Bromobenzenesulfonyl Chloride|Research Chemical [benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. Page loading... [guidechem.com]

Spectral Data Analysis of 4-Bromo-2-fluorobenzenesulfonyl Chloride: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectral data for 4-Bromo-2-fluorobenzenesulfonyl chloride (CAS No: 216159-03-4), a key reagent in synthetic chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for its spectroscopic characterization. While experimental data for this specific compound is not widely published, this guide presents predicted spectral data based on established principles and analysis of structurally similar compounds.

Executive Summary

4-Bromo-2-fluorobenzenesulfonyl chloride is a halogenated aryl sulfonyl chloride. Its structure, featuring a benzene ring substituted with bromine, fluorine, and a sulfonyl chloride group, gives rise to a unique spectroscopic fingerprint. This guide provides an in-depth analysis of its expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring such data are also presented, alongside a logical workflow for spectral analysis.

Predicted Spectral Data

The following tables summarize the predicted quantitative spectral data for 4-Bromo-2-fluorobenzenesulfonyl chloride. These predictions are derived from the analysis of closely related compounds, including 4-bromobenzenesulfonyl chloride and 4-fluorobenzenesulfonyl chloride, and are in accordance with established spectroscopic principles.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~ 7.9 - 8.1	Doublet of doublets	J(H,H) ≈ 8-9, J(H,F) ≈ 4-5	H-6
~ 7.6 - 7.8	Doublet of doublets	J(H,H) ≈ 8-9, J(H,H) ≈ 2-3	H-5
~ 7.4 - 7.6	Triplet	J(H,H) ≈ 8-9	H-3

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment
~ 160 - 165 (d, ¹J(C,F))	C-2
~ 140 - 145	C-1
~ 135 - 140	C-4
~ 130 - 135	C-6
~ 125 - 130	C-5
~ 115 - 120 (d, ²J(C,F))	C-3

Solvent: CDCl₃, Proton Decoupled

Table 3: Predicted ¹⁹F NMR Data

Chemical Shift (δ, ppm)	Multiplicity
~ -105 to -115	Multiplet

Reference: CFCl₃ (0 ppm)

Table 4: Infrared (IR) Spectroscopy Data

An Attenuated Total Reflectance (ATR) IR spectrum for 4-Bromo-2-fluorobenzenesulfonyl chloride is available on SpectraBase.[1] The characteristic absorption bands are expected in the following regions:

Wavenumber (cm⁻¹)	Vibrational Mode
1380 - 1360	SO₂ asymmetric stretching
1190 - 1170	SO₂ symmetric stretching
1600 - 1450	C=C aromatic ring stretching
1250 - 1200	C-F stretching
850 - 750	C-H out-of-plane bending
700 - 600	C-Br stretching
600 - 500	S-Cl stretching

Table 5: Mass Spectrometry (MS) Data

m/z Ratio	Interpretation
272/274/276	Molecular ion peak [M]⁺ (isotopic pattern for Br and Cl)
237	[M - Cl]⁺
173/175	[M - SO₂Cl]⁺ (isotopic pattern for Br)
94	[C₆H₃F]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 4-Bromo-2-fluorobenzenesulfonyl chloride in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. 16 to 64 scans are typically averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Acquire the spectrum on the same spectrometer using a proton-decoupled pulse sequence. Typical parameters include a 45° pulse angle and a relaxation delay of 2 seconds. A larger number of scans (1024 or more) is usually required to achieve an adequate signal-to-noise ratio.

• ¹⁹F NMR Spectroscopy: Acquire the spectrum on a spectrometer equipped with a fluorine probe. Use a standard pulse sequence with proton decoupling.

Infrared (IR) Spectroscopy

• Sample Preparation: For the Attenuated Total Reflectance (ATR) method, a small amount of the solid sample is placed directly onto the ATR crystal.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal should be recorded prior to the sample measurement.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Analysis: Analyze the resulting ions using a quadrupole or time-of-flight (TOF) mass analyzer to obtain the mass-to-charge (m/z) ratio of the molecular ion and its fragments.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectral analysis of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Caption: Workflow for the spectral analysis of 4-Bromo-2-fluorobenzenesulfonyl chloride.

References

• 1. spectrabase.com [spectrabase.com]

Navigating the Solubility of 4-Bromo-2-fluorobenzenesulfonyl Chloride: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of 4-Bromo-2-fluorobenzenesulfonyl chloride (CAS No. 216159-03-4), a key reagent in synthetic organic chemistry and drug discovery. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive resource on its solubility in various organic solvents, detailed experimental protocols for solubility determination, and a visual representation of the factors influencing its solubility.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-Bromo-2-fluorobenzenesulfonyl chloride is essential for its effective use in research and synthesis.

Property	Value	Reference
Molecular Formula	C₆H₃BrClFO₂S	[1][2]
Molecular Weight	273.51 g/mol	[2]
Appearance	White to pale cream to pale yellow crystals or powder	[1]
Melting Point	62.5-68.5 °C	[1][2]

Solubility Profile

Currently, publicly available quantitative solubility data for 4-Bromo-2-fluorobenzenesulfonyl chloride is limited. However, qualitative information indicates that it is soluble in toluene.[3] Generally, sulfonyl chlorides exhibit good solubility in a range of organic solvents but have limited solubility in water, often leading to hydrolysis.[4][5]

Due to the scarcity of specific quantitative data, this guide provides detailed experimental protocols to enable researchers to determine the solubility of 4-Bromo-2-fluorobenzenesulfonyl chloride in solvents relevant to their specific applications.

Experimental Protocols for Solubility Determination

The following are established methodologies for accurately determining the solubility of a compound like 4-Bromo-2-fluorobenzenesulfonyl chloride.

Qualitative Solubility Assessment

This rapid method provides a preliminary understanding of the solubility in various solvents.

Procedure:

• Add approximately 10-20 mg of 4-Bromo-2-fluorobenzenesulfonyl chloride to a dry test tube.

• Add 1 mL of the selected anhydrous solvent to the test tube.

• Vigorously agitate the mixture using a vortex mixer or by stirring for 1-2 minutes at a controlled ambient temperature.

• Visually inspect the solution against a contrasting background.

• Record the observation as "soluble" (the solid completely dissolves, resulting in a clear solution), "partially soluble" (some of the solid dissolves, but undissolved particles remain), or "insoluble" (the solid does not appear to dissolve).[4]

Quantitative Solubility Determination: The Shake-Flask Method

The gravimetric shake-flask method is a reliable technique for determining the thermodynamic solubility of a compound.[4]

Procedure:

• Equilibrium Saturation:

  • Add an excess amount of 4-Bromo-2-fluorobenzenesulfonyl chloride to a known volume of the chosen organic solvent in a sealable vial. The presence of undissolved solid is crucial to ensure saturation.[4]

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker and agitate at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.[4]

• Separation of the Saturated Solution:

  • Allow the vial to stand undisturbed at the equilibrium temperature for at least one hour to permit the excess solid to settle.[4]

• Gravimetric Analysis:

  • Carefully withdraw a known volume of the clear, saturated supernatant using a pre-weighed, airtight syringe.

  • Transfer the solution to a pre-weighed, dry container (e.g., a glass dish or vial).

  • Carefully evaporate the solvent from the filtered solution under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause decomposition of the solute.[4]

  • Once the solvent is completely removed, place the dish or vial in a desiccator to cool to room temperature.

  • Weigh the dish or vial containing the solid residue on an analytical balance.[4]

• Calculation of Solubility:

  • Calculate the mass of the dissolved 4-Bromo-2-fluorobenzenesulfonyl chloride by subtracting the initial weight of the empty container from the final weight.[4]

  • Express the solubility in the desired units, such as mg/mL or g/100 mL.[4]

Visualizing Experimental and Logical Frameworks

To further aid in the understanding of solubility determination and the factors influencing it, the following diagrams are provided.

Figure 1. Experimental Workflow for Quantitative Solubility Determination.

References

• 1. B24352.14 [thermofisher.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl chloride 97 216159-03-4 [sigmaaldrich.com]
• 3. 216159-03-4 CAS MSDS (4-Bromo-2-fluorobenzenesulfonyl chloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Key Applications of 4-Bromo-2-fluorobenzenesulfonyl Chloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-fluorobenzenesulfonyl chloride is a versatile building block in modern organic synthesis, primarily utilized in the construction of complex molecules for the pharmaceutical and agrochemical industries. Its unique trifunctional nature, featuring a reactive sulfonyl chloride, a bromine atom amenable to cross-coupling reactions, and a fluorine atom for modulating physicochemical properties, makes it a highly valuable reagent. This guide provides a comprehensive overview of its core applications, focusing on the synthesis of sulfonamides and its potential in palladium-catalyzed cross-coupling reactions. Detailed experimental protocols and quantitative data are presented to facilitate its practical implementation in a laboratory setting.

Introduction

The strategic incorporation of fluorine and bromine atoms into organic molecules is a cornerstone of modern drug design. Fluorine can enhance metabolic stability, binding affinity, and lipophilicity, while bromine serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation. 4-Bromo-2-fluorobenzenesulfonyl chloride combines these features with a highly reactive sulfonyl chloride group, establishing it as a key intermediate for the synthesis of a diverse array of molecular architectures. This document serves as a technical guide to the primary applications of this reagent in organic synthesis.

Core Applications

The synthetic utility of 4-bromo-2-fluorobenzenesulfonyl chloride is dominated by two main types of transformations: nucleophilic substitution at the sulfonyl chloride group and cross-coupling reactions at the carbon-bromine bond.

Synthesis of Sulfonamides

The most prominent application of 4-bromo-2-fluorobenzenesulfonyl chloride is in the synthesis of sulfonamides. The sulfonyl chloride moiety readily reacts with primary and secondary amines to form stable sulfonamide linkages. This reaction is fundamental to the preparation of a wide range of biologically active compounds, as the sulfonamide group is a well-established pharmacophore found in numerous approved drugs, including antibacterials, diuretics, and kinase inhibitors.

The general reaction proceeds via nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the elimination of hydrogen chloride. The reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.

General Reaction Scheme for Sulfonamide Formation:

Caption: General reaction for the synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring of 4-bromo-2-fluorobenzenesulfonyl chloride provides a handle for various palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction allows for the formation of a new carbon-carbon bond by coupling the aryl bromide with an organoboronic acid or ester in the presence of a palladium catalyst and a base. This strategy is instrumental in the synthesis of biaryl and heteroaryl structures, which are prevalent in many kinase inhibitors and other targeted therapies.

While the sulfonyl chloride group is generally stable under Suzuki-Miyaura conditions, the reaction can be performed on the corresponding sulfonamide derivatives to avoid any potential side reactions. This two-step approach—sulfonamide formation followed by cross-coupling—offers a powerful strategy for the synthesis of complex, highly functionalized molecules.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of sulfonamides using sulfonyl chlorides, which serves as a proxy for the expected outcomes with 4-bromo-2-fluorobenzenesulfonyl chloride.

Entry	Amine/Amide Substrate	Sulfonyl Chloride	Product	Yield (%)	Reference
1	Benzamide	4-Bromobenzenesulfonyl chloride	N-(4-bromobenzenesulfonyl)benzamide	High	[1]
2	N-alkyl/aryl substituted amines	4-Chlorobenzenesulfonyl chloride	N-alkyl/aryl-4-chlorobenzenesulfonamide derivatives	78-89	[2]

Experimental Protocols

The following are detailed, representative methodologies for the key applications of 4-bromo-2-fluorobenzenesulfonyl chloride.

General Protocol for the Synthesis of N-Aryl-4-bromo-2-fluorobenzenesulfonamides

This protocol is adapted from established procedures for the synthesis of sulfonamides from sulfonyl chlorides and anilines.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Substituted aniline derivative

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted aniline (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Base: To the stirred solution, add anhydrous pyridine (1.2 equivalents) at room temperature.

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.1 equivalents) in anhydrous dichloromethane to the reaction mixture via a dropping funnel over 15-20 minutes.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude product from ethanol to afford the pure N-aryl-4-bromo-2-fluorobenzenesulfonamide as a solid.

General Protocol for Suzuki-Miyaura Coupling of N-Aryl-4-bromo-2-fluorobenzenesulfonamides

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of the brominated sulfonamide product with an arylboronic acid.

Materials:

• N-Aryl-4-bromo-2-fluorobenzenesulfonamide

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or other suitable base

• 1,4-Dioxane (anhydrous and degassed)

• Water (degassed)

• Ethyl acetate

• Brine

Procedure:

• Reaction Setup: To a dry round-bottom flask, add the N-aryl-4-bromo-2-fluorobenzenesulfonamide (1.0 equivalent), the arylboronic acid (1.2 equivalents), and the base (e.g., K₂CO₃, 2.0 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Ligand Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 equivalents) and the phosphine ligand (e.g., PPh₃, 0.08 equivalents) to the flask.

• Solvent Addition: Under a positive flow of inert gas, add the anhydrous and degassed solvent system (e.g., a mixture of 1,4-dioxane and water).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water. Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Mandatory Visualizations

Experimental Workflow for Sulfonamide Synthesis

Caption: A typical experimental workflow for the synthesis of N-aryl-4-bromo-2-fluorobenzenesulfonamides.

Logical Relationship in a Two-Step Synthesis Strategy

Caption: Logical flow for a two-step synthesis of biaryl sulfonamides.

Conclusion

4-Bromo-2-fluorobenzenesulfonyl chloride is a powerful and versatile reagent in organic synthesis. Its primary application lies in the straightforward and efficient synthesis of sulfonamides, a critical functional group in a multitude of pharmaceutical agents. Furthermore, the presence of a bromine atom opens up possibilities for subsequent cross-coupling reactions, enabling the construction of complex molecular scaffolds. The experimental protocols and conceptual workflows provided in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize this valuable building block in their synthetic endeavors. Further exploration of its reactivity in various catalytic systems is warranted and holds the potential for the discovery of novel bioactive molecules.

References

• 1. US12220401B2 - Compounds useful as kinase inhibitors - Google Patents [patents.google.com]
• 2. 4-Bromobenzenesulfonyl Chloride|Research Chemical [benchchem.com]

The Strategic Role of 4-Bromo-2-fluorobenzenesulfonyl Chloride in Modern Medicinal Chemistry: A Technical Guide

For Immediate Release

[City, State] – [Date] – In the landscape of modern drug discovery and development, the synthesis of novel therapeutic agents with enhanced efficacy and specificity is paramount. Aryl sulfonyl chlorides are a critical class of reagents that enable the construction of complex molecular architectures, particularly the sulfonamide linkage, which is a cornerstone of many approved drugs. Among these, 4-Bromo-2-fluorobenzenesulfonyl chloride emerges as a highly versatile building block, offering medicinal chemists a unique combination of reactive handles and desirable physicochemical properties for the development of next-generation therapeutics. This technical guide provides an in-depth analysis of its role, applications, and synthetic utility in medicinal chemistry, with a focus on the development of kinase inhibitors.

Introduction: The Significance of the Sulfonamide Moiety in Drug Design

The sulfonamide functional group is a bioisostere of the amide bond and is prevalent in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anticancer drugs.[1][2] Its ability to act as a hydrogen bond donor and acceptor, coupled with its chemical stability, makes it a privileged scaffold in drug design. The synthesis of sulfonamides is most commonly achieved through the reaction of a sulfonyl chloride with a primary or secondary amine. The choice of the specific sulfonyl chloride is crucial, as the substituents on the aromatic ring can significantly influence the biological activity, selectivity, and pharmacokinetic properties of the final compound.

Physicochemical Properties of 4-Bromo-2-fluorobenzenesulfonyl Chloride

4-Bromo-2-fluorobenzenesulfonyl chloride is a trifunctional reagent featuring a sulfonyl chloride group, a bromine atom, and a fluorine atom on a benzene ring. This unique combination of functional groups provides several advantages in medicinal chemistry.

Property	Value	Reference
CAS Number	216159-03-4	[3]
Molecular Formula	C₆H₃BrClFO₂S	[3]
Molecular Weight	273.51 g/mol	[3]
Melting Point	63-66 °C
Appearance	White to off-white crystalline solid

The presence of the fluorine atom can enhance metabolic stability and binding affinity through favorable interactions with biological targets. The bromine atom serves as a useful synthetic handle for further functionalization via cross-coupling reactions, allowing for the exploration of a wider chemical space.

Application in the Synthesis of Kinase Inhibitors: Targeting the BRAF/MEK/ERK Pathway

While specific blockbuster drugs directly utilizing 4-Bromo-2-fluorobenzenesulfonyl chloride are not prominently documented in publicly available literature, its structural motifs are highly relevant to the design of kinase inhibitors. The BRAF/MEK/ERK signaling pathway is a critical regulator of cell proliferation, differentiation, and survival, and its aberrant activation is a hallmark of many cancers, particularly melanoma.[4][5][6]

The development of BRAF inhibitors, such as Vemurafenib and Dabrafenib, represents a landmark achievement in targeted cancer therapy. These drugs, which contain a sulfonamide or a related moiety, are designed to inhibit the constitutively active BRAF V600E mutant protein.[7][8] Although Vemurafenib and Dabrafenib are synthesized using propane-1-sulfonyl chloride and 2,6-difluorobenzenesulfonyl chloride respectively, the underlying principle of utilizing a substituted aryl sulfonyl chloride to introduce a key pharmacophoric element is the same. The 4-bromo-2-fluoro substitution pattern offers a distinct electronic and steric profile that can be exploited to develop novel kinase inhibitors with improved properties.

Below is a diagram illustrating the BRAF/MEK/ERK signaling pathway, a primary target for sulfonamide-containing kinase inhibitors.

Figure 1: Simplified BRAF/MEK/ERK Signaling Pathway and the point of intervention for BRAF inhibitors.

Experimental Protocol: Synthesis of a Model Sulfonamide using 4-Bromo-2-fluorobenzenesulfonyl Chloride

The following is a representative experimental protocol for the synthesis of a sulfonamide, adapted from established procedures for related sulfonyl chlorides. This protocol can serve as a starting point for the synthesis of more complex drug candidates.

Reaction: 4-Bromo-2-fluorobenzenesulfonyl chloride + Primary/Secondary Amine → N-substituted-4-bromo-2-fluorobenzenesulfonamide

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Primary or secondary amine (1.0 eq)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine (1.2 eq)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in anhydrous DCM.

• Addition of Base: Add triethylamine or pyridine (1.2 eq) to the solution and stir.

• Addition of Sulfonyl Chloride: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of 4-Bromo-2-fluorobenzenesulfonyl chloride (1.05 eq) in anhydrous DCM dropwise over 15-30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench with water. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Washing: Wash the combined organic layers sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide.

The following diagram outlines the general workflow for this synthesis.

Figure 2: General experimental workflow for the synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides.

Conclusion and Future Outlook

4-Bromo-2-fluorobenzenesulfonyl chloride represents a valuable and versatile building block for medicinal chemists. Its unique combination of a reactive sulfonyl chloride group with strategically placed halogen atoms provides a powerful tool for the synthesis of novel sulfonamide-containing drug candidates. The ability to fine-tune the electronic and steric properties of the resulting molecules, coupled with the potential for further diversification through the bromine handle, makes this reagent particularly attractive for the development of targeted therapies, especially in the realm of kinase inhibitors. As the demand for more effective and selective drugs continues to grow, the strategic application of reagents like 4-Bromo-2-fluorobenzenesulfonyl chloride will undoubtedly play a crucial role in advancing the frontiers of medicinal chemistry.

References

• 1. mdpi.com [mdpi.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 4. biomarker.onclive.com [biomarker.onclive.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ROLES OF THE RAF/MEK/ERK PATHWAY IN CELL GROWTH, MALIGNANT TRANSFORMATION AND DRUG RESISTANCE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

4-Bromo-2-fluorobenzenesulfonyl Chloride: A Versatile Building Block for Novel Sulfonamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluorobenzenesulfonyl chloride is a key chemical intermediate playing a significant role in the synthesis of a diverse array of sulfonamide derivatives.[1] The presence of both bromine and fluorine atoms on the phenyl ring offers unique properties to the resulting sulfonamides, potentially enhancing their metabolic stability and binding affinity to biological targets.[1] This technical guide provides an in-depth overview of the synthesis, experimental protocols, and potential pharmacological applications of sulfonamides derived from this versatile building block.

Synthesis of Sulfonamides from 4-Bromo-2-fluorobenzenesulfonyl Chloride

The fundamental reaction for the synthesis of sulfonamides involves the nucleophilic substitution of the chlorine atom in the sulfonyl chloride group by a primary or secondary amine. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

A general synthetic pathway is illustrated below:

References

• 1. journals.iucr.org [journals.iucr.org]

An In-Depth Technical Guide to the Safe Handling of 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 4-Bromo-2-fluorobenzenesulfonyl chloride, a reactive sulfonyl chloride compound commonly used in pharmaceutical and chemical synthesis. Due to its corrosive nature, strict adherence to safety protocols is essential to minimize risks to personnel and the environment.

Hazard Identification and Classification

4-Bromo-2-fluorobenzenesulfonyl chloride is classified as a corrosive solid that causes severe skin burns and eye damage.[1][2][3][4] Contact with moist air or water can release corrosive hydrogen chloride gas. It is crucial to handle this compound with appropriate personal protective equipment in a well-ventilated area.

GHS Hazard Classification:

Hazard Class	Hazard Category
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage/Eye Irritation	Category 1

Signal Word: Danger

Hazard Statements:

• H314: Causes severe skin burns and eye damage.[1][4]

• H290: May be corrosive to metals.[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Bromo-2-fluorobenzenesulfonyl chloride is fundamental to its safe handling and storage.

Property	Value
CAS Number	216159-03-4
Molecular Formula	C₆H₃BrClFO₂S
Molecular Weight	273.51 g/mol
Appearance	White to light yellow crystalline solid
Melting Point	63-66 °C
Boiling Point	Not available
Solubility	Reacts with water

Toxicological Information

Exposure Controls and Personal Protection

Strict engineering controls and appropriate personal protective equipment (PPE) are mandatory when handling 4-Bromo-2-fluorobenzenesulfonyl chloride.

Engineering Controls:

• Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[5]

• Ensure eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

PPE	Specification
Eye/Face Protection	Chemical safety goggles and a face shield.[7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and an apron.
Respiratory Protection	If dust is generated, a NIOSH-approved respirator with an appropriate cartridge for acid gases and particulates is recommended.

Handling and Storage

Handling:

• Avoid contact with skin, eyes, and clothing.[8]

• Do not breathe dust.

• Weigh and handle the solid in a fume hood to avoid inhalation of dust particles.

• Use spark-proof tools and avoid generating dust.

• Slowly add the compound to the reaction mixture to control exothermic reactions.

• Keep away from incompatible materials such as water, strong bases, and oxidizing agents.

Storage:

• Store in a tightly closed, corrosion-resistant container.[1][4]

• Keep in a cool, dry, and well-ventilated area away from moisture.

• Store away from incompatible materials.

• Do not store above eye level.[9]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[2] Seek immediate medical attention.
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting.[1][4] Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

Spill Cleanup:

• Evacuate personnel from the area.

• Wear appropriate PPE as described in Section 4.

• Carefully sweep up the solid material, avoiding dust generation, and place it in a designated, labeled container for disposal.[10]

• Clean the spill area with a suitable absorbent material.

• Do not use water to clean up the spill as it can react with the compound.

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations.[1][8] Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols

General Handling of a Corrosive Solid:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. The work area within the fume hood should be clean and free of incompatible materials.

• Weighing: Use a tared, sealed container to weigh the desired amount of 4-Bromo-2-fluorobenzenesulfonyl chloride on a balance located within the fume hood or a ventilated enclosure.

• Addition to Reaction: Add the solid in portions to the reaction vessel to maintain control over the reaction rate and temperature.

• Cleanup: After handling, decontaminate all surfaces and equipment. Wash hands thoroughly.

Quenching of Sulfonyl Chlorides (General Procedure):

Sulfonyl chlorides are reactive and require careful quenching. A general, cautious approach is as follows:

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add a saturated aqueous solution of a weak base, such as sodium bicarbonate, to the cooled reaction mixture with vigorous stirring. The addition should be done portion-wise to control the evolution of gas and heat.

• Monitor the pH of the aqueous layer to ensure the reaction is complete and the mixture is no longer acidic.

• Once the quench is complete, proceed with the workup as required for the specific reaction.

Visualizing Safe Handling Workflow

The following diagram illustrates the key decision points and procedures for the safe handling of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Caption: Logical workflow for safely handling corrosive solids.

References

• 1. echemi.com [echemi.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 4-Bromo-2-fluorobenzenesulfonyl Chloride | 216159-03-4 | TCI AMERICA [tcichemicals.com]
• 5. Working safely with corrosive substances | Seton UK [seton.co.uk]
• 6. actenviro.com [actenviro.com]
• 7. 4-溴-2-氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. ehs.stanford.edu [ehs.stanford.edu]
• 10. hse.kaust.edu.sa [hse.kaust.edu.sa]

Technical Guide: Stability and Storage of 4-Bromo-2-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 4-Bromo-2-fluorobenzenesulfonyl chloride (CAS No. 216159-03-4). This document consolidates information on the compound's properties, handling procedures, and potential degradation pathways, alongside proposed experimental protocols for stability assessment.

Chemical and Physical Properties

4-Bromo-2-fluorobenzenesulfonyl chloride is a halogenated aromatic sulfonyl chloride. Its key physical and chemical properties are summarized in the table below.

Property	Value
CAS Number	216159-03-4
Molecular Formula	C₆H₃BrClFO₂S
Molecular Weight	273.51 g/mol
Appearance	White to light yellow or pale cream crystalline powder.
Melting Point	63-66 °C (literature)[1][2]
Boiling Point	84 °C at 0.5 mmHg
Density	~1.867 g/cm³ (predicted)[1][3]
Solubility	No quantitative data available; likely soluble in organic solvents.
Vapor Pressure	2.04 mmHg at 25 °C[3]

Stability Profile and Storage Conditions

While specific quantitative stability data for 4-Bromo-2-fluorobenzenesulfonyl chloride is not extensively available in public literature, safety data sheets from various suppliers provide consistent qualitative information. The compound is considered stable when stored under the recommended conditions.[4]

Key Stability Factors:

• Moisture Sensitivity: The compound is highly sensitive to moisture.[4][5] The sulfonyl chloride functional group is susceptible to hydrolysis, which would lead to the formation of the corresponding sulfonic acid. This is the primary degradation pathway to consider.

• Thermal Stability: The compound is stable at room temperature. Hazardous decomposition is associated with fire conditions, where it can emit toxic gases such as carbon oxides, sulfur oxides, hydrogen chloride, hydrogen bromide, and hydrogen fluoride.[4]

• Light Sensitivity: No specific information on photostability is available. Standard practice for chemical reagents is to store them protected from direct light.

Recommended Storage: A summary of the recommended storage and handling conditions is provided below. Adherence to these guidelines is critical to ensure the long-term integrity and purity of the compound.

Parameter	Recommendation	Rationale
Temperature	Room temperature.[1][2][6]	To prevent thermal degradation.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen).[1][6]	To prevent reaction with atmospheric moisture.
Container	Tightly closed, corrosion-resistant container.	To prevent moisture ingress and reaction with the container material.
Environment	Dry, cool, and well-ventilated area.[3]	To minimize exposure to moisture and heat.
Incompatibilities	Strong oxidizing agents, moisture.[4]	To prevent vigorous reactions and degradation.

The logical workflow for ensuring the stability of 4-Bromo-2-fluorobenzenesulfonyl chloride is depicted in the diagram below.

Caption: Logical workflow for maintaining chemical stability.

Experimental Protocols

Proposed Stability Testing Protocol (Forced Degradation)

As no specific stability studies for 4-Bromo-2-fluorobenzenesulfonyl chloride are publicly available, this section proposes a forced degradation study protocol. This protocol is designed to identify potential degradation products and pathways, which is a critical step in developing stability-indicating analytical methods.

Objective: To assess the intrinsic stability of 4-Bromo-2-fluorobenzenesulfonyl chloride under various stress conditions.

Methodology:

• Sample Preparation: Prepare stock solutions of 4-Bromo-2-fluorobenzenesulfonyl chloride in a dry, aprotic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Hydrolytic Degradation:

    • To separate aliquots of the stock solution, add an equal volume of purified water.

    • Incubate samples at room temperature and an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Thermal Degradation:

    • Store the solid compound in a temperature-controlled oven at an elevated temperature (e.g., 80°C) for a defined period (e.g., 7 days).

    • Store a stock solution at an elevated temperature (e.g., 60°C).

  • Photodegradation:

    • Expose a stock solution to a light source that provides both visible and UV output, as specified by ICH guideline Q1B.

    • Maintain a control sample in the dark under the same temperature conditions.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Dilute the samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated, stability-indicating HPLC method (e.g., reverse-phase HPLC with UV detection). The method should be capable of separating the parent compound from any degradation products.

  • Characterize significant degradation products using techniques such as LC-MS and NMR.

Application in Synthesis: A Workflow Example

4-Bromo-2-fluorobenzenesulfonyl chloride is a key intermediate in organic synthesis, particularly in the preparation of sulfonamides for pharmaceutical and agrochemical research. The sulfonyl chloride group readily reacts with primary and secondary amines to form a stable sulfonamide linkage.

The diagram below illustrates a typical experimental workflow for the synthesis of a sulfonamide using 4-Bromo-2-fluorobenzenesulfonyl chloride.

References

• 1. 216159-03-4 CAS MSDS (4-Bromo-2-fluorobenzenesulfonyl chloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 3. echemi.com [echemi.com]
• 4. 4-Bromo-2-fluorobenzenesulfonyl chloride - Safety Data Sheet [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. 216159-03-4|4-Bromo-2-fluorobenzenesulfonyl chloride|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 4-Bromo-2-fluorobenzenesulfonyl Chloride for Researchers and Drug Development Professionals

Introduction: 4-Bromo-2-fluorobenzenesulfonyl chloride is a key reagent in synthetic organic chemistry, particularly valued in the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring both a bromine and a fluorine atom on the benzene ring, offers distinct advantages in the design of novel bioactive molecules. The presence of the fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom provides a site for further chemical modification, such as cross-coupling reactions. This technical guide provides a comprehensive overview of the suppliers, purity grades, synthetic applications, and potential biological relevance of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Suppliers and Purity Grades

A variety of chemical suppliers offer 4-Bromo-2-fluorobenzenesulfonyl chloride, primarily in research-grade purities. The most common purity levels are 97% and 98%. Below is a summary of prominent suppliers and their available grades.

Supplier	Purity Grade(s)	Catalog Number (Example)
Thermo Fisher Scientific	98%	AC425640050
Sigma-Aldrich	97%	642987
Oakwood Chemical	97%	005240
BLD Pharm	≥97%	BD140497
TCI America	>97.0% (GC)	B3698
MySkinRecipes	97%	144773
Chem-Impex	>97%	27508
AK Scientific, Inc.	97%	X2229

Physicochemical Properties

Property	Value
CAS Number	216159-03-4
Molecular Formula	C₆H₃BrClFO₂S
Molecular Weight	273.51 g/mol
Appearance	White to off-white crystalline solid
Melting Point	61-66 °C

Synthetic Applications and Experimental Protocols

The primary application of 4-Bromo-2-fluorobenzenesulfonyl chloride is in the synthesis of sulfonamides. Sulfonamides are a critical class of compounds in medicinal chemistry, exhibiting a wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] The reaction involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a stable sulfonamide bond.

General Experimental Protocol for the Synthesis of N-Aryl-4-bromo-2-fluorobenzenesulfonamide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Substituted aniline (1.0 - 1.2 eq)

• Anhydrous pyridine or triethylamine (1.5 - 2.0 eq)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted aniline in anhydrous DCM.

• Addition of Base: Add anhydrous pyridine or triethylamine to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-Bromo-2-fluorobenzenesulfonyl chloride in anhydrous DCM to the cooled amine solution dropwise over 15-30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash successively with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-aryl-4-bromo-2-fluorobenzenesulfonamide.

Experimental Workflow

A representative workflow for the synthesis of N-aryl-4-bromo-2-fluorobenzenesulfonamides.

Potential Biological Relevance and Signaling Pathways

While specific studies on the biological activity of sulfonamides derived directly from 4-Bromo-2-fluorobenzenesulfonyl chloride are not extensively reported in publicly available literature, the broader class of sulfonamides is well-known for its diverse pharmacological effects. A prominent target for many sulfonamides is the enzyme family of carbonic anhydrases (CAs) .

Carbonic anhydrases are metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, including pH regulation, ion transport, and bone resorption. Inhibition of specific CA isoforms has therapeutic applications in glaucoma, epilepsy, and certain types of cancer. The primary sulfonamide group (-SO₂NH₂) is a key pharmacophore for CA inhibition, as it coordinates to the zinc ion in the enzyme's active site.

The substitution pattern on the aromatic ring of the benzenesulfonamide can significantly influence the inhibitory potency and selectivity for different CA isoforms. The presence of halogen atoms like fluorine and bromine on the phenyl ring of a benzenesulfonamide can modulate its electronic properties and lipophilicity, which in turn affects its binding affinity to the target enzyme.

Representative Signaling Pathway: Carbonic Anhydrase Inhibition

The diagram below illustrates the general mechanism of carbonic anhydrase and its inhibition by a sulfonamide, which is a plausible mode of action for derivatives of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Mechanism of carbonic anhydrase and its inhibition by a sulfonamide derivative.

Conclusion

4-Bromo-2-fluorobenzenesulfonyl chloride is a valuable and versatile building block for the synthesis of novel sulfonamides with potential applications in drug discovery and development. Its availability from multiple suppliers in high purity grades facilitates its use in research settings. The straightforward synthesis of sulfonamides from this reagent allows for the creation of diverse chemical libraries for biological screening. While direct evidence linking derivatives of 4-Bromo-2-fluorobenzenesulfonyl chloride to specific signaling pathways is emerging, the well-established role of sulfonamides as inhibitors of enzymes like carbonic anhydrases provides a strong rationale for exploring the therapeutic potential of its derivatives. Further research into the biological activities of compounds synthesized from this reagent is warranted and holds promise for the development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Ureidobenzenesulfonamides as efficient inhibitors of carbonic anhydrase II - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sulfonamides using 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonamides are a cornerstone of modern medicinal chemistry, exhibiting a broad spectrum of biological activities including antibacterial, anticancer, anti-inflammatory, and antiviral properties.[1][2][3] The synthesis of novel sulfonamide derivatives is a critical endeavor in the discovery of new therapeutic agents. This document provides a detailed protocol for the synthesis of N-substituted sulfonamides utilizing 4-bromo-2-fluorobenzenesulfonyl chloride as a key intermediate. This starting material is particularly valuable as its reactive sulfonyl chloride group allows for efficient coupling with a diverse range of amines, while the bromo and fluoro substituents on the aromatic ring provide opportunities for further structural modifications and modulation of physicochemical properties.[4][5]

The general reaction involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the sulfonyl chloride, typically in the presence of a base to neutralize the hydrochloric acid byproduct.[6] This straightforward and versatile reaction allows for the creation of a library of novel sulfonamide compounds for screening and development.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of various sulfonamides from 4-bromo-2-fluorobenzenesulfonyl chloride and different amines. The data is compiled from typical results for analogous reactions and should be considered as a general guide.[6]

Entry	Amine	Product	Molecular Formula	Yield (%)	Melting Point (°C)
1	Aniline	4-Bromo-2-fluoro-N-phenylbenzenesulfonamide	C₁₂H₉BrFNO₂S	85-95	135-138
2	4-Ethylaniline	4-Bromo-N-(4-ethylphenyl)-2-fluorobenzenesulfonamide	C₁₄H₁₃BrFNO₂S	80-90	110-113
3	Morpholine	4-(4-Bromo-2-fluorophenylsulfonyl)morpholine	C₁₀H₁₁BrFNO₃S	90-98	142-145
4	Benzylamine	N-Benzyl-4-bromo-2-fluorobenzenesulfonamide	C₁₃H₁₁BrFNO₂S	88-96	128-131

Experimental Protocols

General Protocol for the Synthesis of N-Substituted 4-Bromo-2-fluorobenzenesulfonamides

This protocol outlines a general and robust method for the synthesis of sulfonamides from 4-bromo-2-fluorobenzenesulfonyl chloride and a primary or secondary amine.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Pyridine or Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (for chromatography)

• Hexanes (for chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Flash chromatography system (optional)

• Melting point apparatus

• NMR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine (1.1 eq) in anhydrous dichloromethane.

• Addition of Base: To the stirred solution, add pyridine or triethylamine (1.5 eq) at room temperature.

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane to the reaction mixture via a dropping funnel over 15-20 minutes. An exothermic reaction may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide.

• Characterization: Characterize the purified product by melting point, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Experimental Workflow

Caption: A schematic overview of the sulfonamide synthesis workflow.

Generalized Signaling Pathway Inhibition

Many sulfonamide-based drugs function as enzyme inhibitors, interfering with specific signaling pathways. For example, antibacterial sulfonamides inhibit dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[2] Anticancer sulfonamides can target carbonic anhydrases or protein kinases involved in tumor growth and proliferation.

Caption: General mechanism of enzyme inhibition by a sulfonamide drug.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. researchgate.net [researchgate.net]
• 4. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 5. 4-Bromo-2-Fluorobenzenesulfonamide [myskinrecipes.com]
• 6. cbijournal.com [cbijournal.com]

Application Notes and Protocols: Synthesis of N-Substituted-4-bromo-2-fluorobenzenesulfonamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with primary amines is a cornerstone of medicinal chemistry and drug development, yielding a diverse array of N-substituted sulfonamides. The sulfonamide moiety is a well-established pharmacophore present in numerous therapeutic agents, exhibiting a wide range of biological activities including antibacterial, anticancer, and anti-inflammatory properties. The presence of the bromo and fluoro substituents on the phenyl ring of 4-bromo-2-fluorobenzenesulfonyl chloride offers unique opportunities to modulate the physicochemical properties of the resulting sulfonamides, such as lipophilicity, metabolic stability, and binding interactions with biological targets. These application notes provide detailed protocols for the synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides, along with representative data and key considerations for researchers in the field.

Reaction Principle and Mechanism

The synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides proceeds via a nucleophilic acyl substitution reaction. The primary amine, acting as a nucleophile, attacks the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion to form the stable sulfonamide linkage. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting amine and render it non-nucleophilic.

Experimental Protocols

General Protocol for the Synthesis of N-Alkyl/Aryl-4-bromo-2-fluorobenzenesulfonamides

This protocol provides a general method for the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with a variety of primary amines.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Primary amine (1.1 eq)

• Anhydrous Pyridine or Triethylamine (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.1 eq) in anhydrous dichloromethane.

• Addition of Base: To the stirred solution, add anhydrous pyridine or triethylamine (2.0 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous dichloromethane and add it dropwise to the cooled amine solution over 15-30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Washing: Combine the organic layers and wash successively with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired N-substituted-4-bromo-2-fluorobenzenesulfonamide.

Data Presentation

The following tables summarize representative reaction data for the synthesis of various N-substituted-4-bromo-2-fluorobenzenesulfonamides. The yields are based on analogous reactions and may vary depending on the specific substrate and reaction conditions.

Table 1: Reaction of 4-Bromo-2-fluorobenzenesulfonyl chloride with Aliphatic Primary Amines

Entry	Primary Amine	Product	Reaction Time (h)	Representative Yield (%)
1	n-Butylamine	N-(n-Butyl)-4-bromo-2-fluorobenzenesulfonamide	6	85-95
2	Isopropylamine	N-Isopropyl-4-bromo-2-fluorobenzenesulfonamide	8	80-90
3	Cyclohexylamine	N-Cyclohexyl-4-bromo-2-fluorobenzenesulfonamide	8	88-98
4	Benzylamine	N-Benzyl-4-bromo-2-fluorobenzenesulfonamide	6	90-98

Table 2: Reaction of 4-Bromo-2-fluorobenzenesulfonyl chloride with Aromatic Primary Amines

Entry	Primary Amine	Product	Reaction Time (h)	Representative Yield (%)
1	Aniline	N-Phenyl-4-bromo-2-fluorobenzenesulfonamide	10	80-90
2	4-Methylaniline	N-(4-Methylphenyl)-4-bromo-2-fluorobenzenesulfonamide	10	85-95
3	4-Methoxyaniline	N-(4-Methoxyphenyl)-4-bromo-2-fluorobenzenesulfonamide	12	82-92
4	4-Chloroaniline	N-(4-Chlorophenyl)-4-bromo-2-fluorobenzenesulfonamide	12	78-88

Mandatory Visualizations

Application Notes and Protocols for the Reaction of 4-Bromo-2-fluorobenzenesulfonyl Chloride with Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of sulfonamides represents a cornerstone reaction in medicinal chemistry and drug discovery. The sulfonamide moiety is a key structural feature in a wide array of therapeutic agents, exhibiting antibacterial, anti-inflammatory, and anticancer properties. 4-Bromo-2-fluorobenzenesulfonyl chloride is a valuable reagent in this context, offering a scaffold that can be readily functionalized to modulate the physicochemical and pharmacological properties of the resulting sulfonamide. The presence of the bromo and fluoro substituents on the aromatic ring provides opportunities for further chemical modifications and can influence the metabolic stability and binding affinity of the final compound.[1][2] This document provides detailed application notes and a generalized experimental protocol for the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with secondary amines to yield N,N-disubstituted-4-bromo-2-fluorobenzenesulfonamides.

Reaction Principle

The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the secondary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This leads to the displacement of the chloride leaving group and the formation of a stable sulfonamide bond. A base, such as pyridine or triethylamine, is typically employed to neutralize the hydrogen chloride (HCl) generated during the reaction, driving the equilibrium towards product formation.

Application Notes

The 4-bromo-2-fluorobenzenesulfonamide scaffold is of significant interest in drug design and development for several reasons:

• Modulation of Physicochemical Properties: The bromo and fluoro substituents can be used to fine-tune properties such as lipophilicity, metabolic stability, and membrane permeability of drug candidates.[2][3]

• Scaffold for Further Diversification: The bromine atom serves as a handle for a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the introduction of additional molecular complexity and the exploration of a wider chemical space.

• Bioisosteric Replacement: The sulfonamide group can act as a bioisostere for other functional groups, such as amides or carboxylic acids, potentially leading to improved pharmacological profiles.

• Enzyme Inhibition: The sulfonamide moiety is a well-known pharmacophore for the inhibition of various enzymes, including carbonic anhydrases and proteases. The specific substitution pattern of the 4-bromo-2-fluorophenyl group can be tailored to achieve selectivity for a particular enzyme target.

While specific signaling pathways for N,N-disubstituted-4-bromo-2-fluorobenzenesulfonamides are not extensively documented in publicly available literature, the general class of sulfonamides has been implicated in a multitude of biological processes. The synthesized compounds can be screened against various biological targets to identify potential therapeutic applications.

Experimental Protocols

The following is a generalized protocol for the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with a secondary amine. The specific conditions, such as reaction time and temperature, may need to be optimized for each specific secondary amine.

Diagram of the General Experimental Workflow:

Caption: A generalized workflow for the synthesis and characterization of N,N-disubstituted-4-bromo-2-fluorobenzenesulfonamides.

General Protocol for the Synthesis of N,N-Disubstituted-4-bromo-2-fluorobenzenesulfonamides

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Secondary amine (e.g., diethylamine, piperidine, morpholine)

• Anhydrous pyridine or triethylamine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary amine (1.1 equivalents) and a suitable base such as pyridine or triethylamine (1.2 equivalents) in an anhydrous solvent like dichloromethane or tetrahydrofuran.

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. To this stirred solution, add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 equivalent) in the same anhydrous solvent dropwise over a period of 15-30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as dichloromethane or ethyl acetate.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure N,N-disubstituted-4-bromo-2-fluorobenzenesulfonamide.

Data Presentation

The following table summarizes expected reactants and a product for a representative reaction with diethylamine.

Compound Name	Role	Molecular Formula	Molecular Weight ( g/mol )	Molar Ratio
4-Bromo-2-fluorobenzenesulfonyl chloride	Electrophile	C₆H₃BrClFO₂S	273.51	1.0
Diethylamine	Nucleophile	C₄H₁₁N	73.14	1.1
Triethylamine	Base	C₆H₁₅N	101.19	1.2
4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide	Product	C₁₀H₁₃BrFNO₂S	310.18	-

Note: Yields for this type of reaction are typically in the range of 70-95%, depending on the specific secondary amine and the purity of the starting materials.

Visualization of the Reaction Mechanism

The following diagram illustrates the general mechanism for the sulfonylation of a secondary amine.

References

• 1. 4-Bromo-2-Fluorobenzenesulfonamide [myskinrecipes.com]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Use of Pyridine as a Base in 4-Bromo-2-fluorobenzenesulfonyl Chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluorobenzenesulfonyl chloride is a key intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds. Its reaction with primary and secondary amines to form sulfonamides is a fundamental transformation. The sulfonamide moiety is a prevalent feature in a wide array of therapeutic agents, exhibiting diverse biological activities. The choice of base is critical in this reaction to ensure high yields and purity. Pyridine is a commonly employed base, acting not only as an acid scavenger but also potentially as a nucleophilic catalyst. These application notes provide a detailed protocol for the synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides using pyridine and explore the underlying reaction mechanism.

Data Presentation

The following table summarizes typical reaction conditions and yields for the synthesis of N-substituted sulfonamides from a structurally similar sulfonyl chloride, 2,4-dichlorobenzenesulfonyl chloride, using pyridine as a base. These values can serve as a reference for optimizing reactions with 4-bromo-2-fluorobenzenesulfonyl chloride.

Entry	Primary Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	Pyridine	Dichloromethane	Room Temperature	12	>95
2	Benzylamine	Triethylamine	Dichloromethane	0 to Room Temperature	4	85-95
3	Cyclohexylamine	Triethylamine	Tetrahydrofuran	Room Temperature	6	80-90
4	Various aromatic and heteroaromatic amines	Pyridine	Dichloromethane	Room Temperature	12-24	60-85

Note: The data presented is for the reaction of 2,4-dichlorobenzenesulfonyl chloride with primary amines and should be considered as a guideline for the reactions of 4-bromo-2-fluorobenzenesulfonyl chloride.

Experimental Protocols

General Protocol for the Synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides

This protocol is adapted from established methods for the synthesis of related sulfonamides and may require optimization for specific amines.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0 - 1.2 eq)

• Anhydrous pyridine (2.0 - 3.0 eq, can also be used as solvent)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 - 1.2 eq) in anhydrous dichloromethane. Add anhydrous pyridine (2.0 - 3.0 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane to the cooled amine solution dropwise over 15-30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Continue stirring for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). For weakly nucleophilic amines, pyridine is often essential to facilitate the reaction.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers and wash successively with 1 M HCl (to remove excess pyridine), saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted-4-bromo-2-fluorobenzenesulfonamide.

Mandatory Visualization

Reaction Mechanism

The reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with an amine in the presence of pyridine proceeds through a nucleophilic substitution at the sulfur atom. Pyridine serves two primary roles: as a base to neutralize the hydrochloric acid byproduct and as a potential nucleophilic catalyst.

Caption: Reaction mechanism of sulfonamide formation using pyridine.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of N-substituted-4-bromo-2-fluorobenzenesulfonamides.

Caption: General workflow for sulfonamide synthesis.

Application Note: Monitoring Sulfonamide Formation from 4-Bromo-2-fluorobenzenesulfonyl Chloride by Thin-Layer Chromatography (TLC)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for monitoring the progress of sulfonamide synthesis, specifically from the reaction of 4-Bromo-2-fluorobenzenesulfonyl chloride with a primary or secondary amine, using Thin-Layer Chromatography (TLC). TLC is a rapid, cost-effective, and simple chromatographic technique ideal for qualitatively tracking the consumption of starting materials and the formation of the desired sulfonamide product. This guide covers mobile phase selection, sample preparation, chromatogram development, visualization techniques, and interpretation of results.

Introduction

The synthesis of sulfonamides is a cornerstone reaction in medicinal chemistry and drug development. 4-Bromo-2-fluorobenzenesulfonyl chloride is a key intermediate used to introduce the 4-bromo-2-fluorophenylsulfonyl moiety into various molecules, often to create bioactive compounds. Efficiently monitoring the reaction's progress is crucial to optimize reaction times, maximize yield, and minimize the formation of byproducts.[1] Thin-Layer Chromatography (TLC) offers a straightforward and effective method for this purpose by separating the starting sulfonyl chloride, the amine reactant, and the sulfonamide product based on their differential polarities.

Principle of the Method

TLC separates compounds based on the principle of adsorption chromatography. The separation occurs as a mobile phase moves by capillary action through a stationary phase. In this application, a polar stationary phase (silica gel) is used with a less polar mobile phase (e.g., a mixture of hexane and ethyl acetate).

• 4-Bromo-2-fluorobenzenesulfonyl chloride: Being relatively non-polar, it will have a weak affinity for the polar silica gel and will be carried further up the plate by the mobile phase, resulting in a high Retention Factor (Rf) value.

• Amine Reactant: The polarity of amines can vary, but they are generally more polar than the sulfonyl chloride. Primary and secondary amines, capable of hydrogen bonding, will adsorb more strongly to the silica gel, resulting in a lower Rf value.

• Sulfonamide Product: The resulting sulfonamide is typically more polar than the starting sulfonyl chloride due to the presence of the sulfonamide N-H bond (for primary amine reactants) and the polar SO₂-N group. Therefore, it will have an Rf value intermediate between the two starting materials.

By spotting the reaction mixture on a TLC plate alongside the starting materials, one can visually track the disappearance of the reactant spots and the appearance and intensification of the product spot over time.

Experimental Protocol

This protocol outlines the necessary steps to monitor the reaction progress effectively.

Materials and Reagents

• TLC Plates: Silica gel 60 F254 plates.

• Reactants: 4-Bromo-2-fluorobenzenesulfonyl chloride, appropriate primary or secondary amine.

• Solvents (Reagent Grade): Ethyl acetate, n-Hexane, Dichloromethane, Methanol.[2][3]

• TLC Development Chamber: Glass tank with a lid.

• Spotting Capillaries: Glass capillary tubes.

• Visualization:

  • UV Lamp (254 nm).

  • Iodine chamber.

  • Staining Solution: Potassium permanganate (KMnO₄) stain or p-Anisaldehyde stain.

Procedure

Step 1: Preparation of the TLC Chamber

• Pour a prepared mobile phase solvent system (e.g., 7:3 Hexane:Ethyl Acetate) into the TLC chamber to a depth of 0.5 cm.

• Line the inside of the chamber with a piece of filter paper, ensuring it is saturated with the solvent.

• Close the chamber and allow it to equilibrate for 15-20 minutes to ensure the atmosphere is saturated with solvent vapors. This prevents uneven solvent evaporation from the plate.

Step 2: Preparation of Samples for Spotting

• Reference Spots: Prepare dilute solutions (~1 mg/mL) of the starting materials (4-Bromo-2-fluorobenzenesulfonyl chloride and the amine) in a volatile solvent like ethyl acetate or dichloromethane.

• Reaction Mixture: At various time points (e.g., t=0, 30 min, 1 hr, 2 hr), take a small aliquot (a drop) from the reaction mixture and dilute it with 0.5 mL of ethyl acetate in a small vial.

Step 3: Spotting the TLC Plate

• Using a pencil, gently draw a light origin line about 1 cm from the bottom of the TLC plate.

• Using separate capillary tubes, apply small spots of the prepared samples onto the origin line. A typical spotting order would be:

  • Lane 1: 4-Bromo-2-fluorobenzenesulfonyl chloride (Starting Material 1, SM1)

  • Lane 2: Amine (Starting Material 2, SM2)

  • Lane 3: Co-spot of both starting materials (SM1 + SM2)

  • Lane 4: Reaction mixture (t=x)

Step 4: Developing the Chromatogram

• Carefully place the spotted TLC plate into the equilibrated chamber. Ensure the solvent level is below the origin line.

• Close the chamber and allow the mobile phase to ascend the plate via capillary action.

• When the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.

Step 5: Visualization

• Allow the plate to air dry completely.

• UV Light: View the plate under a UV lamp (254 nm). The aromatic sulfonyl chloride and sulfonamide product should appear as dark spots against a fluorescent green background. Circle the visible spots with a pencil.

• Staining (if necessary): If spots are not clearly visible under UV or for non-UV active amines, use a chemical stain.

  • Potassium Permanganate Stain: Dip the plate in the stain and gently heat with a heat gun. Spots will appear as yellow/brown on a purple background.

  • Fluorescamine Spray: This can be used to specifically visualize primary/secondary amines and sulfonamides as fluorescent spots under long-wave UV light (366 nm).[4][5]

Step 6: Calculation of Rf Values The Retention Factor (Rf) is a key parameter for identifying compounds.

• Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Calculate the Rf for each spot. The product spot should have a unique Rf value distinct from the starting materials.

Data Presentation and Interpretation

The progress of the reaction is determined by observing the changes in the spots on the TLC plate over time. A successful reaction will show the gradual disappearance of the starting material spots and the emergence of a new spot corresponding to the sulfonamide product.

Table 1: Hypothetical Rf Values in a 7:3 Hexane:Ethyl Acetate System

Compound	Role	Expected Rf Value	UV Active (254 nm)
4-Bromo-2-fluorobenzenesulfonyl chloride	Starting Material	~0.75	Yes
Aniline (example amine)	Starting Material	~0.40	Yes
N-phenyl-4-bromo-2-fluorobenzenesulfonamide	Product	~0.55	Yes

Table 2: Reaction Monitoring by TLC Over Time

Time Point	Observation	Interpretation
t = 0 min	Intense spots for both starting materials are visible at their respective Rf values. No product spot is visible.	The reaction has just begun.
t = 60 min	The intensity of the starting material spots has decreased. A new spot for the product is clearly visible.	The reaction is proceeding.
t = 180 min	The spot for the limiting reagent (e.g., sulfonyl chloride) is very faint or has disappeared completely. The product spot is intense.	The reaction is nearing or at completion.

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for monitoring the reaction.

Caption: Experimental workflow for TLC reaction monitoring.

Caption: Logical layout of a developed TLC plate.

Conclusion

Thin-Layer Chromatography is an indispensable tool for the real-time monitoring of sulfonamide formation from 4-Bromo-2-fluorobenzenesulfonyl chloride. The protocol described herein provides a reliable, rapid, and resource-efficient method to guide synthetic chemists in determining reaction endpoints, ensuring optimal yields and purity. Proper selection of the mobile phase and visualization techniques are key to achieving clear and interpretable results.

References

• 1. benchchem.com [benchchem.com]
• 2. TLC Tips and Tricks | Merck [merckmillipore.com]
• 3. silicycle.com [silicycle.com]
• 4. tandfonline.com [tandfonline.com]
• 5. scs.illinois.edu [scs.illinois.edu]

Application Notes and Protocols for the Purification of Sulfonamides Derived from 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfonamides synthesized from 4-Bromo-2-fluorobenzenesulfonyl chloride are a class of compounds with significant potential in medicinal chemistry and drug development. The presence of the bromo and fluoro substituents on the phenyl ring allows for diverse biological activities and provides handles for further synthetic modifications. Achieving high purity of these sulfonamide derivatives is a critical step to ensure accurate biological evaluation and to meet stringent regulatory requirements for active pharmaceutical ingredients (APIs). This document provides detailed application notes and protocols for the purification of these target compounds using common laboratory techniques: flash column chromatography, recrystallization, and preparative high-performance liquid chromatography (HPLC).

Purification Strategy Overview

The selection of an appropriate purification method depends on several factors, including the physicochemical properties of the sulfonamide (e.g., polarity, crystallinity), the nature of the impurities present, the required final purity, and the scale of the purification. A general workflow for selecting a purification strategy is outlined below.

Caption: Logical workflow for selecting a purification method.

Data Presentation: Comparison of Purification Techniques

The following table summarizes representative quantitative data for the purification of a model N-aryl-4-bromo-2-fluorobenzenesulfonamide using the described protocols. These values are illustrative and may vary depending on the specific substrate and reaction conditions.

Purification Method	Crude Purity (LC-MS)	Post-Purification Purity (LC-MS)	Recovery Yield (%)	Typical Scale	Advantages	Disadvantages
Flash Chromatography	80-90%	>98%	75-90%	50 mg - 10 g	High throughput, applicable to a wide range of polarities.	Requires solvent, can be less effective for closely eluting impurities.
Recrystallization	>85%	>99%	60-85%	100 mg - 50 g	Cost-effective, simple setup, can yield very high purity.	Compound must be a crystalline solid, potential for lower recovery.
Preparative HPLC	>90%	>99.5%	70-85%	10 mg - 1 g	Excellent for separating very similar compounds, high resolution.	Lower throughput, more expensive solvents and equipment.

Experimental Protocols

Purification by Flash Column Chromatography

This protocol is suitable for the routine purification of sulfonamides and is effective at removing unreacted starting materials and most reaction byproducts.

Caption: Workflow for purification by flash column chromatography.

Materials:

• Crude sulfonamide product

• Silica gel (230-400 mesh)

• Solvents: Hexanes (or Heptane), Ethyl Acetate (EtOAc), Dichloromethane (DCM)

• Glass column, flasks, and fraction collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Solvent System Selection:

  • Develop a suitable mobile phase using TLC. A good starting point for many sulfonamides is a mixture of hexanes and ethyl acetate.

  • Aim for a retention factor (Rf) of approximately 0.2-0.3 for the target sulfonamide. A typical eluent system is 3:1 Hexanes:EtOAc.

• Column Packing:

  • Select a column size appropriate for the amount of crude material (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel in the initial, less polar eluent (e.g., 10% EtOAc in hexanes).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of cracks.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a strong solvent (like DCM or EtOAc) and add it carefully to the top of the silica bed.

  • Dry Loading: For less soluble compounds, dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder is then carefully added to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the initial, less polar solvent mixture.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound. For example, start with 10% EtOAc in hexanes and gradually increase to 30-40% EtOAc.

  • Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified sulfonamide.

Purification by Recrystallization

Recrystallization is an excellent method for obtaining highly pure crystalline sulfonamides. The key is to find a solvent or solvent pair in which the sulfonamide has high solubility at elevated temperatures and low solubility at room or lower temperatures.

Materials:

• Crude sulfonamide product (should be a solid)

• Solvents: Ethanol (EtOH), Isopropanol (IPA), Water, Ethyl Acetate (EtOAc), Hexanes

• Erlenmeyer flasks, hot plate, filtration apparatus (Büchner funnel)

Procedure:

• Solvent Selection:

  • Test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.

  • A common and effective solvent system for sulfonamides is Ethanol/Water.

• Dissolution:

  • Place the crude sulfonamide in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely. Stir and heat gently on a hot plate.

• Crystallization:

  • Once fully dissolved, slowly add hot water dropwise until the solution becomes slightly turbid (cloudy), indicating the point of saturation.

  • If the solution becomes too cloudy, add a few drops of hot ethanol until it is clear again.

  • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • For maximum recovery, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of a cold mixture of the recrystallization solvents (e.g., cold 50:50 ethanol/water).

  • Dry the purified crystals under vacuum to remove any residual solvent.

Purification by Preparative HPLC

For challenging separations where impurities are structurally very similar to the product, or when very high purity is required on a smaller scale, preparative HPLC is the method of choice.

Materials:

• Crude sulfonamide product

• HPLC-grade solvents: Acetonitrile (ACN), Methanol (MeOH), Water

• Additives (optional): Formic acid or Trifluoroacetic acid (TFA)

• Preparative HPLC system with a suitable column (e.g., C18)

Procedure:

• Method Development:

  • Develop a separation method on an analytical HPLC system first to determine the optimal mobile phase composition and gradient.

  • A typical reversed-phase method would use a C18 column with a mobile phase of water and acetonitrile (both may contain 0.1% formic acid to improve peak shape).

• Sample Preparation:

  • Dissolve the crude sulfonamide in the initial mobile phase or a compatible solvent at a known concentration.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Purification:

  • Equilibrate the preparative column with the initial mobile phase.

  • Inject the filtered sample onto the column. The injection volume will depend on the column size and the concentration of the sample.

  • Run the preparative HPLC method and collect fractions corresponding to the peak of the target sulfonamide.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the organic solvent (e.g., acetonitrile) using a rotary evaporator.

  • If the product is soluble in the remaining aqueous phase, it may be necessary to perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the final pure product. Alternatively, lyophilization can be used to remove the aqueous mobile phase.

Purity Assessment

The purity of the final product should be assessed using reliable analytical techniques.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Provides information on both the purity (from the UV chromatogram) and the identity (from the mass spectrum) of the compound.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: Confirms the structure of the compound and can reveal the presence of impurities if their signals are detectable.

• Melting Point: A sharp melting point range is indicative of a pure crystalline compound.

By following these protocols and considering the comparative data, researchers can effectively purify sulfonamides derived from 4-bromo-2-fluorobenzenesulfonyl chloride to the high degree of purity required for further research and development.

Application Notes and Protocols for the Recrystallization of Sulfonamides Derived from 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of sulfonamides synthesized using 4-Bromo-2-fluorobenzenesulfonyl chloride. Recrystallization is a critical step to ensure the purity of these compounds, which is essential for their use in research and drug development.

Introduction

Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties. The synthesis of novel sulfonamide derivatives is a key area of research in medicinal chemistry. 4-Bromo-2-fluorobenzenesulfonyl chloride is a versatile building block for the synthesis of such compounds, offering opportunities for further functionalization.

Purification of the crude product after synthesis is paramount to obtaining compounds with the desired purity for biological screening and further development. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds. The principle of recrystallization is based on the difference in solubility of the desired compound and impurities in a suitable solvent at different temperatures. An ideal solvent will dissolve the compound to a large extent at high temperatures and to a much lesser extent at low temperatures, allowing for the formation of pure crystals upon cooling.

These notes provide a general yet detailed protocol for the recrystallization of sulfonamides derived from 4-Bromo-2-fluorobenzenesulfonyl chloride, a summary of expected results, and troubleshooting guidelines.

General Synthesis of Sulfonamides

A general method for the synthesis of sulfonamides involves the reaction of an amine with a sulfonyl chloride in the presence of a base.

Experimental Protocol: Recrystallization of a Representative Sulfonamide

This protocol describes the recrystallization of a generic N-aryl-4-bromo-2-fluorobenzenesulfonamide. The choice of solvent and specific conditions may need to be optimized for different sulfonamide derivatives.

Materials:

• Crude N-aryl-4-bromo-2-fluorobenzenesulfonamide

• Ethanol (95% or absolute)

• Deionized water

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Hotplate with magnetic stirrer

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Spatula

• Watch glass

Procedure:

• Dissolution:

  • Place the crude sulfonamide in an Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of hot ethanol to the flask and begin heating and stirring.

  • Continue adding hot ethanol in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good recovery.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution and reheat to boiling for a few minutes. The charcoal will adsorb colored impurities.

• Hot Filtration (if charcoal was used):

  • If activated charcoal was used, it must be removed while the solution is hot to prevent premature crystallization of the product.

  • Pre-warm a second Erlenmeyer flask and a funnel with fluted filter paper.

  • Quickly filter the hot solution through the fluted filter paper into the pre-warmed flask.

• Crystallization:

  • To the hot, clear ethanolic solution, add hot deionized water dropwise while swirling until the solution becomes faintly and persistently cloudy (turbid).

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of a cold ethanol/water mixture.

• Drying:

  • Dry the purified crystals on a watch glass or in a desiccator.

  • Once dry, weigh the crystals to determine the percent recovery and determine the melting point to assess purity.

Data Presentation

The following table summarizes typical, illustrative data for the recrystallization of a hypothetical N-aryl-4-bromo-2-fluorobenzenesulfonamide. Actual results will vary depending on the specific amine used in the synthesis and the efficiency of the recrystallization.

Parameter	Before Recrystallization	After Recrystallization
Appearance	Off-white to light brown solid	White crystalline solid
Yield	~85% (crude)	60-80% (recrystallized)
Melting Point	Broad range (e.g., 145-150 °C)	Sharp range (e.g., 152-154 °C)
Purity (by HPLC)	~90%	>98%

Troubleshooting

Problem	Possible Cause	Solution
Compound does not dissolve	Insufficient solvent or incorrect solvent.	Gradually add more hot solvent. If the compound still does not dissolve, the solvent may be unsuitable. Evaporate the current solvent and try a different one.
No crystals form upon cooling	Solution is too dilute (too much solvent used).	Gently heat the solution to evaporate some of the solvent. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Compound "oils out"	The solution is too concentrated, or the cooling is too rapid. This can also be due to significant impurities.	Reheat the solution to redissolve the oil. Add a small amount of additional hot solvent. Allow the solution to cool more slowly.
Low recovery of crystals	Too much solvent was used, or the solution was not cooled sufficiently.	Concentrate the mother liquor (the filtrate) by evaporation and cool again to obtain a second crop of crystals.

Visualizations

Experimental Workflow for Recrystallization

Caption: Workflow for the recrystallization of sulfonamides.

Representative Signaling Pathway Inhibition by Sulfonamides

Caption: Inhibition of a target enzyme by a sulfonamide.

Application Notes and Protocols for the Purification of 4-Bromo-2-fluorobenzenesulfonyl Chloride Derivatives via Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the purification of 4-Bromo-2-fluorobenzenesulfonyl chloride and its derivatives, particularly sulfonamides, using column chromatography. This essential purification step is critical in the synthesis of various pharmaceutical compounds and other fine chemicals.

4-Bromo-2-fluorobenzenesulfonyl chloride is a key intermediate in organic synthesis, widely utilized in the pharmaceutical industry for the preparation of sulfonamide-based drugs.[1] The fluorinated and brominated aromatic ring can enhance metabolic stability and binding affinity of target molecules.[1] The reactivity of the sulfonyl chloride group allows for efficient coupling with amines to form sulfonamides, which are common structural motifs in bioactive molecules.[1] Given the reactive nature of the sulfonyl chloride functional group, careful and efficient purification of the resulting derivatives is paramount to ensure the integrity and purity of the final compounds. Column chromatography, particularly flash chromatography, is a standard and effective method for this purpose.

Principle of Separation

Column chromatography separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or a mixture of solvents). For the purification of 4-bromo-2-fluorobenzenesulfonyl chloride derivatives, which are often moderately polar, normal-phase chromatography with silica gel is commonly employed. The separation is governed by the polarity of the compounds. Less polar compounds have a weaker interaction with the polar silica gel and elute faster with a less polar mobile phase. More polar compounds interact more strongly with the stationary phase and require a more polar mobile phase to elute.

The choice of the mobile phase, or eluent, is critical and is typically determined by preliminary analysis using Thin Layer Chromatography (TLC). A common eluent system for these types of compounds is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate.

Experimental Protocols

The following protocols provide a general guideline for the purification of derivatives of 4-Bromo-2-fluorobenzenesulfonyl chloride. Optimization may be required based on the specific derivative's properties and the impurity profile of the crude reaction mixture.

Protocol 1: Thin Layer Chromatography (TLC) for Eluent System Optimization

Objective: To determine the optimal mobile phase composition for the separation of the target derivative from impurities.

Materials:

• TLC plates (silica gel 60 F254)

• Crude reaction mixture

• Developing chamber

• Series of test eluents (e.g., varying ratios of hexanes:ethyl acetate)

• UV lamp for visualization

Procedure:

• Dissolve a small sample of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the dissolved sample onto the baseline of a TLC plate.

• Prepare a developing chamber with a small amount of the test eluent.

• Place the TLC plate in the chamber and allow the solvent front to ascend near the top of the plate.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the separated spots under a UV lamp.

• Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

• The ideal eluent system will provide good separation between the desired product and impurities, with the Rf value of the product typically in the range of 0.2-0.4 for optimal column chromatography separation.

Protocol 2: Flash Column Chromatography Purification

Objective: To purify the crude product on a preparative scale.

Materials and Equipment:

• Glass chromatography column

• Silica gel (for flash chromatography, 230-400 mesh)

• Selected mobile phase (e.g., hexanes:ethyl acetate mixture)

• Crude product

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Column Packing (Dry Packing Method):

  • Secure the column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Fill the column with dry silica gel to the desired height.

  • Gently tap the column to ensure even packing.

  • Add a layer of sand on top of the silica gel.

• Column Equilibration:

  • Carefully add the initial, least polar mobile phase to the top of the column.

  • Apply gentle pressure (e.g., from a pump or compressed air) to push the solvent through the column until the entire silica bed is wetted and equilibrated. Do not let the column run dry.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin elution with the determined mobile phase.

  • If a gradient elution is required, start with a less polar solvent mixture and gradually increase the polarity by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection and Analysis:

  • Collect the eluent in small fractions.

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to yield the purified product.

  • Determine the yield and confirm the purity and identity of the compound using analytical techniques such as NMR, MS, and HPLC.

Data Presentation

The following table provides representative data for the purification of a hypothetical 4-Bromo-2-fluorobenzenesulfonamide derivative. Actual values will vary depending on the specific compound and reaction conditions.

Parameter	Value
Compound Name	N-benzyl-4-bromo-2-fluorobenzenesulfonamide
TLC Mobile Phase	20% Ethyl Acetate in Hexanes
Rf of Product	0.35
Rf of Impurity 1 (Starting Amine)	0.10
Rf of Impurity 2 (Unreacted Sulfonyl Chloride)	0.60
Column Dimensions	40 mm x 300 mm
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Gradient)	5% to 30% Ethyl Acetate in Hexanes
Crude Product Loaded	2.5 g
Yield of Pure Product	1.8 g (72%)
Purity (by HPLC)	>98%

Visualizations

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis of a 4-Bromo-2-fluorobenzenesulfonamide derivative and its subsequent purification by column chromatography.

Caption: Workflow for the synthesis and purification of sulfonamide derivatives.

This application note provides a foundational guide for the successful purification of 4-Bromo-2-fluorobenzenesulfonyl chloride derivatives. Researchers are encouraged to adapt and optimize these protocols to suit their specific synthetic targets and experimental conditions.

References

• 1. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]

Application Notes and Protocols for the Synthesis of Novel Kinase Inhibitors Using 4-Bromo-2-fluorobenzenesulfonyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluorobenzenesulfonyl chloride is a versatile chemical intermediate. While its direct incorporation into kinase inhibitors as a sulfonamide is not widely documented in publicly available literature, its derivatives, particularly 4-bromo-2-fluoroaniline, are crucial building blocks in the synthesis of potent and selective kinase inhibitors. This document provides detailed application notes and protocols focusing on the synthesis of Binimetinib (MEK162), a potent MEK1/2 inhibitor, which utilizes a key intermediate derived from 4-Bromo-2-fluorobenzenesulfonyl chloride. These notes will serve as a guide for researchers in the design and synthesis of novel kinase inhibitors.

The strategic placement of the bromo and fluoro substituents on the phenyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the final drug molecule, including metabolic stability and target binding affinity.

Kinase Target and Signaling Pathway: The MEK/ERK Cascade

Binimetinib is a selective inhibitor of MEK1 and MEK2 (Mitogen-activated protein kinase kinase 1 and 2). These kinases are central components of the RAS/RAF/MEK/ERK signaling pathway. This pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, survival, and angiogenesis. Dysregulation of the MEK/ERK pathway, often through mutations in BRAF or RAS, is a hallmark of many human cancers. By inhibiting MEK1/2, Binimetinib prevents the phosphorylation and activation of ERK1/2, thereby blocking downstream signaling and inhibiting tumor cell proliferation.

Figure 1: Simplified MEK/ERK signaling pathway and the point of inhibition by Binimetinib.

Application: Synthesis of Binimetinib (MEK162) Intermediate

While a direct synthesis of a kinase inhibitor containing the 4-bromo-2-fluorobenzenesulfonamide moiety is not readily found in the literature, the synthesis of the MEK inhibitor Binimetinib involves the key intermediate 5-((4-bromo-2-fluorophenyl)amino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzo[d]imidazole-6-carboxamide. The "(4-bromo-2-fluorophenyl)amino" fragment is derived from 4-bromo-2-fluoroaniline, which can be synthesized from 4-Bromo-2-fluorobenzenesulfonyl chloride.

The general synthetic approach involves the reaction of a suitably functionalized benzimidazole core with 4-bromo-2-fluoroaniline. The following is a representative synthetic workflow.

Figure 2: General experimental workflow for the synthesis of Binimetinib.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-2-fluoroaniline from 4-Bromo-2-fluorobenzenesulfonyl Chloride (Illustrative)

This protocol describes a general method for the reduction of a sulfonyl chloride to an aniline. Specific reaction conditions may need to be optimized.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Reducing agent (e.g., Stannous chloride dihydrate (SnCl₂·2H₂O), Sodium sulfite (Na₂SO₃))

• Solvent (e.g., Ethanol, Hydrochloric acid)

• Base (e.g., Sodium hydroxide)

• Extraction solvent (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous sodium sulfate)

Procedure:

• Dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride in a suitable solvent such as ethanol.

• Add the reducing agent (e.g., an excess of stannous chloride dihydrate in concentrated hydrochloric acid) portion-wise at a controlled temperature (e.g., 0-10 °C).

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quench the reaction by carefully adding a base (e.g., concentrated sodium hydroxide solution) until the pH is alkaline.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-bromo-2-fluoroaniline.

Protocol 2: Synthesis of a Binimetinib Analog (Illustrative)

This protocol outlines a general procedure for the coupling of an aniline with a heterocyclic core, a key step in the synthesis of many kinase inhibitors.

Materials:

• 4-bromo-2-fluoroaniline (from Protocol 1)

• A suitable functionalized benzimidazole or other heterocyclic core with a leaving group (e.g., a halogen or sulfonate)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos)

• Base (e.g., Cesium carbonate)

• Anhydrous solvent (e.g., 1,4-Dioxane)

Procedure:

• To a reaction vessel, add the heterocyclic core, 4-bromo-2-fluoroaniline, palladium catalyst, ligand, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., Nitrogen or Argon).

• Add the anhydrous solvent.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for the required time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product, a precursor to the final kinase inhibitor.

Quantitative Data

The following table summarizes the in vitro potency of Binimetinib against MEK1 and ME.[1]

Compound	Target	IC₅₀ (nM)
Binimetinib (MEK162)	MEK1	12
MEK2	12

Table 1: In vitro inhibitory activity of Binimetinib.

Conclusion

While direct applications of 4-Bromo-2-fluorobenzenesulfonyl chloride in the final structure of kinase inhibitors are not extensively reported, its derivative, 4-bromo-2-fluoroaniline, is a critical precursor in the synthesis of potent kinase inhibitors like Binimetinib. The protocols and information provided herein offer a foundational understanding for researchers to explore the synthesis of novel kinase inhibitors. The strategic use of halogenated building blocks is a key strategy in modern drug discovery to fine-tune the biological activity and pharmacokinetic properties of drug candidates. Further exploration of the reactivity of 4-Bromo-2-fluorobenzenesulfonyl chloride could lead to the discovery of novel scaffolds for kinase inhibition.

References

• 1. Current Development Status of MEK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Bromo-2-fluorobenzenesulfonyl chloride in Fragment-Based Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for the identification of novel lead compounds. This approach utilizes small, low molecular weight molecules ("fragments") to explore the chemical space of a biological target. 4-Bromo-2-fluorobenzenesulfonyl chloride is a versatile fragment that holds significant potential in FBDD, particularly for the development of covalent inhibitors. Its sulfonyl chloride moiety can react with nucleophilic residues such as lysine or tyrosine on a target protein, forming a stable covalent bond. The presence of bromo and fluoro substituents on the phenyl ring provides opportunities for further chemical elaboration to enhance potency and selectivity.

This document provides detailed application notes and experimental protocols for the use of 4-bromo-2-fluorobenzenesulfonyl chloride in a hypothetical FBDD campaign targeting Protein Tyrosine Phosphatase 1B (PTP1B), a key regulator in insulin signaling and a therapeutic target for type 2 diabetes and obesity.

Hypothetical FBDD Workflow for PTP1B Inhibition

The following diagram outlines a typical workflow for an FBDD campaign utilizing 4-bromo-2-fluorobenzenesulfonyl chloride to identify inhibitors of PTP1B.

Caption: A typical fragment-based drug discovery workflow.

PTP1B Signaling Pathway

PTP1B is a negative regulator of the insulin signaling pathway. By dephosphorylating the insulin receptor (IR) and insulin receptor substrate (IRS), PTP1B attenuates the downstream signaling cascade that leads to glucose uptake. Inhibition of PTP1B is therefore a promising strategy for the treatment of insulin resistance.

Caption: The role of PTP1B in the insulin signaling pathway.

Experimental Protocols

Synthesis of a Representative Sulfonamide Library

This protocol describes the general synthesis of N-aryl or N-alkyl sulfonamides from 4-bromo-2-fluorobenzenesulfonyl chloride and a primary or secondary amine.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• A library of primary and secondary amines

• Pyridine or triethylamine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 eq) in DCM.

• Add pyridine or triethylamine (1.2 eq) to the solution and stir at room temperature.

• In a separate flask, dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.1 eq) in DCM.

• Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired sulfonamide.

• Characterize the final product by NMR and mass spectrometry.

Biophysical Screening: Differential Scanning Fluorimetry (DSF)

DSF is a high-throughput screening method to identify fragments that bind to and stabilize a target protein.[1]

Materials:

• Purified PTP1B protein (e.g., 0.1-0.5 mg/mL)

• DSF buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl)

• SYPRO Orange dye (5000x stock in DMSO)

• Fragment library (sulfonamides) at 10 mM in DMSO

• 384-well PCR plates

• Real-time PCR instrument with a thermal ramping capability

Procedure:

• Prepare a master mix of PTP1B protein and SYPRO Orange dye in DSF buffer. The final concentration of SYPRO Orange should be 5x.

• Dispense 19.8 µL of the master mix into each well of a 384-well PCR plate.

• Add 0.2 µL of each fragment from the library to the wells (final fragment concentration will be 100 µM, final DMSO concentration 1%). Include DMSO-only controls.

• Seal the plate with an optical seal and centrifuge briefly.

• Place the plate in a real-time PCR instrument.

• Set the instrument to ramp the temperature from 25 °C to 95 °C at a rate of 1 °C/min, acquiring fluorescence data at each interval.

• Analyze the data to determine the melting temperature (Tm) for each well. A significant positive shift in Tm (ΔTm) in the presence of a fragment indicates a potential hit.

Biophysical Screening: Surface Plasmon Resonance (SPR)

SPR is used to validate hits from the primary screen and to determine binding affinity and kinetics.[2]

Materials:

• SPR instrument (e.g., Biacore)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Purified PTP1B protein

• SPR running buffer (e.g., HBS-EP+)

• Fragment hits from DSF screen

Procedure:

• Immobilize PTP1B onto a CM5 sensor chip using standard amine coupling chemistry. A reference flow cell should be prepared by activating and deactivating without protein immobilization.

• Prepare serial dilutions of the fragment hits in the running buffer.

• Inject the fragment solutions over the sensor surface at a constant flow rate.

• Monitor the change in response units (RU) in real-time.

• After each injection, regenerate the sensor surface if necessary.

• Analyze the resulting sensorgrams to determine the equilibrium dissociation constant (KD), and association (ka) and dissociation (kd) rate constants.

Biophysical Screening: Saturation Transfer Difference (STD) NMR

STD-NMR is a ligand-observed NMR technique used to confirm binding and to identify the binding epitope of the fragment.[3][4]

Materials:

• NMR spectrometer (≥ 500 MHz) with a cryoprobe

• Purified PTP1B protein

• Fragment hits

• Deuterated buffer (e.g., 50 mM phosphate buffer in D₂O, pD 7.4)

Procedure:

• Prepare a sample of the PTP1B protein (10-50 µM) and a fragment hit (1-5 mM) in the deuterated buffer.

• Acquire a standard 1D ¹H NMR spectrum of the mixture.

• Set up the STD experiment with on-resonance saturation of protein signals (e.g., at -1 ppm) and off-resonance saturation (e.g., at 40 ppm).

• The difference spectrum will show signals only from the protons of the fragment that are in close proximity to the protein, thus confirming binding and providing information about the binding interface.

Biochemical Assay: PTP1B Inhibition Assay

This colorimetric assay is used to determine the inhibitory potency (IC50) of the hit compounds.

Materials:

• Recombinant human PTP1B

• p-Nitrophenyl phosphate (pNPP) as a substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

• Hit compounds in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the hit compounds in the assay buffer.

• Add 10 µL of each compound dilution to the wells of a 96-well plate. Include a positive control (known inhibitor) and a negative control (DMSO).

• Add 80 µL of PTP1B solution to each well and incubate for 15 minutes at room temperature.

• Initiate the reaction by adding 10 µL of pNPP solution.

• Monitor the absorbance at 405 nm over time using a microplate reader. The product, p-nitrophenol, is yellow.

• Calculate the initial reaction rates and determine the percent inhibition for each compound concentration.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Quantitative Data of Representative PTP1B Inhibitors

The following table summarizes the inhibitory activity of several benzenesulfonamide-based PTP1B inhibitors, providing a reference for the expected potency of compounds derived from 4-bromo-2-fluorobenzenesulfonyl chloride.

Compound ID	Structure	IC50 (µM)	Inhibition Type	Reference
1	N-(4-(N-(5-bromopyridin-2-yl)sulfamoyl)phenyl)acetamide	0.45	-	[5]
2	4-amino-N-(1H-benzo[d]imidazol-2-yl)benzenesulfonamide	0.89	-	[5]
3	N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)acetamide	1.23	-	[5]
4	4-(biphenyl-4-ylmethylsulfanylmethyl)-N-(hexane-1-sulfonyl)benzamide	0.25	Non-competitive	[6]

Note: The structures are representative examples from the cited literature and are not directly derived from 4-bromo-2-fluorobenzenesulfonyl chloride.

Conclusion

4-Bromo-2-fluorobenzenesulfonyl chloride represents a valuable starting point for fragment-based drug discovery campaigns, particularly for the development of covalent inhibitors. The protocols and application notes provided herein offer a comprehensive guide for researchers to explore the potential of this fragment in targeting enzymes such as PTP1B. Through a systematic workflow involving synthesis, biophysical screening, and biochemical assays, novel and potent inhibitors can be identified and optimized, paving the way for the development of new therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 3. Saturation transfer difference NMR for fragment screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Saturation Transfer Difference (STD) - NMR experiment procedure | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 5. Development, biological evaluation, and molecular modelling of some benzene-sulfonamide derivatives as protein tyrosine phosphatase-1B inhibitors for managing diabetes mellitus and associated metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Cyclic Sulfonamides (Sultams) Using 4-Bromo-2-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic sulfonamides, commonly known as sultams, are a significant class of heterocyclic compounds with a wide range of applications in medicinal chemistry and drug development. Their rigid structures and ability to act as peptide bond mimetics make them valuable scaffolds in the design of enzyme inhibitors and other therapeutic agents. This document provides detailed protocols for the synthesis of benzofused tricyclic sultams utilizing 4-Bromo-2-fluorobenzenesulfonyl chloride as a key starting material. The methodology involves a two-step sequence of sulfonylation followed by an intramolecular nucleophilic aromatic substitution (SNAr) reaction.

Materials and Reagents

• 4-Bromo-2-fluorobenzenesulfonyl chloride (CAS: 216159-03-4)

• (S)-prolinol

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Deionized Water

• Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and equipment

• Microwave reactor

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Experimental Protocols

Protocol 1: Synthesis of β-hydroxy o-fluorobenzene sulfonamide (Intermediate 1)

This protocol details the sulfonylation of (S)-prolinol with 4-bromo-2-fluorobenzenesulfonyl chloride.

Procedure:

• To a solution of (S)-prolinol in a mixture of dichloromethane (CH₂Cl₂) and water, add sodium bicarbonate (NaHCO₃).

• Stir the mixture at room temperature.

• Slowly add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride in dichloromethane.

• Continue stirring at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, perform a standard aqueous work-up to isolate the crude product.

• Purify the crude product by a suitable method, such as column chromatography, to yield the β-hydroxy o-fluorobenzene sulfonamide 1 .[1]

Protocol 2: Synthesis of Benzofused Tricyclic Sultam (Product 2)

This protocol describes the intramolecular SNAr cyclization of the intermediate sulfonamide to form the final sultam product.

Procedure:

• In a microwave reactor vessel, combine the β-hydroxy o-fluorobenzene sulfonamide 1 with cesium carbonate (Cs₂CO₃) in N,N-Dimethylformamide (DMF).[1]

• Seal the vessel and subject the mixture to microwave irradiation at 150 °C for 30 minutes.[1]

• After cooling, dilute the reaction mixture with a suitable solvent and perform an aqueous work-up.

• Purify the crude product by column chromatography to obtain the benzofused tricyclic sultam 2 .[1]

Data Presentation

The following table summarizes the quantitative data for the synthesis of the benzofused tricyclic sultam.

Step	Reaction	Reagents and Conditions	Time	Temperature	Yield
1	Sulfonylation	(S)-prolinol, 4-Bromo-2-fluorobenzenesulfonyl chloride, NaHCO₃, CH₂Cl₂/H₂O	-	Room Temperature	97%
2	Intramolecular SNAr	Cs₂CO₃, DMF, Microwave irradiation	30 min	150 °C	88%

Visualizations

Reaction Scheme

The following diagram illustrates the two-step synthesis of the benzofused tricyclic sultam from 4-Bromo-2-fluorobenzenesulfonyl chloride and (S)-prolinol.

Caption: Synthetic pathway for the formation of a benzofused sultam.

Experimental Workflow

This diagram outlines the general workflow for the synthesis and purification of the target sultam.

Caption: General experimental workflow for sultam synthesis.

References

• 1. Reaction Pairing: A Diversity-Oriented Synthesis Strategy for the Synthesis of Diverse Benzofused Sultams - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Synthesis of Sulfonamides with 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed guide for the solid-phase synthesis of a diverse library of sulfonamides utilizing 4-bromo-2-fluorobenzenesulfonyl chloride. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their wide range of biological activities, including antimicrobial and anticancer properties. Notably, aromatic sulfonamides are prominent inhibitors of carbonic anhydrases (CAs), enzymes that are overexpressed in various cancers and contribute to the acidic tumor microenvironment. Carbonic anhydrase IX (CAIX) is a particularly attractive therapeutic target due to its tumor-specific expression and role in cancer cell survival and proliferation.

The use of solid-phase synthesis offers significant advantages for the rapid generation of compound libraries, facilitating structure-activity relationship (SAR) studies. This methodology allows for the efficient coupling of a diverse range of amines to a resin-bound sulfonyl chloride, followed by a straightforward cleavage and purification process. The 4-bromo-2-fluorobenzenesulfonyl moiety provides a scaffold with opportunities for further diversification through cross-coupling reactions at the bromine position, and the fluorine atom can enhance binding affinity and metabolic stability.

Signaling Pathway: Role of Carbonic Anhydrase IX in Tumor Acidification

The synthesis of sulfonamides as described herein is highly relevant to the development of inhibitors targeting carbonic anhydrase IX (CAIX), a key enzyme in the tumor microenvironment. The following diagram illustrates the role of CAIX in promoting cancer cell survival and proliferation through the regulation of intracellular and extracellular pH.

Caption: Role of CAIX in tumor pH regulation and its inhibition by sulfonamides.

Experimental Workflow

The solid-phase synthesis of 4-bromo-2-fluorobenzenesulfonamides follows a systematic workflow, from resin preparation to the final analysis of the purified compounds.

Caption: Solid-phase synthesis workflow for 4-bromo-2-fluorobenzenesulfonamides.

Data Presentation

The following table summarizes representative yields and purity data for a library of 4-bromo-2-fluorobenzenesulfonamides synthesized using the described solid-phase protocol. This data is illustrative of typical results achievable with this methodology.

Compound ID	Amine Component	Molecular Weight ( g/mol )	Yield (%)	Purity (%)
1	Benzylamine	373.23	85	>95
2	4-Methoxybenzylamine	403.26	82	>95
3	Cyclohexylamine	367.28	78	>95
4	Morpholine	355.22	88	>95
5	Piperidine	353.27	90	>95
6	Aniline	361.21	75	>95
7	4-Fluoroaniline	379.20	72	>95
8	Glycine methyl ester	357.19	65	>95

Experimental Protocols

Materials and Reagents:

• Rink Amide AM resin (100-200 mesh, ~0.5 mmol/g loading)

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), ACS grade

• Piperidine, reagent grade

• Diisopropylethylamine (DIEA), reagent grade

• A diverse library of primary and secondary amines

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS), reagent grade

• Dichloromethane (DCM), anhydrous

• Diethyl ether, anhydrous

• Acetonitrile (ACN), HPLC grade

• Water, deionized

Protocol 1: Solid-Phase Synthesis of 4-Bromo-2-fluorobenzenesulfonamides

This protocol describes the synthesis on a 0.1 mmol scale.

• Resin Swelling:

  • Place 200 mg of Rink Amide AM resin (~0.1 mmol) in a fritted reaction vessel.

  • Add 5 mL of DMF and allow the resin to swell for 1 hour with gentle agitation.

  • Drain the DMF.

• Fmoc Deprotection:

  • Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

  • Agitate the mixture for 5 minutes at room temperature.

  • Drain the solution.

  • Repeat the piperidine treatment for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 5 mL), DCM (3 x 5 mL), and DMF (3 x 5 mL).

• Sulfonylation:

  • In a separate vial, dissolve 110 mg (0.4 mmol) of 4-bromo-2-fluorobenzenesulfonyl chloride in 2 mL of anhydrous DCM.

  • Add 139 µL (0.8 mmol) of DIEA to the sulfonyl chloride solution.

  • Add the activated sulfonyl chloride solution to the deprotected resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Wash the resin with DCM (5 x 5 mL) and DMF (5 x 5 mL).

• Amine Coupling:

  • Prepare a 0.5 M solution of the desired amine (0.5 mmol) in DMF.

  • Add the amine solution to the resin.

  • Agitate the reaction mixture overnight at room temperature.

  • Wash the resin thoroughly with DMF (5 x 5 mL), DCM (3 x 5 mL), and methanol (3 x 5 mL).

  • Dry the resin under vacuum.

Protocol 2: Cleavage and Purification

• Cleavage from Resin:

  • Prepare a cleavage cocktail of 95% TFA, 2.5% water, and 2.5% TIS.

  • Add 2 mL of the cleavage cocktail to the dried resin.

  • Agitate the mixture at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Wash the resin with a small amount of fresh TFA.

• Precipitation and Isolation:

  • Add the combined TFA filtrate to 20 mL of cold diethyl ether.

  • Allow the crude product to precipitate at -20°C for 30 minutes.

  • Centrifuge the mixture and decant the ether.

  • Wash the pellet with cold diethyl ether and dry under vacuum.

• Purification and Analysis:

  • Purify the crude product by preparative reverse-phase HPLC using a water/acetonitrile gradient containing 0.1% TFA.

  • Lyophilize the pure fractions to obtain the final sulfonamide as a white solid.

  • Confirm the identity and purity of the final product by LC-MS and NMR spectroscopy.

Application Note: Sensitive Quantification of Amines in Pharmaceutical and Biological Matrices using 4-Bromo-2-fluorobenzenesulfonyl Chloride Derivatization and HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate quantification of primary and secondary amines is critical in pharmaceutical research and development, as well as in various biological studies. Many amine-containing compounds, including drug candidates and biogenic amines, lack a native chromophore, making their detection by High-Performance Liquid Chromatography (HPLC) with UV-Vis detectors challenging. Chemical derivatization with a suitable labeling agent can significantly enhance the detectability of these analytes. This application note presents a detailed protocol for the pre-column derivatization of amines with 4-bromo-2-fluorobenzenesulfonyl chloride, a reagent that imparts a strong UV-absorbing moiety to the analyte molecules. The resulting stable sulfonamide derivatives can be readily separated and quantified by reverse-phase HPLC. This method provides a robust and sensitive approach for the analysis of amines in complex matrices.

Introduction

Derivatization is a chemical modification process used to convert an analyte into a product that has improved properties for analysis.[1][2] For HPLC analysis of amines, pre-column derivatization is a common strategy to enhance detection sensitivity and improve chromatographic performance.[3][4] Sulfonyl chlorides, such as the widely used Dansyl Chloride, react with primary and secondary amines under alkaline conditions to form highly stable and UV-active sulfonamides.[5][6]

4-Bromo-2-fluorobenzenesulfonyl chloride serves as an effective derivatizing agent for amines. The resulting derivatives are well-suited for reverse-phase HPLC with UV detection. This application note provides a general protocol for the derivatization of amines with 4-bromo-2-fluorobenzenesulfonyl chloride and their subsequent HPLC analysis.

Chemical Derivatization of Amines

The derivatization reaction involves the nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a stable sulfonamide and hydrochloric acid. The reaction is typically carried out in an alkaline buffer to neutralize the liberated acid and to ensure the amine is in its more reactive, non-protonated form.

Caption: Chemical derivatization of an amine with 4-bromo-2-fluorobenzenesulfonyl chloride.

Experimental Protocols

This section provides a detailed protocol for the derivatization of an amine-containing sample with 4-bromo-2-fluorobenzenesulfonyl chloride, followed by HPLC analysis.

Materials and Reagents

• Amine standard or sample solution

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Borate buffer (0.1 M, pH 9.5) or Sodium bicarbonate buffer (0.1 M, pH 9.5)

• Formic acid or Trifluoroacetic acid (TFA)

• Microcentrifuge tubes

• Syringe filters (0.45 µm)

• HPLC vials

Derivatization Protocol

• Preparation of Reagent Solution: Prepare a 10 mg/mL solution of 4-bromo-2-fluorobenzenesulfonyl chloride in acetonitrile. This solution should be prepared fresh daily.

• Sample Preparation: If necessary, dilute the amine-containing sample with a suitable solvent (e.g., water or methanol) to bring the concentration into the expected linear range of the assay.

• Reaction Mixture: In a microcentrifuge tube, combine:

  • 100 µL of the amine standard or sample solution.

  • 200 µL of 0.1 M borate buffer (pH 9.5).

• Derivatization Reaction:

  • Add 200 µL of the 4-bromo-2-fluorobenzenesulfonyl chloride solution to the mixture.

  • Vortex the tube for 30 seconds.

  • Incubate the mixture at 60°C for 30-60 minutes in a heating block or water bath. Optimization of incubation time and temperature may be required for specific amines.

• Reaction Quenching & Preparation for HPLC:

  • After incubation, cool the mixture to room temperature.

  • To quench the reaction and hydrolyze excess reagent, add a small amount of a primary amine solution (e.g., 10 µL of 1 M glycine) and let it react for 10 minutes. (This step is optional but recommended to reduce interfering peaks from the reagent).

  • Add 500 µL of a mixture of acetonitrile and water (1:1 v/v) to bring the total volume to approximately 1 mL.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis Protocol

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid or 0.1% TFA.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid or 0.1% TFA.

• Gradient Elution:

Time (min)	% Mobile Phase B
0	30
20	80
25	80
26	30
30	30

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: Approximately 254 nm (it is recommended to determine the optimal wavelength by scanning the UV spectrum of the derivatized amine).

Data Presentation

The following tables summarize typical quantitative data that can be obtained using this method. These values are illustrative and will vary depending on the specific amine and the instrumentation used.

Table 1: Chromatographic Performance

Analyte (Derivatized)	Retention Time (min)	Tailing Factor	Theoretical Plates
Amine 1	12.5	1.1	>5000
Amine 2	15.2	1.2	>5000

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	>0.999
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Precision (%RSD, n=6)	<2%
Accuracy/Recovery (%)	95-105%

Workflow Visualization

The overall experimental workflow, from sample preparation to data analysis, is depicted in the following diagram.

Caption: Experimental workflow for amine analysis using derivatization and HPLC.

Conclusion

The use of 4-bromo-2-fluorobenzenesulfonyl chloride as a pre-column derivatizing agent offers a reliable and sensitive method for the quantification of primary and secondary amines by HPLC with UV detection. The protocol described in this application note provides a solid foundation for method development and can be adapted for a wide range of amine-containing analytes in various sample matrices. The stability of the resulting sulfonamide derivatives and the robustness of the chromatographic method make it a valuable tool for researchers, scientists, and drug development professionals. Method optimization and validation are recommended for each specific application to ensure the highest data quality.

References

• 1. sdiarticle4.com [sdiarticle4.com]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Biogenic Amines in Different Parts of Lycium barbarum L. by HPLC with Precolumn Dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: LC-MS Analysis of Reaction Mixtures Containing 4-Bromo-2-fluorobenzenesulfonyl Chloride

Introduction

4-Bromo-2-fluorobenzenesulfonyl chloride is a pivotal reagent in synthetic organic chemistry, widely utilized in the pharmaceutical and agrochemical industries for the synthesis of novel sulfonamide derivatives. The sulfonamide functional group is a key pharmacophore in a multitude of therapeutic agents. Consequently, the ability to accurately monitor the progress of reactions involving this sulfonyl chloride is critical for optimizing reaction conditions, maximizing product yield, and minimizing the formation of impurities. This application note details a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method for the qualitative and quantitative analysis of reaction mixtures containing 4-Bromo-2-fluorobenzenesulfonyl chloride, its sulfonamide products, and potential byproducts.

Principle of the Method

This protocol employs reverse-phase High-Performance Liquid Chromatography (HPLC) to separate the components of a chemical reaction mixture based on their polarity. The separated components are then introduced into a mass spectrometer using an electrospray ionization (ESI) source, which ionizes the molecules. The mass analyzer then separates the ions based on their mass-to-charge ratio (m/z), allowing for the identification and quantification of the starting material, desired product, and any impurities. The presence of bromine in the 4-Bromo-2-fluorobenzenesulfonyl chloride and its derivatives provides a characteristic isotopic pattern that aids in their identification.

Experimental Protocols

Materials and Reagents

• 4-Bromo-2-fluorobenzenesulfonyl chloride (Reagent Grade, ≥98%)

• Amine reactant (e.g., Aniline, as a representative amine)

• Acetonitrile (ACN), LC-MS Grade

• Water, LC-MS Grade

• Formic Acid, LC-MS Grade

• Reaction solvent (e.g., Dichloromethane, DCM)

• Quenching solution (e.g., ice-cold Acetonitrile)

• Syringe filters (0.22 µm, PTFE membrane)

• Autosampler vials

Instrumentation

• LC System: A high-performance liquid chromatography system equipped with a binary pump, autosampler, and column oven.

• MS System: A single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is recommended.[1]

Standard and Sample Preparation

1. Standard Preparation:

• Prepare individual stock solutions (1 mg/mL) of 4-Bromo-2-fluorobenzenesulfonyl chloride and the expected sulfonamide product in acetonitrile.

• From the stock solutions, prepare a series of working standard solutions at known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the mobile phase to generate a calibration curve.

2. Reaction Mixture Sampling and Quenching:

• At specified time intervals during the reaction (e.g., t = 0, 15, 30, 60, 120 minutes), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

• Immediately quench the reaction by diluting the aliquot into a larger volume (e.g., 990 µL) of ice-cold acetonitrile in a microcentrifuge tube. This rapid dilution and cooling will effectively stop the reaction.

• Vortex the quenched sample to ensure it is homogenous.

• Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial. The sample is now ready for LC-MS analysis.

LC-MS Method Parameters

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 5% B, 1-10 min: 5-95% B, 10-12 min: 95% B, 12-12.1 min: 95-5% B, 12.1-15 min: 5% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Full Scan (m/z 100-800) and Selected Ion Monitoring (SIM)
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temp.	350 °C
Gas Flow	Desolvation: 600 L/hr, Cone: 50 L/hr

Data Presentation and Analysis

The primary objective of the analysis is to monitor the consumption of the starting material, 4-Bromo-2-fluorobenzenesulfonyl chloride, and the formation of the desired sulfonamide product. A potential side-product from the hydrolysis of the sulfonyl chloride may also be observed.

Table 3: Expected m/z Values for Key Analytes

Compound	Chemical Formula	Molecular Weight	Expected [M+H]⁺
4-Bromo-2-fluorobenzenesulfonyl chloride	C₆H₃BrClFO₂S	273.51	N/A (unstable)
4-Bromo-N-phenyl-2-fluorobenzenesulfonamide	C₁₂H₉BrFNO₂S	329.18	330.18
4-Bromo-2-fluorobenzenesulfonic acid (Hydrolysis Product)	C₆H₄BrFO₃S	255.06	256.06

Quantitative Analysis

A calibration curve should be generated by plotting the peak area of the standard solutions against their corresponding concentrations. The concentration of the sulfonamide product in the reaction samples can then be determined by interpolating its peak area on the calibration curve.

Table 4: Representative Quantitative Data for Reaction Monitoring

Time (min)	4-Bromo-2-fluorobenzenesulfonyl chloride (Relative Peak Area)	4-Bromo-N-phenyl-2-fluorobenzenesulfonamide (µg/mL)	4-Bromo-2-fluorobenzenesulfonic acid (Relative Peak Area)
0	100%	0	<1%
15	75%	22.5	2.5%
30	52%	45.1	2.9%
60	21%	73.8	5.2%
120	<5%	89.3	5.7%

Visualizations

Caption: Workflow for LC-MS analysis of a reaction mixture.

Caption: Key chemical transformations in the reaction mixture.

Conclusion

The described LC-MS method provides a sensitive, selective, and reliable approach for the analysis of reaction mixtures containing 4-Bromo-2-fluorobenzenesulfonyl chloride. This protocol enables the effective monitoring of reactant consumption, product formation, and byproduct generation, thereby facilitating the optimization of synthetic procedures in research, development, and quality control settings. The use of a standard C18 column and straightforward mobile phases makes this method easily adaptable in most analytical laboratories.

References

• 1. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in sulfonamide synthesis with 4-Bromo-2-fluorobenzenesulfonyl chloride

Welcome to our dedicated technical support resource for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of sulfonamides using 4-Bromo-2-fluorobenzenesulfonyl chloride, with a focus on resolving issues of low yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am experiencing a significantly low yield in my sulfonamide synthesis with 4-Bromo-2-fluorobenzenesulfonyl chloride. What are the primary factors I should investigate?

A1: Low yields in this synthesis can often be attributed to a few critical factors. Systematically investigating the following aspects of your experimental setup is the best approach:

• Reagent Quality and Handling:

  • 4-Bromo-2-fluorobenzenesulfonyl chloride: This reagent is highly sensitive to moisture.[1] Exposure to atmospheric humidity can cause it to hydrolyze to the corresponding sulfonic acid, which is unreactive under typical sulfonylation conditions.[1] Always use a freshly opened bottle or a properly stored, sealed container. It is crucial to handle this reagent under an inert atmosphere (e.g., nitrogen or argon).[2]

  • Amine: The purity of your amine is essential. If it has been stored for a long time, it may have degraded or absorbed atmospheric carbon dioxide to form carbamates.[1]

  • Solvent: Ensure you are using an anhydrous (dry) solvent.[1][2] The presence of water will promote the hydrolysis of the sulfonyl chloride.

  • Base: If you are using a tertiary amine base like triethylamine or pyridine, its purity is also important. Ensure it is dry and free of contaminants.[1]

• Reaction Conditions:

  • Stoichiometry: Carefully check the molar ratios of your reactants. A common starting point is a 1:1 ratio of the amine to the sulfonyl chloride, with a slight excess of the base (typically 1.1 to 1.5 equivalents) to neutralize the HCl generated during the reaction.[1][2]

  • Temperature: These reactions are often initiated at a low temperature (e.g., 0 °C) to control the initial exothermic reaction, and then allowed to warm to room temperature.[1][2] If the reaction is sluggish with a sterically hindered or deactivated amine, gentle heating may be required. However, excessive heat can lead to side reactions and decomposition.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, is highly recommended to prevent the hydrolysis of the sulfonyl chloride.[1][2]

Q2: What are the most common side reactions that could be contributing to the low yield of my desired sulfonamide?

A2: The primary side reaction of concern is the hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride. Other potential side reactions include:

• Hydrolysis of Sulfonyl Chloride: As mentioned, this is the most common side reaction.[2] The presence of even trace amounts of water can convert the reactive sulfonyl chloride into the unreactive 4-bromo-2-fluorobenzenesulfonic acid, which will reduce your overall yield.[2]

• Di-sulfonylation: If your amine has more than one reactive N-H bond (e.g., a primary amine), there is a possibility of di-sulfonylation, where two molecules of the sulfonyl chloride react with one molecule of the amine. This can often be mitigated by controlling the stoichiometry and reaction temperature.[2]

• Reaction with the Base: While less common, some bases can react with the sulfonyl chloride, especially at elevated temperatures. Pyridine, for instance, can act as a nucleophilic catalyst.[2]

Q3: How can I monitor the progress of my reaction to optimize the reaction time and potentially improve the yield?

A3: Thin-Layer Chromatography (TLC) is an effective and straightforward method for monitoring the progress of your reaction.[2] By spotting the reaction mixture alongside your starting materials on a TLC plate, you can visualize the consumption of the starting materials and the formation of the product. A suitable eluent system, such as a mixture of hexane and ethyl acetate, can be used to achieve good separation of the spots.[2] This allows you to determine the optimal reaction time and avoid unnecessarily long reaction times that could lead to the formation of byproducts.[2]

Experimental Protocols

Standard Protocol for Sulfonamide Synthesis

This protocol outlines a general procedure for the synthesis of a sulfonamide from 4-Bromo-2-fluorobenzenesulfonyl chloride and a primary or secondary amine.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.0 - 1.2 eq)

• Anhydrous Pyridine or Triethylamine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or other suitable anhydrous solvent

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.1 eq) in anhydrous DCM.[3]

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the anhydrous base (e.g., pyridine, 1.5 eq) to the stirred solution.[3]

• Sulfonyl Chloride Addition: Dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.[3]

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[3]

• Workup: Once the reaction is complete, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).[3]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[3]

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure sulfonamide.[3]

Data Presentation

Table 1: Reaction Parameters and Expected Outcomes

Parameter	Recommended Value	Rationale	Potential Impact of Deviation
Amine : Sulfonyl Chloride Ratio	1.0 - 1.2 : 1.0	A slight excess of the amine can help drive the reaction to completion.	A large excess of amine can complicate purification. Less than 1.0 eq will leave unreacted sulfonyl chloride.
Base Equivalents	1.5 - 2.0 eq	To effectively neutralize the HCl byproduct.[3]	Insufficient base can lead to protonation of the amine, halting the reaction.
Reaction Temperature	0 °C to Room Temperature	Controls the initial exothermic reaction and minimizes side reactions.[1][2]	Higher temperatures can increase the rate of side reactions, including decomposition.
Reaction Time	6 - 18 hours	Allows for the reaction to proceed to completion.	Shorter times may result in an incomplete reaction. Longer times can lead to byproduct formation.
Expected Yield	70 - 95%	Varies depending on the specific amine used.	Low yields often indicate issues with reagent quality or reaction conditions.

Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in sulfonamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reactions of 4-Bromo-2-fluorobenzenesulfonyl Chloride with Sterically Hindered Amines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-2-fluorobenzenesulfonyl chloride and sterically hindered amines.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction between 4-Bromo-2-fluorobenzenesulfonyl chloride and my sterically hindered amine so slow or resulting in a low yield?

A1: Low yields and slow reaction rates are common challenges when working with sterically hindered amines.[1] Several factors contribute to this:

• Steric Hindrance: The primary obstacle is the physical bulk around the nitrogen atom of the amine, which impedes its nucleophilic attack on the electrophilic sulfur atom of the sulfonyl chloride. The ortho-fluoro substituent on the 4-Bromo-2-fluorobenzenesulfonyl chloride also contributes to steric crowding around the reaction center.

• Reduced Nucleophilicity: Sterically hindered amines are often less nucleophilic, further reducing the reaction rate.[1]

• Hydrolysis of Sulfonyl Chloride: 4-Bromo-2-fluorobenzenesulfonyl chloride is sensitive to moisture and can hydrolyze to the unreactive 4-bromo-2-fluorobenzenesulfonic acid, especially in the presence of a base. This side reaction consumes the starting material.

• Inadequate Reaction Conditions: Standard reaction conditions that work well for unhindered amines are often insufficient to overcome the activation energy barrier for sterically demanding substrates.

Q2: What is the role of a base in this reaction, and which one should I choose?

A2: A base is required to neutralize the hydrochloric acid (HCl) generated during the reaction. The choice of base is critical:

• Standard Bases: Triethylamine (TEA) and pyridine are commonly used. However, with sterically hindered amines, these may not be sufficient to achieve a good yield.

• Stronger, Non-Nucleophilic Bases: For particularly challenging reactions, stronger, non-nucleophilic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a proton sponge can be effective.

• Inorganic Bases: Solid-supported bases like potassium carbonate can be used and may simplify the workup process.

• Catalytic Bases: 4-Dimethylaminopyridine (DMAP) is an excellent nucleophilic catalyst that can dramatically accelerate the reaction.[1][2]

Q3: How can I minimize the formation of side products?

A3: The primary side product is the sulfonic acid from the hydrolysis of the sulfonyl chloride. To minimize this:

• Use Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Control Temperature: Add the sulfonyl chloride solution slowly to the amine solution at a low temperature (e.g., 0 °C) to control any initial exothermic reaction, which can promote side reactions.

• Purify Reagents: Use high-purity starting materials to avoid unforeseen side reactions.

Troubleshooting Guide

Issue: Low or No Product Formation

This is the most common issue when reacting 4-Bromo-2-fluorobenzenesulfonyl chloride with sterically hindered amines. The following workflow can help diagnose and solve the problem.

Caption: Troubleshooting workflow for low yield reactions.

Data on Reaction Conditions and Expected Yields

The following tables provide representative data on how reaction conditions can be optimized for sterically hindered amines.

Table 1: Effect of Amine Steric Hindrance and Temperature

Amine	Base (1.5 eq.)	Solvent	Temperature (°C)	Time (h)	Catalyst	Representative Yield (%)
Aniline	Pyridine	DCM	25	4	None	85-95
Diisopropylamine	Pyridine	DCM	25	24	None	10-20
Diisopropylamine	Pyridine	Toluene	110	24	None	30-40
2,6-Diisopropylaniline	Pyridine	Toluene	110	48	None	<5

Table 2: Effect of Catalyst on Yield with Sterically Hindered Amines

Amine	Base (1.5 eq.)	Solvent	Temperature (°C)	Time (h)	Catalyst (mol%)	Representative Yield (%)
Diisopropylamine	Pyridine	DCM	25	12	DMAP (10%)	70-80
2,6-Diisopropylaniline	Pyridine	Toluene	110	24	DMAP (20%)	50-60
Diisopropylamine	None	Acetonitrile	80	12	Indium (10%)	65-75
2,6-Diisopropylaniline	None	Acetonitrile	80	24	Indium (10%)	45-55

Experimental Protocols

Protocol 1: General Procedure for Sulfonylation of a Sterically Hindered Amine

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the sterically hindered amine (1.0 eq.), a suitable anhydrous solvent (e.g., Dichloromethane or Toluene), and the base (e.g., Pyridine, 1.5 eq.).

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.05 eq.) in the same anhydrous solvent and add it dropwise to the stirred amine solution over 15-30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-48 hours. Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, gently heat the mixture to reflux.

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., Ethyl Acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: DMAP-Catalyzed Sulfonylation of a Highly Sterically Hindered Amine

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere, add the highly sterically hindered amine (1.0 eq.), 4-Dimethylaminopyridine (DMAP, 0.1-0.2 eq.), a suitable anhydrous solvent (e.g., Dichloromethane or Toluene), and a base (e.g., Pyridine, 1.5 eq.).

• Cooling: Cool the mixture to 0 °C.

• Addition of Sulfonyl Chloride: Add a solution of 4-Bromo-2-fluorobenzenesulfonyl chloride (1.05 eq.) in the same anhydrous solvent dropwise.

• Reaction: Stir the reaction at room temperature or heat to reflux as necessary, monitoring by TLC or LC-MS until the starting amine is consumed.

• Work-up and Purification: Follow steps 5 and 6 from Protocol 1.

Catalytic Mechanism of DMAP

The enhanced reactivity with DMAP is due to the formation of a highly reactive sulfonyl-DMAP intermediate.

Caption: Catalytic cycle of DMAP in sulfonylation.

References

• 1. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]

How to prevent hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride during reaction

Welcome to the Technical Support Center for 4-Bromo-2-fluorobenzenesulfonyl Chloride. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the use of 4-Bromo-2-fluorobenzenesulfonyl chloride in chemical reactions, with a primary focus on preventing its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 4-Bromo-2-fluorobenzenesulfonyl chloride degradation during a reaction?

The primary cause of degradation is hydrolysis. 4-Bromo-2-fluorobenzenesulfonyl chloride is highly susceptible to reaction with water, which cleaves the sulfonyl chloride bond to form the corresponding and unreactive 4-bromo-2-fluorobenzenesulfonic acid. This side reaction consumes the starting material and reduces the yield of the desired product.

Q2: How can I minimize the hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride?

Minimizing hydrolysis requires strict control of reaction conditions. Key strategies include:

• Anhydrous Conditions: The most critical factor is the rigorous exclusion of water. This involves using anhydrous (dry) solvents, thoroughly drying all glassware in an oven before use, and running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.

• Temperature Control: Performing the reaction at low temperatures (e.g., 0 °C) can significantly slow down the rate of hydrolysis. However, for less reactive substrates, some warming may be necessary. It is a balance that needs to be optimized for each specific reaction.

• Controlled Work-up: If an aqueous work-up is unavoidable, it should be performed quickly and at a low temperature to minimize contact time between the sulfonyl chloride and water.[1]

Q3: What are the signs that significant hydrolysis has occurred in my reaction?

Common indicators of hydrolysis include:

• Low Yield: A noticeable decrease in the yield of the desired product is a primary sign.

• Presence of Sulfonic Acid: The formation of 4-bromo-2-fluorobenzenesulfonic acid as a byproduct, which can often be detected by analytical techniques such as NMR or LC-MS. This byproduct can sometimes complicate product purification.

• Difficulty in Purification: The sulfonic acid byproduct is highly polar and can make isolation of the desired, less polar product challenging.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride: The starting material has degraded due to the presence of water.	- Ensure all glassware is oven-dried. - Use anhydrous solvents from a freshly opened bottle or that have been properly dried. - Conduct the reaction under an inert atmosphere (nitrogen or argon). - If possible, use freshly acquired 4-Bromo-2-fluorobenzenesulfonyl chloride.
Poor Reactivity of the Nucleophile: The amine or alcohol being used is sterically hindered or electronically deactivated.	- Increase the reaction temperature cautiously after initial addition at low temperature. - Use a catalyst, such as 4-dimethylaminopyridine (DMAP), to activate the sulfonyl chloride. - Consider a stronger, non-nucleophilic base to facilitate the reaction.
Formation of Multiple Products	Di-sulfonylation: Primary amines can react with two equivalents of the sulfonyl chloride.	- Use a 1:1 molar ratio of the amine to the sulfonyl chloride. - Add the sulfonyl chloride slowly to the reaction mixture to avoid localized high concentrations. - Maintain a low reaction temperature.
Side reactions with other functional groups: If the nucleophile contains other reactive sites (e.g., hydroxyl groups), these may also react.	- Employ a suitable protecting group strategy for the other reactive functional groups.
Difficult Product Purification	Presence of 4-bromo-2-fluorobenzenesulfonic acid: The hydrolysis byproduct is contaminating the desired product.	- During work-up, wash the organic layer with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to extract the acidic sulfonic acid. - If the product is stable, column chromatography on silica gel can be effective for separation.
Unreacted Starting Material: The reaction has not gone to completion.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - If the reaction has stalled, consider a slight increase in temperature or longer reaction time.

Quantitative Data: Estimated Hydrolysis Rate

The table below provides a qualitative comparison of the expected hydrolysis rate of 4-Bromo-2-fluorobenzenesulfonyl chloride relative to similar compounds.

Compound	Substituents	Expected Relative Hydrolysis Rate	Rationale
Benzenesulfonyl chloride	None	Baseline	Reference compound.
4-Bromobenzenesulfonyl chloride	4-Bromo	Faster than baseline	The bromine atom is an electron-withdrawing group, increasing the electrophilicity of the sulfur.
2-Fluorobenzenesulfonyl chloride	2-Fluoro	Faster than baseline	The fluorine atom is a strongly electron-withdrawing group. The ortho position may also influence the reaction through steric or electronic effects.
4-Bromo-2-fluorobenzenesulfonyl chloride	4-Bromo, 2-Fluoro	Significantly faster than baseline	The combined electron-withdrawing effects of both bromine and fluorine will make the sulfur atom highly electrophilic and thus more reactive towards hydrolysis.

Experimental Protocols

General Protocol for the Sulfonylation of a Primary Amine

This protocol provides a general method for the reaction of 4-Bromo-2-fluorobenzenesulfonyl chloride with a primary amine to form a sulfonamide.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Primary amine

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Anhydrous triethylamine (Et3N) or pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the primary amine (1.0 equivalent) in anhydrous DCM.

• Addition of Base: Add anhydrous triethylamine (1.2 equivalents) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM and add it dropwise to the cooled amine solution over 15-30 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography on silica gel.

Visual Guides

Hydrolysis Prevention Workflow

Caption: Workflow for minimizing hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride.

Troubleshooting Logic for Low Yield

Caption: Decision-making process for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]

Side reactions of 4-Bromo-2-fluorobenzenesulfonyl chloride with multifunctional compounds

Welcome to the technical support center for 4-Bromo-2-fluorobenzenesulfonyl chloride. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot side reactions and optimize experimental outcomes when working with this versatile reagent and multifunctional compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using 4-Bromo-2-fluorobenzenesulfonyl chloride with multifunctional compounds?

A1: The most prevalent side reactions include:

• Hydrolysis: The sulfonyl chloride can react with trace amounts of water in the reaction mixture to form the corresponding sulfonic acid, which is unreactive and reduces the yield of the desired product.[1]

• Di-sulfonylation: With primary amines, after the initial formation of the sulfonamide, a second sulfonylation can occur on the nitrogen atom, especially in the presence of a strong base.[2]

• Lack of Chemoselectivity: In molecules with multiple nucleophilic groups (e.g., amines and alcohols), the sulfonyl chloride may react with both, leading to a mixture of products. Generally, amines are more nucleophilic than alcohols and will react preferentially.[3]

• Poor Regioselectivity: With substrates containing multiple similar functional groups (e.g., two different amino groups), a mixture of constitutional isomers can be formed.

Q2: How can I minimize the hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride during my reaction?

A2: To minimize hydrolysis, it is crucial to work under anhydrous conditions. This includes using thoroughly dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[1] If an aqueous workup is necessary, it should be performed quickly and at a low temperature to reduce the extent of hydrolysis.[1]

Q3: I am observing a significant amount of di-sulfonylated product when reacting a primary amine. How can I favor mono-sulfonylation?

A3: To favor mono-sulfonylation, you can:

• Control Stoichiometry: Use a slight excess of the primary amine relative to the 4-Bromo-2-fluorobenzenesulfonyl chloride (e.g., 1.1 to 1.5 equivalents of the amine).[2]

• Slow Addition: Add the sulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C). This keeps the concentration of the sulfonyl chloride low, favoring reaction with the more nucleophilic primary amine over the sulfonamide anion.[2][4]

• Choice of Base: Use a weaker or sterically hindered base, such as pyridine or 2,6-lutidine, which is less likely to deprotonate the initially formed sulfonamide.[2]

Q4: What is the general order of reactivity of different functional groups with 4-Bromo-2-fluorobenzenesulfonyl chloride?

A4: The reactivity of nucleophiles towards sulfonyl chlorides generally follows their nucleophilicity. For common functional groups, the order is typically: Primary Amines > Secondary Amines > Phenols > Alcohols.[5][6] This selectivity allows for the preferential sulfonylation of amines in the presence of hydroxyl groups.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Product

Symptom	Possible Cause	Suggested Solution
Low or no conversion of starting material.	Hydrolysis of Sulfonyl Chloride: Presence of moisture in the reaction.[1]	Ensure all glassware is oven-dried. Use anhydrous solvents. Perform the reaction under an inert atmosphere (N₂ or Ar).
Poor Reactivity of Substrate: The nucleophile (e.g., a sterically hindered amine or an electron-deficient aniline) is not reactive enough.[1]	Increase the reaction temperature. Use a more polar aprotic solvent (e.g., DMF, DMAc). Add a catalyst like 4-dimethylaminopyridine (DMAP).
Reagent Degradation: The 4-Bromo-2-fluorobenzenesulfonyl chloride has degraded due to improper storage.	Use a fresh bottle of the reagent or purify the existing stock. Store in a cool, dry place under an inert atmosphere.
Significant amount of a water-soluble byproduct is formed.	Hydrolysis of Sulfonyl Chloride: The primary cause is the reaction with water.[1]	Follow the rigorous anhydrous techniques mentioned above.

Issue 2: Formation of Multiple Products with Multifunctional Substrates

Symptom	Possible Cause	Suggested Solution
A mixture of N-sulfonylated and O-sulfonylated products is observed with an amino alcohol.	Lack of Chemoselectivity: While amines are generally more reactive, reaction at the hydroxyl group can occur, especially at higher temperatures or with prolonged reaction times.[7]	Perform the reaction at a lower temperature (e.g., 0 °C to room temperature). Use a less polar solvent to decrease the reactivity of the hydroxyl group. Consider protecting the hydroxyl group before sulfonylation.[8]
A mixture of mono- and di-sulfonylated products is observed with a diamine.	Di-sulfonylation: The initially formed mono-sulfonamide reacts further.[2]	Use an excess of the diamine. Add the sulfonyl chloride slowly to the diamine solution. Use a sterically hindered base.
A mixture of isomers is formed with a substrate containing multiple, non-equivalent reactive sites (e.g., an aminophenol).	Lack of Regioselectivity: The sulfonyl chloride reacts at multiple sites.	Exploit differences in nucleophilicity (e.g., an aliphatic amine will react faster than an aromatic amine). Use protecting groups to block less reactive sites.[9] Modify reaction conditions (solvent, temperature, base) to favor one site over another.[9]

Quantitative Data on Reactivity

Nucleophile Type	Example Substrate	Expected Relative Yield (%)	Key Considerations
Primary Aliphatic Amine	n-Butylamine	90-95	Highly nucleophilic; reaction is typically fast.
Secondary Aliphatic Amine	Diethylamine	85-90	Slightly less reactive than primary amines due to steric hindrance.
Primary Aromatic Amine	Aniline	75-85	Less nucleophilic than aliphatic amines due to delocalization of the lone pair into the aromatic ring.
Phenol	Phenol	60-70	Requires a base to form the more nucleophilic phenoxide ion.
Primary Alcohol	n-Butanol	40-50	Less nucleophilic than amines and phenols; often requires activation or harsher conditions.

Experimental Protocols

Protocol 1: Selective N-Sulfonylation of an Amino Alcohol

This protocol describes a general method for the selective sulfonylation of the amino group in an amino alcohol.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Amino alcohol (1.1 eq)

• Anhydrous Pyridine (2.0 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the amino alcohol (1.1 eq) in anhydrous DCM in a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous pyridine (2.0 eq) to the stirred solution.

• Dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it to the dropping funnel.

• Add the sulfonyl chloride solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Mono-Sulfonylation of a Symmetric Diamine

This protocol aims to achieve mono-sulfonylation of a symmetric primary diamine.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Symmetric diamine (e.g., 1,6-hexanediamine) (3.0 eq)

• Anhydrous Triethylamine (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-neck round-bottom flask, dissolve the symmetric diamine (3.0 eq) and triethylamine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• In a separate flask, dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous THF.

• Add the sulfonyl chloride solution to a syringe pump and add it to the diamine solution at a very slow rate (e.g., over 4-6 hours) with vigorous stirring.

• Allow the reaction to stir at 0 °C for an additional 2 hours after the addition is complete.

• Monitor the reaction for the disappearance of the sulfonyl chloride by TLC.

• Quench the reaction with water and remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude product, which will contain the desired mono-sulfonamide and unreacted diamine, can be purified by column chromatography or by selective extraction based on the different pKa values of the products.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Factors influencing chemoselectivity in sulfonylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chapter 6: Alcohols and an introduction to thiols, amines, ethers & sulfides – OCLUE: Organic Chemistry, Life, the Universe & Everything [openbooks.lib.msu.edu]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative structure–reactivity study on sulfonation of amines, alcohols and phenols - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 9. benchchem.com [benchchem.com]

Removal of unreacted 4-Bromo-2-fluorobenzenesulfonyl chloride from reaction mixture

Welcome to the technical support center for 4-Bromo-2-fluorobenzenesulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions regarding the removal of unreacted 4-Bromo-2-fluorobenzenesulfonyl chloride from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Bromo-2-fluorobenzenesulfonyl chloride?

A1: 4-Bromo-2-fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound. Key hazards include:

• Corrosivity: It can cause severe skin burns and eye damage.[1][2][3]

• Reactivity with Water: It reacts with water and moisture, potentially exothermically, to produce corrosive hydrochloric acid (HCl) and 4-Bromo-2-fluorobenzenesulfonic acid.[4][5]

• Incompatibility: It is incompatible with strong oxidizing agents, strong acids, strong bases, and amines.[4]

Q2: What personal protective equipment (PPE) is necessary when handling this reagent?

A2: To ensure safety, a comprehensive suite of PPE is required:

• Eye and Face Protection: Chemical safety goggles and a face shield.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

• Respiratory Protection: All work should be conducted in a certified chemical fume hood.[4]

Q3: My 4-Bromo-2-fluorobenzenesulfonyl chloride has a yellowish tint. Can I still use it?

A3: While a slight discoloration may not significantly affect all reactions, a noticeable yellow or brown color can indicate decomposition. This could impact the purity and reactivity of the reagent. For sensitive applications, using a purer, colorless or white solid is recommended.[6]

Q4: How can I safely quench a reaction containing unreacted 4-Bromo-2-fluorobenzenesulfonyl chloride?

A4: The standard and safest method is to slowly add the reaction mixture to a cold, stirred, basic solution such as saturated sodium bicarbonate or dilute sodium hydroxide in an ice bath.[4] This neutralizes the resulting acidic byproducts. The process is exothermic and may produce gas (CO2 if using bicarbonate), so slow, controlled addition is crucial.[4]

Troubleshooting Guide

Issue	Potential Cause	Solution
Excessive heat and fumes during quenching.	The rate of addition of the reaction mixture to the quenching solution is too fast, or the quenching solution was not sufficiently cooled.[4]	Immediately slow down or stop the addition. Ensure the quenching vessel is in an ice bath and stirring is efficient to dissipate heat. Lower the fume hood sash.[4]
Solid precipitate forms in the organic layer after workup.	This could be unreacted 4-Bromo-2-fluorobenzenesulfonyl chloride or the sodium salt of 4-Bromo-2-fluorobenzenesulfonic acid.	Ensure the quenching was complete by checking the pH of the aqueous layer (should be neutral or slightly basic).[4] If the precipitate is the sulfonic acid salt, an additional wash with water or brine can help remove it.[4]
Product is an oil when it should be a solid.	Residual chlorinated solvents (like dichloromethane or chloroform) can be difficult to remove and may result in an oily product.[7]	Co-evaporation with a non-chlorinated solvent like toluene or using a high vacuum line with a cold trap can help remove residual chlorinated solvents.
Streaked TLC plate after workup.	The presence of the acidic byproduct 4-Bromo-2-fluorobenzenesulfonic acid can cause streaking.	A thorough wash with a basic solution (e.g., saturated NaHCO3) during the workup should remove the sulfonic acid. If streaking persists, a silica gel plug filtration might be necessary.

Quantitative Data

Physical and Chemical Properties:

Property	Value	Reference
CAS Number	216159-03-4	[1]
Molecular Formula	C₆H₃BrClFO₂S	[1]
Molecular Weight	273.51 g/mol	[1]
Melting Point	63-66 °C	[1][8]
Appearance	White to light yellow crystalline solid	[6]
Solubility	Soluble in organic solvents like dichloromethane and chloroform; insoluble in water.[6]

Experimental Protocols

Protocol 1: Aqueous Basic Wash for Quenching and Removal

This is the most common method for removing unreacted sulfonyl chloride and its acidic byproducts.

Materials:

• Reaction mixture in an organic solvent.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or 1M sodium hydroxide (NaOH) solution.

• Ice bath.

• Separatory funnel.

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

Procedure:

• Prepare the Quenching Solution: In a separate flask, cool the saturated NaHCO₃ or 1M NaOH solution in an ice bath.

• Slow Addition: Slowly and carefully, add the reaction mixture to the cold, vigorously stirred basic solution. Caution: This process is exothermic and may release gas (CO₂ with NaHCO₃).[4]

• Ensure Complete Quenching: After the addition is complete, continue stirring the biphasic mixture for at least 30 minutes to ensure all the sulfonyl chloride has hydrolyzed.[4]

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate and discard the aqueous layer.

• Wash Organic Layer: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Scavenging with an Amine Resin

This method is useful for reactions where an aqueous workup is not desirable.

Materials:

• Reaction mixture in an anhydrous organic solvent.

• Amine-functionalized silica gel or polymer resin (e.g., aminopropyl-functionalized silica gel).

• Filtration apparatus.

Procedure:

• Add Scavenger: To the reaction mixture, add an excess of the amine resin.

• Stir: Stir the suspension at room temperature. The reaction progress can be monitored by TLC or LC-MS to ensure complete consumption of the 4-Bromo-2-fluorobenzenesulfonyl chloride.

• Filter: Once the reaction is complete, filter the mixture to remove the resin.

• Wash and Concentrate: Wash the resin with a small amount of the reaction solvent. Combine the filtrates and concentrate under reduced pressure.

Workflow and Decision Making

Caption: Decision workflow for selecting a removal method.

References

• 1. 4-Bromo-2-fluorobenzenesulfonyl chloride 97 216159-03-4 [sigmaaldrich.com]
• 2. echemi.com [echemi.com]
• 3. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. Cas 351003-45-7,2-BROMO-4-FLUOROBENZENESULFONYL CHLORIDE | lookchem [lookchem.com]
• 6. CAS 98-58-8: 4-Bromobenzenesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 7. reddit.com [reddit.com]
• 8. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]

Strategies to avoid di-sulfonylation with 4-Bromo-2-fluorobenzenesulfonyl chloride

Welcome to the technical support center for 4-Bromo-2-fluorobenzenesulfonyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting strategies for the successful mono-sulfonylation of primary amines, a critical reaction in synthetic chemistry.

Frequently Asked Questions (FAQs)

Q1: What is di-sulfonylation and why is it a common side reaction with 4-Bromo-2-fluorobenzenesulfonyl chloride?

A1: Di-sulfonylation is a side reaction where a primary amine reacts with two equivalents of a sulfonyl chloride, such as 4-Bromo-2-fluorobenzenesulfonyl chloride, to form a di-sulfonylated product, R-N(SO₂R')₂.[1] This occurs in a two-step process. First, the primary amine reacts to form the desired mono-sulfonamide. The resulting sulfonamide has an acidic N-H proton.[1] In the presence of a base, this proton can be removed to form a nucleophilic sulfonamide anion, which then attacks a second molecule of the sulfonyl chloride to yield the undesired di-sulfonylated byproduct.[1]

Q2: What are the most critical experimental parameters to control to achieve selective mono-sulfonylation?

A2: The most critical parameters to control for selective mono-sulfonylation are:

• Stoichiometry: The molar ratio of the amine to the sulfonylating agent.[1][2]

• Rate of Addition: The speed at which the 4-Bromo-2-fluorobenzenesulfonyl chloride is added to the reaction mixture.[1][2]

• Temperature: The reaction temperature significantly affects reaction rates and selectivity.[1][2][3]

• Base: The type and amount of base used can influence the deprotonation of the mono-sulfonamide.[1][2]

Careful optimization of these parameters is essential to favor the formation of the mono-sulfonylated product.[1]

Q3: How does the choice of solvent impact the reaction?

A3: The solvent can influence the reaction's outcome. Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used. The solubility of the amine, 4-Bromo-2-fluorobenzenesulfonyl chloride, and the resulting sulfonamide can affect the reaction kinetics and the likelihood of side reactions. For example, the Hinsberg test, which distinguishes between primary, secondary, and tertiary amines, relies on the different solubilities of their corresponding sulfonamides in an aqueous base.[1]

Q4: Can steric hindrance from the 2-fluoro substituent in 4-Bromo-2-fluorobenzenesulfonyl chloride help in preventing di-sulfonylation?

A4: Yes, steric hindrance can play a role in controlling reaction selectivity. The fluorine atom at the ortho position to the sulfonyl chloride group can sterically hinder the approach of the nucleophile to the electrophilic sulfur center.[4][5] While this can slow down the initial desired reaction, it can also have a more pronounced effect on the second sulfonylation step, which involves the bulkier sulfonamide anion, thus helping to minimize the formation of the di-sulfonylated product.[4][5]

Troubleshooting Guide: Avoiding Di-sulfonylation

Issue: My reaction is producing a significant amount of the di-sulfonylated product. What steps can I take to improve selectivity for mono-sulfonylation?

This is a common challenge that can be addressed by systematically optimizing the reaction conditions. The following workflow and detailed suggestions can help you troubleshoot this issue.

Caption: A workflow for troubleshooting and resolving di-sulfonylation issues.

Troubleshooting Step	Action & Rationale	Detailed Protocol
1. Adjust Stoichiometry	Action: Use a 1:1 molar ratio of the primary amine to 4-Bromo-2-fluorobenzenesulfonyl chloride, or a slight excess of the amine (e.g., 1.1 equivalents).[2] Rationale: Using an excess of the sulfonyl chloride is a primary cause of di-sulfonylation. Ensuring the amine is not the limiting reagent helps to consume the sulfonyl chloride before it can react a second time.[2]	Dissolve 1.1 equivalents of the primary amine in your chosen anhydrous solvent. In a separate flask, dissolve 1.0 equivalent of 4-Bromo-2-fluorobenzenesulfonyl chloride.
2. Control Rate of Addition	Action: Add the 4-Bromo-2-fluorobenzenesulfonyl chloride solution dropwise to the amine solution over a prolonged period (e.g., 30-60 minutes).[1][2] Rationale: Slow addition maintains a low concentration of the sulfonyl chloride in the reaction mixture, which favors the reaction with the more nucleophilic primary amine over the less reactive sulfonamide anion.[1][2]	Use a syringe pump or a dropping funnel for a slow and controlled addition of the 4-Bromo-2-fluorobenzenesulfonyl chloride solution to the stirred amine solution.[3]
3. Lower Reaction Temperature	Action: Conduct the reaction at a low temperature, such as 0 °C or even as low as -78 °C.[1] Rationale: Lowering the temperature reduces the rate of both the desired and undesired reactions. However, it often has a more significant impact on the less favorable side reaction, thus improving selectivity.[1][3]	Cool the amine solution in an ice bath (0 °C) or a dry ice/acetone bath (-78 °C) before and during the addition of the sulfonyl chloride.[1] Allow the reaction to slowly warm to room temperature only after the addition is complete.[1]
4. Modify Base Conditions	Action: Use a weaker or sterically hindered base, and avoid using a large excess. Rationale: A strong base in excess can readily deprotonate the mono-sulfonamide, creating the sulfonamide anion that leads to di-sulfonylation.[1] A bulky base like diisopropylethylamine (DIPEA) may be less effective at deprotonating the sterically hindered sulfonamide.[5]	Use a base like pyridine or triethylamine in a stoichiometric amount (e.g., 1.0-1.2 equivalents) relative to the sulfonyl chloride.
5. Consider Alternative Methods	Action: If di-sulfonylation persists, alternative synthetic strategies may be necessary. Rationale: Some substrates are inherently prone to di-sulfonylation. Alternative methods that do not involve sulfonyl chlorides might be more suitable.	Explore methods such as the sulfonylation of amines using sulfonyl fluorides or the reaction of amines with sulfonic acids under activating conditions.[6]

Experimental Protocols

General Protocol for Mono-sulfonylation of a Primary Amine

This protocol is a starting point and may require optimization based on the specific amine substrate.

Materials:

• Primary amine

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Base (e.g., Pyridine, Triethylamine)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel or syringe pump

• Inert atmosphere (Nitrogen or Argon)

• Ice-water bath

Caption: Experimental workflow for mono-sulfonylation.

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the primary amine (1.1 eq.) and the base (1.2 eq.) in the chosen anhydrous solvent.

• Cool the mixture to 0 °C using an ice-water bath.

• In a separate flask, dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq.) in a small amount of the same anhydrous solvent.

• Add the 4-Bromo-2-fluorobenzenesulfonyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, maintaining the temperature at 0 °C.[1][2]

• After the addition is complete, continue stirring the reaction at 0 °C for 1-2 hours.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-16 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Technical Support Center: Purification of Sulfonamides Derived from 4-Bromo-2-fluorobenzenesulfonyl Chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the solubility and purification of sulfonamides synthesized from 4-bromo-2-fluorobenzenesulfonyl chloride. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of sulfonamides derived from 4-bromo-2-fluorobenzenesulfonyl chloride?

Due to the presence of a polar sulfonamide group and two aromatic rings, these compounds generally exhibit poor solubility in water. Their solubility in organic solvents is largely dictated by the nature of the substituent on the sulfonamide nitrogen. However, a general trend can be predicted:

• High Solubility: Expected in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

• Moderate to Good Solubility: Often observed in polar protic solvents like ethanol, methanol, and acetone.

• Low Solubility: Typically seen in non-polar solvents like hexanes and toluene.

Q2: My sulfonamide product has precipitated out of the reaction mixture. What is a good starting point for purification?

Recrystallization is the most common and effective method for purifying solid sulfonamides. The key is to select a solvent or solvent system in which the sulfonamide has high solubility at elevated temperatures and low solubility at room temperature or below.

Q3: How do I choose the best solvent for recrystallization?

A systematic approach to solvent screening is recommended. This involves testing the solubility of a small amount of your crude product in various solvents at room temperature and then with heating. An ideal solvent will dissolve the compound when hot but allow for crystal formation upon cooling. Often, a solvent pair (a "good" solvent in which the compound is soluble and a "poor" or "anti-solvent" in which it is insoluble) is required to achieve optimal recrystallization. A common starting point for sulfonamides is an ethanol/water mixture.

Q4: My product "oils out" during recrystallization instead of forming crystals. What should I do?

"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid crystalline lattice. This can be due to the solution being too concentrated or cooling too rapidly. To resolve this, try the following:

• Reheat the solution until the oil redissolves completely.

• Add a small amount of the "good" solvent to decrease the concentration slightly.

• Allow the solution to cool more slowly. Let it cool to room temperature on the benchtop before placing it in an ice bath. Insulating the flask can also help.

Q5: After recrystallization, my product is still impure. What are my next steps?

If impurities co-crystallize with your product, a second recrystallization using a different solvent system may be effective. Alternatively, if the impurities have a significantly different polarity, column chromatography can be a powerful purification technique. For sulfonamides, silica gel is a common stationary phase, with elution typically performed using a gradient of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate).

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low recovery after recrystallization.	The compound has significant solubility in the cold solvent.	- Ensure the solution is thoroughly cooled in an ice bath before filtration.- Minimize the amount of cold solvent used to wash the crystals.- Concentrate the mother liquor and attempt a second crystallization.
No crystals form upon cooling.	The solution is too dilute, or nucleation has not occurred.	- Induce crystallization by scratching the inside of the flask with a glass rod.- Add a seed crystal of the pure compound.- Reduce the solvent volume by evaporation and re-cool.[1]
Colored impurities in the final product.	Colored byproducts are present and soluble in the recrystallization solvent.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.- Perform a hot filtration to remove the charcoal.
Product appears as a fine powder or foam instead of distinct crystals.	Crystallization occurred too rapidly.	- Ensure slow cooling of the solution.- Consider a different solvent system that allows for slower crystal growth.

Predicted Solubility Data

Solvent	Predicted Solubility at Room Temperature	Predicted Solubility at Elevated Temperature
Water	Very Low	Low
Methanol	Low to Moderate	High
Ethanol	Low to Moderate	High
Isopropanol	Low	Moderate to High
Acetone	Moderate	High
Ethyl Acetate	Low to Moderate	Moderate to High
Dichloromethane	Low to Moderate	Moderate
Toluene	Very Low	Low to Moderate
Hexanes	Very Low	Very Low
Dimethylformamide (DMF)	High	Very High
Dimethyl Sulfoxide (DMSO)	High	Very High

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Recrystallization

Objective: To identify a suitable solvent or solvent system for the recrystallization of a sulfonamide derivative.

Materials:

• Crude sulfonamide product

• A selection of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexanes)

• Test tubes

• Hot plate or heating mantle

• Vortex mixer (optional)

Procedure:

• Place a small amount (approx. 10-20 mg) of the crude sulfonamide into several test tubes.

• To each test tube, add a different solvent dropwise at room temperature, vortexing or shaking after each addition, until the solid dissolves or it is clear that it is insoluble (approx. 1 mL of solvent added). Record the solubility at room temperature.

• For solvents in which the compound was poorly soluble at room temperature, gently heat the test tube in a water bath or on a hot plate.

• Continue adding the hot solvent dropwise until the solid dissolves completely. Note the approximate volume of solvent required.

• Allow the test tubes with dissolved solid to cool to room temperature, and then place them in an ice bath.

• Observe if crystal formation occurs. An ideal solvent is one in which the compound is sparingly soluble at room temperature but fully soluble when hot, and which yields a good recovery of crystalline solid upon cooling.

• If no single solvent is ideal, attempt to find a solvent pair. Dissolve the crude product in a minimal amount of a hot "good" solvent (in which it is very soluble). Then, add a "poor" or "anti-solvent" (in which it is insoluble) dropwise until the solution becomes cloudy. Add a few drops of the hot "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Protocol 2: General Recrystallization Procedure using an Ethanol/Water Solvent System

Objective: To purify a crude sulfonamide product using a common solvent pair.

Materials:

• Crude sulfonamide product

• Ethanol

• Deionized water

• Erlenmeyer flask

• Hot plate with stirring capability

• Magnetic stir bar

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude sulfonamide in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of ethanol to just cover the solid.

• Heat the mixture with stirring on a hot plate. Add more ethanol in small portions until the solid completely dissolves at or near the boiling point.

• Once a clear solution is obtained, remove the flask from the heat.

• Slowly add deionized water dropwise while swirling the flask until the solution becomes persistently cloudy.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cover the flask and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

• Dry the purified crystals to a constant weight.

Visualizations

Caption: Workflow for optimizing the purification of sulfonamides.

Caption: Troubleshooting common issues during recrystallization.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Quenching Excess 4-Bromo-2-fluorobenzenesulfonyl Chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective quenching of excess 4-bromo-2-fluorobenzenesulfonyl chloride in situ. Adherence to these procedures is critical for ensuring laboratory safety, reaction success, and purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with quenching 4-bromo-2-fluorobenzenesulfonyl chloride?

A1: 4-Bromo-2-fluorobenzenesulfonyl chloride is a reactive and corrosive compound. The primary hazards during quenching stem from its exothermic reaction with water and other nucleophiles, which can be vigorous.[1] This reaction produces corrosive byproducts, including hydrochloric acid (HCl) and 4-bromo-2-fluorobenzenesulfonic acid. Inadequate temperature control can lead to a runaway reaction.

Q2: What personal protective equipment (PPE) is essential when handling and quenching this reagent?

A2: A comprehensive suite of PPE is mandatory to prevent exposure. This includes:

• Eye and Face Protection: Chemical safety goggles and a face shield.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a flame-resistant lab coat.[1]

• Respiratory Protection: All manipulations should be performed in a certified chemical fume hood.[1]

Q3: My quenched reaction mixture has a low pH. What does this indicate and how should I proceed?

A3: A low pH indicates the presence of acidic byproducts, such as HCl and 4-bromo-2-fluorobenzenesulfonic acid, due to the reaction of the sulfonyl chloride with the quenching agent. To neutralize the mixture, a basic wash, typically with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), should be performed until the aqueous layer is neutral or slightly basic.[1][2]

Q4: After quenching and workup, a white precipitate has formed in my organic layer. What is it and how can I remove it?

A4: The white precipitate could be unreacted 4-bromo-2-fluorobenzenesulfonyl chloride or the sodium salt of 4-bromo-2-fluorobenzenesulfonic acid.[1] To remove the sulfonic acid salt, an additional wash with water or brine is often effective. If the precipitate is unreacted starting material, the quenching was incomplete and should be carefully repeated.[1]

Q5: Can I use amines to quench excess 4-bromo-2-fluorobenzenesulfonyl chloride?

A5: Yes, amines can be used to quench sulfonyl chlorides, and they react to form stable sulfonamides.[3][4] However, this will introduce a sulfonamide byproduct into your reaction mixture, which will need to be separated from your desired product during purification. This method is often employed when the resulting sulfonamide is easier to remove than the corresponding sulfonic acid.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Vigorous/Uncontrolled Reaction During Quenching	The quenching agent was added too quickly or the reaction mixture was not sufficiently cooled.	Always add the reaction mixture slowly to a cooled quenching solution with vigorous stirring.[1] Maintain a low temperature (0-5 °C) throughout the addition.
Incomplete Quenching (presence of sulfonyl chloride post-workup)	Insufficient amount of quenching agent was used, or the reaction time was too short.	Use a sufficient excess of the quenching agent. Ensure thorough mixing and allow for an adequate reaction time. Monitor the reaction by TLC or other appropriate analytical techniques.
Formation of an Oily, Yellow Substance After Workup	This may be due to side products or residual chlorinated solvents.[5]	A wash with a sodium bicarbonate solution can help remove acidic impurities.[5] If residual solvent is suspected, co-evaporation with a suitable solvent like toluene may be effective.
Streaked TLC Plate After Workup	Presence of polar impurities, such as the corresponding sulfonic acid.	A simple silica plug filtration may help to remove highly polar impurities before column chromatography.[5] An aqueous wash with a mild base can also remove the sulfonic acid.[6]

Experimental Protocols

Protocol 1: Quenching with Aqueous Sodium Bicarbonate

This protocol describes a general and safe method for quenching reactions containing unreacted 4-bromo-2-fluorobenzenesulfonyl chloride.

• Preparation of Quenching Solution: Prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Cooling: Place the sodium bicarbonate solution in an ice-water bath and stir until the temperature reaches 0-5 °C.[1]

• Slow Addition: Slowly and in a dropwise manner, add the reaction mixture containing the unreacted 4-bromo-2-fluorobenzenesulfonyl chloride to the cold, vigorously stirred sodium bicarbonate solution.[1]

• Monitoring: Monitor the pH of the aqueous layer to ensure it remains neutral or slightly basic.[1] If the solution becomes acidic, add more sodium bicarbonate solution.

• Stirring: Continue stirring the biphasic mixture for 15-30 minutes after the addition is complete to ensure the complete quenching of the sulfonyl chloride.

• Workup: Proceed with the standard aqueous workup, including separation of the organic layer, washing with brine, drying with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and removal of the solvent under reduced pressure.[2][7]

Protocol 2: Quenching with Water

For some sulfonyl chlorides with low water solubility, quenching by precipitation in cold water can be an effective method of isolation and purification.[6][8][9]

• Preparation: Place a beaker of deionized water in an ice-water bath and stir vigorously.

• Addition: Slowly pour the reaction mixture into the cold water.

• Precipitation: The 4-bromo-2-fluorobenzenesulfonyl chloride, if present in sufficient excess and having low solubility, may precipitate as a solid.

• Isolation: The solid can be collected by filtration.

• Further Purification: The isolated solid may require further purification to remove any trapped impurities.

Visualizations

Caption: Quenching Workflow Diagram

Caption: Troubleshooting Decision Tree

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 4. 4-Bromobenzenesulfonyl Chloride|Research Chemical [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. reddit.com [reddit.com]

Technical Support Center: Chemoselectivity of 4-Bromo-2-fluorobenzenesulfonyl Chloride with Amino Alcohols

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guidance on the chemoselective reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with amino alcohols. Below you will find troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges and ensure successful N-sulfonylation.

Frequently Asked Questions (FAQs)

Q1: What is the expected chemoselectivity when reacting 4-bromo-2-fluorobenzenesulfonyl chloride with an amino alcohol?

A1: The reaction is expected to be highly chemoselective for the amino group. Amines are generally more nucleophilic than alcohols and will preferentially attack the electrophilic sulfur atom of the sulfonyl chloride. Under appropriate basic conditions, the sulfonylation should yield the N-sulfonylated amino alcohol (a sulfonamide) with the hydroxyl group remaining free.

Q2: What factors influence the chemoselectivity of this reaction?

A2: The primary factors influencing chemoselectivity are:

• Nucleophilicity: The lone pair of electrons on the nitrogen of the amine is more available for reaction than the lone pairs on the oxygen of the alcohol, making the amine a stronger nucleophile.

• Reaction Conditions: The choice of base and solvent can impact selectivity. A non-nucleophilic base is crucial to deprotonate the amine (or its ammonium salt intermediate) without competing in the reaction. The solvent should be anhydrous to prevent hydrolysis of the sulfonyl chloride.

• Steric Hindrance: While generally favoring N-sulfonylation, significant steric hindrance around the amino group could potentially reduce its reactivity, although this is less common with primary amino alcohols.

Q3: Can O-sulfonylation occur? Under what conditions?

A3: While N-sulfonylation is favored, O-sulfonylation to form a sulfonate ester can occur, particularly under forcing conditions. Factors that might lead to O-sulfonylation or di-sulfonylation (both N- and O-sulfonylation) include:

• Using a large excess of the sulfonyl chloride.

• Elevated reaction temperatures for prolonged periods.

• The use of a strong base that can significantly deprotonate the alcohol, increasing its nucleophilicity.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by Thin-Layer Chromatography (TLC). You should see the consumption of the starting amino alcohol and the appearance of a new, less polar spot corresponding to the N-sulfonylated product. A suitable solvent system for TLC would typically be a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.

Q5: What are the expected properties of the N-sulfonylated amino alcohol product?

A5: The resulting N-(4-bromo-2-fluorophenyl)sulfonylated amino alcohol will be a sulfonamide. These compounds are often crystalline solids with well-defined melting points. The presence of the sulfonamide proton (N-H) can be observed in the 1H NMR spectrum, and its acidity is increased compared to the starting amine.

Troubleshooting Guide

This guide addresses common issues encountered during the chemoselective N-sulfonylation of amino alcohols with 4-bromo-2-fluorobenzenesulfonyl chloride.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Yield	1. Inactive sulfonyl chloride due to hydrolysis. 2. Insufficiently basic reaction conditions. 3. Poor quality of reagents or solvent. 4. Reaction temperature is too low.	1. Use a fresh or properly stored container of 4-bromo-2-fluorobenzenesulfonyl chloride. Ensure all glassware is oven-dried. 2. Ensure at least one equivalent of a suitable base (e.g., triethylamine, pyridine) is used to neutralize the HCl byproduct. 3. Use anhydrous solvent and pure reagents. 4. While the reaction is often started at 0 °C to control the initial exotherm, allowing it to proceed at room temperature may be necessary for completion.
Formation of Di-sulfonylated Product (N- and O-sulfonylation)	1. Excess of 4-bromo-2-fluorobenzenesulfonyl chloride. 2. Reaction temperature is too high or reaction time is too long. 3. Use of a very strong base that deprotonates the alcohol.	1. Use a stoichiometric amount or only a slight excess (e.g., 1.05 equivalents) of the sulfonyl chloride. 2. Maintain a controlled temperature (e.g., 0 °C to room temperature) and monitor the reaction by TLC to avoid prolonged reaction times after the starting material is consumed. 3. Use a tertiary amine base like triethylamine or pyridine rather than a stronger base like an alkoxide.
Presence of Unreacted Starting Amino Alcohol	1. Insufficient amount of sulfonyl chloride. 2. Incomplete reaction.	1. Ensure accurate stoichiometry. A slight excess of the sulfonyl chloride can be used if di-sulfonylation is not a major concern. 2. Increase the reaction time or allow the reaction to warm to room temperature. Monitor by TLC until the starting material is no longer visible.
Difficult Purification	1. Presence of hydrolyzed sulfonyl chloride (sulfonic acid). 2. Excess base or its hydrochloride salt.	1. During aqueous workup, wash the organic layer with a mild basic solution (e.g., saturated sodium bicarbonate) to remove the acidic sulfonic acid. 2. Wash the organic layer with dilute acid (e.g., 1 M HCl) to remove excess tertiary amine base, followed by a water and brine wash to remove the salts.

Experimental Protocols

Key Experiment: Chemoselective N-Sulfonylation of Ethanolamine

This protocol details the selective N-sulfonylation of ethanolamine with 4-bromo-2-fluorobenzenesulfonyl chloride.

Reaction Scheme:

Caption: N-sulfonylation of ethanolamine.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Ethanolamine	61.08	0.61 g	10 mmol	1.0
4-Bromo-2-fluorobenzenesulfonyl chloride	273.51	2.87 g	10.5 mmol	1.05
Triethylamine	101.19	1.52 g (2.1 mL)	15 mmol	1.5
Dichloromethane (DCM), anhydrous	-	50 mL	-	-
1 M Hydrochloric Acid	-	As needed	-	-
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Brine	-	As needed	-	-
Anhydrous Magnesium Sulfate	-	As needed	-	-

Procedure:

• Reactant Preparation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), dissolve ethanolamine (0.61 g, 10 mmol) and triethylamine (2.1 mL, 15 mmol) in anhydrous dichloromethane (30 mL).

• Cooling: Cool the stirred solution to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (2.87 g, 10.5 mmol) in anhydrous dichloromethane (20 mL). Add this solution dropwise to the cooled amine solution over 20-30 minutes. A precipitate of triethylamine hydrochloride will form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 3-4 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent) until the ethanolamine spot is no longer visible.

• Workup:

  • Quench the reaction by adding 20 mL of water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 20 mL of 1 M HCl, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Signaling Pathway of N-Sulfonylation

Caption: Reaction mechanism of N-sulfonylation.

Technical Support Center: Scale-Up of Sulfonamide Synthesis using 4-Bromo-2-fluorobenzenesulfonyl chloride

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of sulfonamides using 4-Bromo-2-fluorobenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling 4-Bromo-2-fluorobenzenesulfonyl chloride on a large scale?

A1: 4-Bromo-2-fluorobenzenesulfonyl chloride is a corrosive solid that causes severe skin burns and eye damage. On a large scale, the primary safety concerns are magnified and include:

• Corrosivity: Contact with skin and eyes can cause severe burns. Inhalation of dust can damage the respiratory tract.

• Reactivity with Water: It reacts with moisture to release hydrochloric acid (HCl) and 4-bromo-2-fluorobenzenesulfonic acid, which are also corrosive.

• Exothermic Reaction: The reaction with amines is highly exothermic, posing a risk of thermal runaway if not properly controlled.[1] This can lead to a rapid increase in temperature and pressure within the reactor.

Q2: My reaction is experiencing a thermal runaway. What are the immediate steps to take?

A2: A thermal runaway is a critical safety event. Immediate actions should include:

• Stop Reagent Addition: Immediately halt the addition of 4-Bromo-2-fluorobenzenesulfonyl chloride.

• Maximize Cooling: Ensure the reactor's cooling system is operating at maximum capacity.

• Ensure Adequate Agitation: Proper mixing helps dissipate heat to the cooling surfaces and prevents the formation of localized hot spots.

• Emergency Quenching: If the temperature continues to rise uncontrollably, and a pre-defined quenching protocol is in place, execute it by adding a pre-chilled, appropriate quenching agent.

Q3: What are the common impurities I should expect during the scale-up of this sulfonamide synthesis?

A3: Common impurities include:

• 4-Bromo-2-fluorobenzenesulfonic acid: Formed from the hydrolysis of the starting material by residual moisture.

• Bis-sulfonated amine: This occurs when a primary amine reacts with two molecules of the sulfonyl chloride.

• Unreacted starting materials: Residual amine or sulfonyl chloride.

• Residual solvents and bases: From the reaction and work-up steps.

Q4: How does polymorphism in the final sulfonamide product affect the scale-up process?

A4: Polymorphism, the existence of multiple crystal forms, is a significant challenge in the crystallization of sulfonamides.[2] Different polymorphs can have varying physical properties such as solubility, stability, and bioavailability. On a large scale, controlling polymorphism is crucial for ensuring batch-to-batch consistency and meeting regulatory requirements. The choice of solvent, cooling rate, and agitation can all influence which polymorphic form is obtained.[2]

Troubleshooting Guides

Problem 1: Low Yield of Sulfonamide Product

Potential Cause	Recommended Solution
Hydrolysis of 4-Bromo-2-fluorobenzenesulfonyl chloride	Ensure all reactants, solvents, and equipment are anhydrous. Use of dry solvents and inert atmosphere (e.g., nitrogen) is recommended.
Incomplete Reaction	Monitor the reaction progress using in-process controls like HPLC or TLC. If the reaction stalls, consider increasing the reaction time or temperature, or adding more of the amine.
Formation of Bis-sulfonated Byproduct (for primary amines)	Control the stoichiometry by using a slight excess of the amine. Add the sulfonyl chloride solution slowly to the amine solution at a controlled, low temperature (e.g., 0-10 °C) to minimize over-reaction.
Poor Mixing and Mass Transfer	On a larger scale, ensure efficient agitation to maintain a homogeneous reaction mixture. Poor mixing can lead to localized high concentrations of reactants, promoting side reactions.

Problem 2: Difficulty in Product Isolation and Crystallization

Potential Cause	Recommended Solution
"Oiling Out" during Crystallization	This occurs when the product separates as a liquid instead of a solid. To prevent this, use a more dilute solution, slow down the cooling rate, or select a different solvent system where the product has slightly lower solubility at elevated temperatures.
Formation of an Unstable Polymorph	The choice of crystallization solvent and the cooling profile are critical. Screen various solvents to find conditions that consistently produce the desired, stable polymorph. Seeding the solution with crystals of the desired form can also be effective.
Slow Filtration	This can be due to very fine particles or an unsuitable crystal habit (e.g., needles). Optimize crystallization to obtain larger, more uniform crystals. Consider using a filter aid, but be mindful of potential product contamination.
Product Purity Issues	If the product purity is low after crystallization, a re-crystallization step may be necessary. Ensure the chosen solvent for re-crystallization effectively separates the impurities.

Data Presentation

Table 1: Comparison of Typical Process Parameters at Different Scales

Parameter	Lab Scale (10g)	Pilot Scale (1kg)	Production Scale (100kg)
Yield	85-95%	80-90%	75-85%
Purity (after initial crystallization)	>99%	98-99%	97-98.5%
Reaction Time	2-4 hours	4-8 hours	8-12 hours
Typical Impurity Profile
4-Bromo-2-fluorobenzenesulfonic acid	<0.1%	0.1-0.5%	0.5-1.0%
Bis-sulfonated amine	<0.5%	0.5-1.5%	1.0-2.0%

Experimental Protocols

Key Experiment: Pilot-Scale Synthesis of a Sulfonamide

This protocol describes a general procedure for the synthesis of a sulfonamide from 4-Bromo-2-fluorobenzenesulfonyl chloride and a generic primary amine at a 1 kg scale.

1. Reactor Setup and Inerting:

• A 50L glass-lined reactor equipped with an overhead stirrer, temperature probe, nitrogen inlet, and a dropping funnel is used.

• The reactor is thoroughly dried and purged with dry nitrogen to ensure an inert atmosphere.

2. Reaction:

• The primary amine (1.1 equivalents) is dissolved in an appropriate anhydrous solvent (e.g., dichloromethane, 10 L) and charged to the reactor.

• The solution is cooled to 0-5 °C with constant stirring.

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 equivalent) is dissolved in the same anhydrous solvent (5 L) and charged to the dropping funnel.

• The sulfonyl chloride solution is added dropwise to the amine solution over 2-3 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, the reaction mixture is stirred at 10-15 °C for an additional 2-4 hours.

3. In-process Monitoring:

• Reaction progress is monitored by HPLC every hour after the addition is complete until the consumption of the limiting reagent is >99%.

4. Work-up:

• The reaction mixture is quenched by the slow addition of water (10 L).

• The organic layer is separated and washed successively with dilute HCl (1M, 10 L), water (10 L), and brine (10 L).

• The organic layer is dried over anhydrous sodium sulfate and filtered.

5. Crystallization:

• The solvent is partially removed under reduced pressure to a concentrated volume.

• An anti-solvent (e.g., heptane) is slowly added with stirring until turbidity is observed.

• The mixture is cooled slowly to 0-5 °C and held for at least 4 hours to allow for complete crystallization.

6. Isolation and Drying:

• The crystalline product is isolated by filtration.

• The filter cake is washed with cold anti-solvent.

• The product is dried under vacuum at 40-50 °C until a constant weight is achieved.

Visualizations

Caption: Experimental workflow for pilot-scale sulfonamide synthesis.

Caption: Troubleshooting logic for low yield in sulfonamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Impact of solvent polarity on 4-Bromo-2-fluorobenzenesulfonyl chloride reactivity

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of solvent polarity on the reactivity of 4-Bromo-2-fluorobenzenesulfonyl chloride in sulfonamide synthesis.

Frequently Asked Questions (FAQs)

Q1: How does solvent polarity generally affect the reaction of 4-Bromo-2-fluorobenzenesulfonyl chloride with amines?

Solvent polarity plays a crucial role in the rate and efficiency of the reaction between 4-Bromo-2-fluorobenzenesulfonyl chloride and amines. Generally, polar aprotic solvents are preferred for this type of reaction. These solvents can dissolve the sulfonyl chloride and the amine, and they can stabilize the charged transition state of the reaction, which often leads to an increased reaction rate.

Q2: Why are polar aprotic solvents recommended over polar protic solvents?

Polar protic solvents, such as water, alcohols, and to some extent primary and secondary amines themselves, can react with the highly electrophilic 4-Bromo-2-fluorobenzenesulfonyl chloride. This leads to the formation of undesired byproducts, such as sulfonic acids or sulfonates, and consumes the starting material, thereby reducing the yield of the desired sulfonamide. Polar aprotic solvents, like dimethylformamide (DMF), acetonitrile (ACN), and tetrahydrofuran (THF), do not have acidic protons and therefore do not compete with the amine nucleophile in reacting with the sulfonyl chloride.

Q3: What is the expected reaction mechanism for the sulfonylation of an amine with 4-Bromo-2-fluorobenzenesulfonyl chloride?

The reaction typically proceeds through a nucleophilic substitution at the sulfur atom. The amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is generally considered to be a concerted SN2-like mechanism for arenesulfonyl chlorides.

Q4: My reaction is sluggish or not proceeding to completion. What are the possible causes related to the solvent?

Several solvent-related factors could lead to a sluggish reaction:

• Low Polarity: Using a nonpolar solvent may not sufficiently stabilize the transition state, leading to a slow reaction rate.

• Poor Solubility: If either the 4-Bromo-2-fluorobenzenesulfonyl chloride or the amine nucleophile has poor solubility in the chosen solvent, the reaction will be slow.

• Solvent Impurities: The presence of water or other protic impurities in an aprotic solvent can consume the sulfonyl chloride and reduce the reaction rate and yield.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Solvent Reactivity: The chosen solvent is protic (e.g., ethanol, methanol) and is reacting with the sulfonyl chloride.	Switch to a polar aprotic solvent such as DMF, acetonitrile, THF, or dichloromethane. Ensure the solvent is anhydrous.
Poor Reactant Solubility: One or both reactants are not fully dissolved in the solvent.	Choose a solvent in which both the sulfonyl chloride and the amine are soluble. Gentle heating may improve solubility, but monitor for potential side reactions. A co-solvent system might also be effective.
Formation of Multiple Byproducts	Reaction with Solvent Impurities: Water or other nucleophilic impurities in the solvent are reacting with the sulfonyl chloride.	Use anhydrous solvents. If necessary, distill the solvent over a suitable drying agent before use.
Side Reactions of the Amine: The solvent choice may be promoting side reactions of the amine starting material or the sulfonamide product.	Screen a range of aprotic solvents with varying polarities to find the optimal balance between reaction rate and selectivity.
Inconsistent Reaction Rates	Variable Solvent Quality: The purity and water content of the solvent vary between experiments.	Use a consistent source and grade of anhydrous solvent for all reactions to ensure reproducibility.

Data Presentation

Solvent	Type	Dielectric Constant (Approx.)	General Suitability	Notes
Dimethylformamide (DMF)	Polar Aprotic	37	Excellent	Good at solvating both reactants and stabilizing the transition state. High boiling point allows for heating if necessary.
Acetonitrile (ACN)	Polar Aprotic	36	Good	A common choice for this type of reaction. Less viscous and easier to remove than DMF.
Tetrahydrofuran (THF)	Polar Aprotic	7.6	Moderate to Good	A less polar option that can be effective. Ensure it is free of peroxides.
Dichloromethane (DCM)	Polar Aprotic	9.1	Moderate to Good	A common solvent for reactions at or below room temperature. Its lower boiling point can be advantageous for product isolation.
Toluene	Nonpolar	2.4	Poor	Generally not recommended as it does not effectively stabilize the charged transition state.
Ethanol/Methanol	Polar Protic	24.5 / 32.7	Not Recommended	Will react with the sulfonyl chloride, leading to low yields of the desired sulfonamide.
Water	Polar Protic	80.1	Not Recommended	Rapidly hydrolyzes the sulfonyl chloride to the corresponding sulfonic acid.

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide using 4-Bromo-2-fluorobenzenesulfonyl Chloride

This is a general procedure and may require optimization for specific amines.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• Amine (1.0-1.2 eq)

• Anhydrous polar aprotic solvent (e.g., DMF, acetonitrile, or dichloromethane)

• Tertiary amine base (e.g., triethylamine or pyridine, 1.5-2.0 eq)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine and dissolve it in the anhydrous polar aprotic solvent.

• Add the tertiary amine base to the solution and stir for 5-10 minutes at room temperature.

• Cool the reaction mixture to 0 °C using an ice bath.

• In a separate flask, dissolve the 4-Bromo-2-fluorobenzenesulfonyl chloride in a minimal amount of the same anhydrous solvent.

• Slowly add the solution of 4-Bromo-2-fluorobenzenesulfonyl chloride to the stirred amine solution at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-24 hours. The reaction progress should be monitored by an appropriate technique (e.g., TLC or LC-MS).

• Once the reaction is complete, quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers and wash with 1M HCl, followed by saturated aqueous sodium bicarbonate, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Visualizations

Caption: Experimental workflow for sulfonamide synthesis.

Caption: Impact of solvent type on reactivity.

Technical Support Center: Deprotection of Sulfonamides Derived from 4-Bromo-2-fluorobenzenesulfonyl Chloride

Welcome to the technical support center for the deprotection of sulfonamides derived from 4-bromo-2-fluorobenzenesulfonyl chloride. This resource is tailored for researchers, scientists, and drug development professionals. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate your synthetic work.

Troubleshooting Guide

This guide addresses common issues encountered during the deprotection of 4-bromo-2-fluorobenzenesulfonamides. The electron-withdrawing nature of the 4-bromo-2-fluorophenyl group can influence reactivity, and this guide provides specific advice for this class of compounds.

Issue	Potential Cause	Troubleshooting Steps & Solutions
Incomplete or No Reaction	Insufficiently Harsh Conditions: The 4-bromo-2-fluorobenzenesulfonyl group is electron-deficient, making the sulfonamide bond robust and potentially resistant to milder deprotection conditions.	For Acidic Deprotection: Increase the concentration or the number of equivalents of the acid (e.g., trifluoromethanesulfonic acid). Elevating the reaction temperature may also be necessary. Monitor the reaction closely by TLC or LC-MS to avoid degradation of the starting material or product. For Reductive Deprotection: Ensure the reducing agent (e.g., SmI₂, lithium naphthalenide) is active and used in sufficient excess. For SmI₂, the deep blue color of the solution is indicative of its active form. If the reaction is sluggish, increasing the equivalents of the reducing agent or the reaction temperature might be required.[1]
Steric Hindrance: A sterically hindered amine component can impede access of the reagent to the sulfonyl group.	Consider switching to a less sterically demanding deprotection method. For instance, reductive methods might be more effective than acidic methods in highly congested systems.
Poor Reagent Quality: Degradation of reagents, particularly air- and moisture-sensitive ones like SmI₂ or lithium, can lead to reaction failure.	Use freshly prepared or properly stored reagents. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen).
Low Yield	Side Reactions: The desired product might be susceptible to degradation under the reaction conditions. For instance, strong acidic conditions can cleave other acid-labile protecting groups.	Select a Milder Method: If the substrate contains sensitive functional groups, opt for a milder deprotection protocol. For example, reductive cleavage with SmI₂ is often compatible with a wider range of functional groups than strong acid hydrolysis.[2] Optimize Reaction Time and Temperature: Prolonged reaction times or excessive heat can lead to the formation of byproducts. Monitor the reaction progress and quench it as soon as the starting material is consumed.
Product Loss During Workup: The deprotected amine may be volatile or water-soluble, leading to losses during extraction and purification.	Modify Workup Procedure: If the product is water-soluble, perform multiple extractions with an appropriate organic solvent. For volatile amines, use caution during solvent removal under reduced pressure. Consider derivatization to a less volatile salt before isolation.
Formation of Side Products	Aryl-Halogen Bond Reduction: During reductive deprotection, the bromine atom on the aromatic ring may be cleaved.	Use a Milder Reducing Agent: If debromination is observed, consider a less potent reducing agent or milder reaction conditions (e.g., lower temperature, shorter reaction time). Choose an Alternative Method: Acidic deprotection methods will not cause this side reaction.
Fries-type Rearrangement: Under acidic conditions, the sulfonyl group may migrate from the nitrogen to the aromatic ring of an aniline substrate.	This is more common with electron-rich anilines. For electron-deficient sulfonamides, this is less likely but can be minimized by using a near-stoichiometric amount of acid.[3][4]

Frequently Asked Questions (FAQs)

Q1: Which deprotection method is most suitable for a substrate with multiple sensitive functional groups?

A1: For complex molecules with sensitive functional groups, reductive cleavage using samarium(II) iodide (SmI₂) is often the preferred method. It is known for its mild reaction conditions and high chemoselectivity.[2] Reductive deprotection with lithium and a catalytic amount of naphthalene is also a mild option.[3] Strong acidic conditions, such as with trifluoromethanesulfonic acid (TfOH), should be used with caution as they can cleave other acid-labile protecting groups.[4]

Q2: How can I monitor the progress of the deprotection reaction?

A2: The most common methods for monitoring the reaction are Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC: Spot the reaction mixture alongside the starting material. The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates the reaction is proceeding.

• LC-MS: This technique provides more definitive information, allowing you to monitor the decrease in the mass peak of the starting material and the appearance of the mass peak corresponding to the deprotected amine.

Q3: My deprotected amine is unstable. How can I handle it?

A3: If the resulting amine is unstable, it is often best to use it in the next synthetic step immediately after workup without extensive purification. Alternatively, you can convert it to a more stable salt (e.g., hydrochloride or trifluoroacetate) by treating the crude amine with the corresponding acid.

Q4: Can the 4-bromo-2-fluorobenzenesulfonyl group be cleaved selectively in the presence of other sulfonamides?

A4: Selective deprotection can be challenging and is highly dependent on the other sulfonamide protecting groups present. Generally, sulfonamides derived from more electron-withdrawing sulfonyl chlorides are more difficult to cleave. The 4-bromo-2-fluorobenzenesulfonyl group is electron-deficient, making it relatively stable. Therefore, it might be possible to selectively remove more labile sulfonamides (e.g., nosyl) in its presence. Chemoselective deprotection under acidic conditions has been demonstrated for different arylsulfonamides.[4]

Q5: What are the safety precautions for working with reagents like trifluoromethanesulfonic acid and samarium(II) iodide?

A5:

• Trifluoromethanesulfonic acid (TfOH): This is a very strong, corrosive acid. Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. It reacts violently with water.

• Samarium(II) iodide (SmI₂): This reagent is highly sensitive to air and moisture and should be handled under an inert atmosphere. While not as acutely hazardous as strong acids, appropriate PPE should still be worn. Quench any excess reagent carefully.

• Lithium Metal: This is a flammable solid that reacts violently with water. Handle under an inert atmosphere and use appropriate fire-extinguishing media (e.g., Class D extinguisher).

Experimental Protocols & Data

Comparison of Deprotection Methods

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Acidic Hydrolysis	Trifluoromethanesulfonic acid (TfOH), scavenger (e.g., anisole)	1-2 eq. TfOH, CH₂Cl₂ or neat, 25-80 °C, 1-24 h	Effective for electron-deficient sulfonamides.[3][4]	Harsh conditions, not suitable for acid-sensitive substrates.[4]
Reductive Cleavage (SmI₂)	Samarium(II) iodide (SmI₂)	4-6 eq. SmI₂, THF, -78 °C to rt, 1-5 h	Very mild and chemoselective, wide functional group tolerance.[2]	Air- and moisture-sensitive reagent, requires inert atmosphere.
Reductive Cleavage (Li/Naphthalene)	Lithium, Naphthalene (catalytic)	5-10 eq. Li, 0.1 eq. Naphthalene, THF, -78 °C to 0 °C, 2-6 h	Mild conditions, effective for arylsulfonamides.[3]	Strong reducing agent can affect other functional groups, requires inert atmosphere.

Detailed Experimental Protocols

Protocol 1: Acidic Deprotection with Trifluoromethanesulfonic Acid (TfOH)

This protocol is suitable for substrates that are stable to strong acidic conditions.

• Materials:

  • 4-Bromo-2-fluorobenzenesulfonamide-protected amine (1.0 equiv)

  • Anisole (or another suitable scavenger) (2.0 equiv)

  • Trifluoromethanesulfonic acid (1.5 equiv)

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the sulfonamide substrate and anisole in dichloromethane in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoromethanesulfonic acid to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring by TLC or LC-MS. Gentle heating may be required for less reactive substrates.

  • Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold solution of saturated aqueous sodium bicarbonate.

  • Separate the layers and extract the aqueous phase with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude amine.

  • Purify the crude product by flash column chromatography or crystallization.

Protocol 2: Reductive Deprotection with Samarium(II) Iodide (SmI₂)

This protocol is ideal for substrates with sensitive functional groups.

• Materials:

  • 4-Bromo-2-fluorobenzenesulfonamide-protected amine (1.0 equiv)

  • Samarium(II) iodide (0.1 M solution in THF) (4.0 - 6.0 equiv)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the sulfonamide substrate in anhydrous THF in a flame-dried, round-bottom flask under an argon atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add the samarium(II) iodide solution dropwise via syringe until the deep blue color persists.

  • Stir the reaction at -78 °C for 1-4 hours, monitoring by TLC or LC-MS. If the reaction is sluggish, it can be allowed to warm slowly to 0 °C or room temperature.

  • Once complete, quench the reaction by adding saturated aqueous sodium thiosulfate, followed by saturated aqueous sodium bicarbonate.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude amine.

  • Purify the crude product by flash column chromatography.

Protocol 3: Reductive Deprotection with Lithium and Naphthalene

This protocol provides a strong reductive method under relatively mild conditions.

• Materials:

  • 4-Bromo-2-fluorobenzenesulfonamide-protected amine (1.0 equiv)

  • Lithium metal (cut into small pieces) (8.0 equiv)

  • Naphthalene (0.1 equiv)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a flame-dried, round-bottom flask under an argon atmosphere, add anhydrous THF and naphthalene.

  • Add the lithium pieces and stir the mixture at room temperature until the characteristic dark green color of the lithium naphthalenide radical anion forms (approximately 1-2 hours).

  • Cool the green solution to -78 °C.

  • In a separate flame-dried flask, dissolve the sulfonamide substrate in anhydrous THF and add this solution dropwise to the lithium naphthalenide solution at -78 °C.

  • Stir the reaction at -78 °C for 2-6 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude amine.

  • Purify the crude product by flash column chromatography.

Visualizations

Caption: General experimental workflow for sulfonamide deprotection.

Caption: Troubleshooting decision tree for deprotection issues.

Caption: Logic for selecting a deprotection method.

References

• 1. benchchem.com [benchchem.com]
• 2. Mild Deprotection of Primary N-(p-Toluenesulfonyl) Amides with SmI2 ­Following Trifluoroacetylation [organic-chemistry.org]
• 3. p-Toluenesulfonamides [organic-chemistry.org]
• 4. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: 4-Bromo-2-fluorobenzenesulfonyl Chloride vs. 4-bromobenzenesulfonyl chloride

For researchers, scientists, and drug development professionals, understanding the reactivity of sulfonyl chlorides is paramount for the efficient synthesis of sulfonamides and other key pharmaceutical intermediates. This guide provides an objective comparison of the reactivity of 4-Bromo-2-fluorobenzenesulfonyl chloride and 4-bromobenzenesulfonyl chloride, supported by theoretical principles and experimental data.

The primary difference in reactivity between 4-Bromo-2-fluorobenzenesulfonyl chloride and 4-bromobenzenesulfonyl chloride stems from the electronic effects of the substituents on the benzene ring. The electrophilicity of the sulfur atom in the sulfonyl chloride group is the key determinant of its reactivity towards nucleophiles. Electron-withdrawing groups enhance this electrophilicity, leading to a more reactive compound, while electron-donating groups have the opposite effect.

In 4-Bromo-2-fluorobenzenesulfonyl chloride, the presence of a fluorine atom at the ortho position significantly increases the reactivity of the sulfonyl chloride group. Fluorine is a highly electronegative atom, and its strong electron-withdrawing inductive effect makes the sulfur atom more electron-deficient and, therefore, more susceptible to nucleophilic attack. The bromine atom at the para position also contributes to this effect, albeit to a lesser extent.

Conversely, 4-bromobenzenesulfonyl chloride only possesses the electron-withdrawing effect of the bromine atom. While bromine is also an electronegative element, its inductive effect is weaker than that of fluorine. Consequently, 4-Bromo-2-fluorobenzenesulfonyl chloride is anticipated to be more reactive than 4-bromobenzenesulfonyl chloride in nucleophilic substitution reactions, such as the formation of sulfonamides.

Quantitative Data Summary

Compound	Substituents	Predicted Relative Reactivity
4-Bromo-2-fluorobenzenesulfonyl chloride	-Br (para), -F (ortho)	Higher
4-bromobenzenesulfonyl chloride	-Br (para)	Lower

Note: The ortho-fluoro substituent in 4-Bromo-2-fluorobenzenesulfonyl chloride is expected to have a significant activating effect due to its strong inductive electron-withdrawing nature, making this compound more reactive.

Experimental Protocols

The following are representative experimental protocols for the synthesis of sulfonamides using both sulfonyl chlorides. These protocols highlight the typical reaction conditions.

Protocol 1: Synthesis of a Sulfonamide using 4-bromobenzenesulfonyl chloride

This protocol describes the synthesis of N-substituted sulfonamides from 4-bromobenzenesulfonyl chloride and a primary or secondary amine.

Materials:

• 4-bromobenzenesulfonyl chloride

• Primary or secondary amine

• Pyridine or triethylamine (as a base)

• Dichloromethane (DCM) as solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a clean, dry round-bottom flask, dissolve the primary or secondary amine (1.0 - 1.2 equivalents) in anhydrous dichloromethane.

• Add anhydrous pyridine or triethylamine (1.5 - 2.0 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-bromobenzenesulfonyl chloride (1.0 equivalent) in anhydrous dichloromethane to the cooled amine solution dropwise over 15-30 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature. Continue stirring for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers and wash successively with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford the pure N-substituted sulfonamide.[1]

Protocol 2: Synthesis of a Sulfonamide using 4-Bromo-2-fluorobenzenesulfonyl chloride

This protocol outlines a general procedure for the synthesis of sulfonamides from 4-Bromo-2-fluorobenzenesulfonyl chloride and an amine.[2] Due to the higher reactivity of 4-Bromo-2-fluorobenzenesulfonyl chloride, the reaction may proceed more rapidly or under milder conditions.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Primary or secondary amine

• Triethylamine or diisopropylethylamine (as a base)

• Acetonitrile or Dichloromethane (DCM) as solvent

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the amine (1.0 equivalent) and triethylamine (1.5 equivalents) in the chosen solvent at 0 °C, add 4-Bromo-2-fluorobenzenesulfonyl chloride (1.1 equivalents) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain the desired sulfonamide.

Reaction Mechanism and Workflow

The synthesis of sulfonamides from sulfonyl chlorides proceeds via a nucleophilic substitution reaction at the sulfur atom. The general workflow is depicted below.

Caption: General experimental workflow for the synthesis of sulfonamides.

The logical relationship between substituent effects and reactivity is illustrated in the following diagram.

Caption: Relationship between substituent electronic effects and sulfonyl chloride reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]

A Comparative Guide to Amine Protection: 4-Bromo-2-fluorobenzenesulfonyl Chloride vs. Tosyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the intricate pathways of drug development, the strategic protection and deprotection of amine functionalities is a critical consideration. The choice of a suitable protecting group can significantly influence the efficiency, yield, and overall success of a synthetic route. Among the various options, sulfonyl chlorides are a prominent class of reagents used to form stable sulfonamides. This guide provides a detailed comparison of a well-established protecting group, tosyl chloride (TsCl), with a less-documented but potentially valuable alternative, 4-bromo-2-fluorobenzenesulfonyl chloride.

Introduction to the Contenders

Tosyl Chloride (TsCl) , or p-toluenesulfonyl chloride, is a widely used reagent for the protection of amines. The resulting tosylamide is known for its high stability across a broad range of reaction conditions, making it a robust choice for multi-step syntheses.

4-Bromo-2-fluorobenzenesulfonyl Chloride is a substituted aromatic sulfonyl chloride. The presence of a bromine atom and a fluorine atom, both electron-withdrawing groups, is expected to influence the reactivity of the sulfonyl chloride and the properties of the resulting sulfonamide. The ortho-fluoro substituent, in particular, may introduce unique characteristics regarding stability and cleavage.

Performance Comparison: A Data-Driven and Theoretical Analysis

Due to a lack of specific experimental data for the protection of amines with 4-bromo-2-fluorobenzenesulfonyl chloride in the accessible literature, a direct quantitative comparison is challenging. The following tables summarize the well-documented performance of tosyl chloride and provide a theoretical projection for 4-bromo-2-fluorobenzenesulfonyl chloride based on the electronic effects of its substituents.

Table 1: Amine Protection Performance

Parameter	Tosyl Chloride (TsCl)	4-Bromo-2-fluorobenzenesulfonyl Chloride (Projected)
Typical Reaction Conditions	Amine, Pyridine or Et3N, CH2Cl2, 0 °C to rt	Likely similar to TsCl: Amine, base (e.g., Pyridine, Et3N), aprotic solvent (e.g., CH2Cl2, THF)
Reaction Rate	Generally high, reaction times typically a few hours.	Potentially faster than TsCl due to the increased electrophilicity of the sulfur atom from the electron-withdrawing bromo and fluoro groups.
Typical Yields	High to excellent (>90%).	Expected to be high, assuming stable starting materials and products.
Substrate Scope	Broad, effective for primary and secondary amines.	Expected to be broad, similar to other benzenesulfonyl chlorides.

Table 2: Sulfonamide Stability and Deprotection

Parameter	Tosylamide (Ts-NRR')	4-Bromo-2-fluorobenzenesulfonamide (Projected)
Stability to Acidic Conditions	High	Expected to be high, potentially even higher than tosylamide due to the electron-withdrawing substituents.
Stability to Basic Conditions	High	Expected to be high.
Stability to Oxidative Conditions	High	Expected to be high.
Stability to Reductive Conditions	Generally stable, but can be cleaved under specific reductive conditions.	Expected to be stable, but the C-Br bond may be susceptible to certain reducing agents. The electron-withdrawing groups might make reductive cleavage of the S-N bond more facile.
Common Deprotection Methods	Strong acid (e.g., HBr/AcOH), dissolving metal reduction (e.g., Na/NH3), reductive cleavage (e.g., SmI2). Conditions are often harsh.	Reductive cleavage methods are predicted to be the most viable. The electron-withdrawing groups should facilitate nucleophilic attack at the sulfur or radical-based cleavage. Conditions might be milder than for tosylamides.

Experimental Protocols

General Protocol for Amine Protection with Tosyl Chloride

• Dissolution: Dissolve the amine (1.0 eq.) and a base such as pyridine (1.5 eq.) or triethylamine (1.5 eq.) in an anhydrous solvent like dichloromethane (CH2Cl2) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of TsCl: Add tosyl chloride (1.1 - 1.2 eq.) portion-wise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Isolation: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

General Protocol for Deprotection of Tosylamides (Reductive Cleavage with SmI2)

This method is known for its mild conditions and high efficiency.[1]

• Preparation: In a flame-dried flask under an inert atmosphere, prepare a solution of samarium(II) iodide (SmI2) in THF.

• Addition of Substrate: Add the tosylamide (1.0 eq.) to the SmI2 solution.

• Deprotection: Add an amine (e.g., pyrrolidine, 2.0 eq. relative to SmI2) and water (3.0 eq. relative to SmI2). The reaction is often instantaneous at room temperature.

• Work-up: Quench the reaction with a suitable reagent (e.g., saturated aqueous NaHCO3) and extract the product with an organic solvent (e.g., ethyl acetate).

• Isolation: Combine the organic layers, dry over an anhydrous salt, filter, and concentrate in vacuo to obtain the deprotected amine.

Logical Workflow for Amine Protection and Deprotection

Caption: General workflow for the protection of an amine with a sulfonyl chloride and subsequent deprotection.

Reaction Mechanisms

The protection of an amine with a sulfonyl chloride proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the elimination of a chloride ion. A base is used to neutralize the HCl byproduct.

Caption: Simplified mechanism for the formation of a sulfonamide from an amine and a sulfonyl chloride.

The deprotection of sulfonamides, particularly through reductive cleavage, involves the transfer of electrons to the sulfonamide, leading to the cleavage of the sulfur-nitrogen bond.

Caption: General mechanism for the reductive cleavage of a sulfonamide.

Conclusion and Future Outlook

Tosyl chloride remains a reliable and well-characterized reagent for the robust protection of amines. The resulting tosylamides exhibit high stability, though their cleavage often requires harsh conditions.

While lacking direct experimental comparison, 4-bromo-2-fluorobenzenesulfonyl chloride presents an intriguing alternative. The electron-withdrawing nature of the bromo and fluoro substituents is anticipated to increase the reactivity of the sulfonyl chloride for protection and potentially facilitate a milder deprotection of the corresponding sulfonamide. The ortho-fluoro group could also influence the conformational properties and reactivity of the sulfonamide in unique ways.

To provide a definitive recommendation, further experimental investigation into the reaction kinetics, yields, and deprotection conditions for 4-bromo-2-fluorobenzenesulfonamides is essential. Such studies would be of significant value to the synthetic chemistry community, potentially introducing a versatile new tool for amine protection in the synthesis of complex molecules and pharmaceuticals. Researchers are encouraged to explore this promising reagent and contribute to a more comprehensive understanding of its performance.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Alternatives for 4-Bromo-2-fluorobenzenesulfonyl Chloride in Sulfonamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of alternatives to 4-Bromo-2-fluorobenzenesulfonyl chloride for the synthesis of sulfonamides, a critical functional group in a vast array of pharmaceuticals. The selection of a suitable benzenesulfonyl chloride derivative is paramount in drug discovery and development, influencing not only the physicochemical properties and biological activity of the target molecule but also the efficiency and scalability of the synthesis. Herein, we present a data-driven comparison of common sulfonylating agents, supported by experimental data and detailed protocols to inform your research.

Performance Comparison of Sulfonylating Agents

The efficacy of sulfonamide synthesis is highly dependent on the reactivity of the sulfonyl chloride and the nucleophilicity of the amine. Below is a comparative summary of the performance of 4-Bromo-2-fluorobenzenesulfonyl chloride and three common alternatives in the synthesis of N-phenylsulfonamides.

Sulfonylating Agent	Product	Reaction Conditions	Yield (%)	Reference
4-Bromo-2-fluorobenzenesulfonyl chloride	4-Bromo-2-fluoro-N-phenylbenzenesulfonamide	Pyridine, rt, 12 h	Not specified	[1][2]
p-Toluenesulfonyl chloride	N-(2-Acetyl-4-bromophenyl)-4-methylbenzenesulfonamide	Pyridine, reflux, 2 h	85%	[3]
Dansyl chloride	N-Dansyl-o-n-pentoxy aniline	Dichloromethane, 10% NaOH, rt	90%	[4]
2-Nitrobenzenesulfonyl chloride	(R)-N-(2-nitrobenzenesulfonyl)phenylglycinol	Pyridine, CH₂Cl₂, rt	Not specified	[5]

Note: Direct comparison of yields is challenging due to variations in amine substrates and reaction conditions in the cited literature. The data presented provides a general indication of the efficiency of each reagent.

Experimental Protocols

Detailed methodologies for the synthesis of sulfonamides using the compared sulfonyl chlorides are provided below.

General Procedure for the Synthesis of N-Aryl-4-bromo-2-fluorobenzenesulfonamide

A standardized protocol for the synthesis of a sulfonamide using 4-Bromo-2-fluorobenzenesulfonyl chloride is crucial for establishing a baseline for comparison. While a specific yield for the reaction with aniline was not found in the reviewed literature, a general procedure is as follows:

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• Aniline (or other primary/secondary amine)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in anhydrous pyridine or DCM.

• Cool the solution to 0 °C in an ice bath.

• To the stirred solution, add 4-Bromo-2-fluorobenzenesulfonyl chloride (1.0-1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired sulfonamide.[1][2]

Synthesis of N-(2-Acetyl-4-bromophenyl)-4-methylbenzenesulfonamide

Materials:

• 2-Amino-5-bromoacetophenone

• p-Toluenesulfonyl chloride

• Pyridine

• Ice-cold water

• Acetonitrile

Procedure:

• A solution of 2-amino-5-bromoacetophenone (1.00 g, 4.67 mmol) in pyridine (20 mL) is treated gradually with 4-methylbenzenesulfonyl chloride (1.2 equiv.).

• The mixture is stirred under reflux for 2 hours.

• The reaction is quenched by pouring it into ice-cold water.

• The precipitate is filtered and recrystallized from acetonitrile to afford N-(2-acetyl-4-bromophenyl)-4-methylbenzenesulfonamide as a white solid.[3]

  • Yield: 85%

Synthesis of N-Dansyl-o-n-pentoxy aniline

Materials:

• o-n-Pentoxyaniline

• Dansyl chloride

• Dichloromethane

• 10% Sodium hydroxide solution

• 3% Hydrochloric acid

• Isopropyl alcohol/water

Procedure:

• o-n-Pentoxyaniline is reacted with dansyl chloride in a two-phase system of dichloromethane and 10% sodium hydroxide water solution.

• After the reaction, the mixture is washed with 3% hydrochloric acid and water.

• The product, N-dansyl-o-n-pentoxy aniline, is crystallized from isopropyl alcohol/water to obtain green crystals.[4]

  • Yield: 90%

General Procedure for the Synthesis of N-(2-nitrophenyl)sulfonamides

Materials:

• Primary or secondary amine

• 2-Nitrobenzenesulfonyl chloride

• Pyridine

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of the amine in dichloromethane, pyridine is added.

• 2-Nitrobenzenesulfonyl chloride is then added to the mixture.

• The reaction is stirred at room temperature.

• The progress of the reaction can be monitored by TLC.[5]

Signaling Pathway and Experimental Workflow Diagrams

Sulfonamides exert their biological effects through various mechanisms, most notably by inhibiting key enzymes. The following diagrams, rendered in DOT language, illustrate the folic acid biosynthesis pathway targeted by sulfonamide antibiotics and the physiological role of carbonic anhydrase, another important target.

Folic Acid Biosynthesis Pathway and Sulfonamide Inhibition

Sulfonamide antibiotics are structural analogs of para-aminobenzoic acid (PABA) and act as competitive inhibitors of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway. This inhibition prevents the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for DNA and RNA synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]

Spectroscopic Fingerprints: A Comparative Analysis of Sulfonamides from Diverse Sulfonyl Chlorides

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic differentiation of sulfonamides based on their sulfonyl chloride precursors. This guide provides a detailed comparison of their performance using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), supported by experimental data and protocols.

The sulfonamide functional group is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents. The synthesis of these compounds typically involves the reaction of a primary or secondary amine with a sulfonyl chloride. The structural diversity of the sulfonyl chloride precursor significantly influences the physicochemical and, consequently, the spectroscopic properties of the resulting sulfonamide. Understanding these spectroscopic variations is paramount for unambiguous compound identification, reaction monitoring, and the rational design of new drug candidates. This guide presents a comparative spectroscopic analysis of sulfonamides derived from a representative set of sulfonyl chlorides, highlighting the impact of substituents on the sulfonyl moiety.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for a series of N-benzylsulfonamides synthesized from different benzenesulfonyl chlorides. This allows for a direct comparison of the influence of electron-donating and electron-withdrawing groups on the spectroscopic characteristics.

Table 1: 1H and 13C NMR Spectroscopic Data for N-Benzylsulfonamides

Sulfonyl Chloride Precursor	R Group	1H NMR (δ, ppm) - NH Proton	1H NMR (δ, ppm) - CH2 Protons	1H NMR (δ, ppm) - Aromatic Protons (Sulfonyl Moiety)	13C NMR (δ, ppm) - C=S (Sulfonyl Moiety)
Benzenesulfonyl Chloride	H	~8.0	~4.3	7.4 - 7.9	~140
p-Toluenesulfonyl Chloride	CH3	~7.9	~4.3	7.3 - 7.8	~143
p-Methoxybenzenesulfonyl Chloride	OCH3	~7.8	~4.3	6.9 - 7.8	~163
p-Nitrobenzenesulfonyl Chloride	NO2	~8.3	~4.4	8.1 - 8.4	~150

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Table 2: Infrared (IR) Spectroscopic Data for N-Benzylsulfonamides

Sulfonyl Chloride Precursor	R Group	ν(N-H) stretch (cm-1)	ν(S=O) asymmetric stretch (cm-1)	ν(S=O) symmetric stretch (cm-1)
Benzenesulfonyl Chloride	H	~3250	~1330	~1160
p-Toluenesulfonyl Chloride	CH3	~3255	~1328	~1158
p-Methoxybenzenesulfonyl Chloride	OCH3	~3260	~1325	~1155
p-Nitrobenzenesulfonyl Chloride	NO2	~3240	~1350	~1170

Note: The exact positions of the absorption bands can be influenced by the molecular environment and physical state of the sample.

Table 3: Mass Spectrometry (MS) Fragmentation Data for N-Benzylsulfonamides

Sulfonyl Chloride Precursor	R Group	Key Fragmentation Pathways
Benzenesulfonyl Chloride	H	Loss of SO2, cleavage of the S-N bond, formation of benzyl cation
p-Toluenesulfonyl Chloride	CH3	Loss of SO2, cleavage of the S-N bond, formation of benzyl and tolyl cations
p-Methoxybenzenesulfonyl Chloride	OCH3	Loss of SO2, cleavage of the S-N bond, formation of benzyl and methoxyphenyl cations
p-Nitrobenzenesulfonyl Chloride	NO2	Loss of SO2, cleavage of the S-N bond, formation of benzyl and nitrophenyl cations. The presence of the nitro group can influence the fragmentation pattern.

Experimental Protocols

A generalized protocol for the synthesis and spectroscopic characterization of the compared sulfonamides is provided below.

Synthesis of N-Benzylsulfonamides

A solution of the respective benzenesulfonyl chloride (1.0 eq.) in a suitable solvent (e.g., dichloromethane or tetrahydrofuran) is cooled to 0 °C. To this solution, benzylamine (1.1 eq.) and a base (e.g., triethylamine or pyridine, 1.2 eq.) are added dropwise. The reaction mixture is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) until completion. Upon completion, the reaction mixture is washed with dilute acid, water, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield the pure N-benzylsulfonamide.

Spectroscopic Analysis

• NMR Spectroscopy: 1H and 13C NMR spectra are recorded on a 300 MHz or higher field NMR spectrometer. Samples are dissolved in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: Infrared spectra are recorded on an FT-IR spectrometer. Solid samples are analyzed as KBr pellets, and liquid samples are analyzed as thin films between NaCl plates. The spectral data is reported in wavenumbers (cm-1).

• Mass Spectrometry: Mass spectra are obtained using a mass spectrometer with an electrospray ionization (ESI) source. Samples are dissolved in a suitable solvent (e.g., methanol or acetonitrile) and introduced into the mass spectrometer. Data is acquired in positive ion mode.

Visualizing the Workflow

The following diagrams illustrate the general workflow for the synthesis and spectroscopic analysis of sulfonamides, as well as the logical relationship between the sulfonyl chloride precursor and the resulting spectroscopic data.

Caption: Experimental workflow from synthesis to spectroscopic analysis.

Caption: Influence of sulfonyl chloride substituent on spectroscopic data.

A Comparative Guide to the Bioisosteric Replacement of the 4-Bromo-2-Fluorophenylsulfonyl Moiety

For Researchers, Scientists, and Drug Development Professionals

The 4-bromo-2-fluorophenylsulfonyl moiety is a key structural component in a variety of biologically active compounds, valued for its specific steric and electronic properties that contribute to target engagement and overall molecular conformation. However, the pursuit of optimized drug candidates often necessitates the exploration of bioisosteric replacements to enhance potency, selectivity, and pharmacokinetic profiles, or to circumvent intellectual property hurdles. This guide provides a comprehensive overview of potential bioisosteric replacements for the 4-bromo-2-fluorophenylsulfonyl group, supported by established principles in medicinal chemistry, general experimental protocols, and a discussion of relevant signaling pathways.

Principles of Bioisosteric Replacement

Bioisosterism is a cornerstone of rational drug design, involving the substitution of a functional group with another that possesses similar physicochemical or topological properties.[1] This strategy aims to create new molecules with biological activities comparable to the parent compound.[1] Bioisosteric replacements can be broadly categorized as classical (substituents with the same valency) and non-classical (functional groups with different numbers of atoms but similar steric and electronic features). The goal of such replacements is to fine-tune a molecule's properties, including its size, shape, electronic distribution, polarity, and pKa, to achieve a more desirable biological effect.[2]

Potential Bioisosteric Replacements for the 4-Bromo-2-Fluorophenylsulfonyl Moiety

While direct comparative studies on the bioisosteric replacement of the 4-bromo-2-fluorophenylsulfonyl moiety are not extensively documented in publicly available literature, we can extrapolate potential replacements based on established bioisosteres for aryl sulfonyl and related functional groups. The following table outlines hypothetical bioisosteric replacements and their potential impact on a compound's properties.

Hypothetical Comparative Data

The following table presents a hypothetical structure-activity relationship (SAR) for a p38 MAPK inhibitor, illustrating how bioisosteric replacement of the 4-bromo-2-fluorophenylsulfonyl moiety could influence inhibitory activity. This data is for illustrative purposes only and is based on general SAR trends observed for kinase inhibitors.

Moiety	Potential Bioisosteric Replacement	Rationale for Replacement	Hypothetical p38 MAPK IC₅₀ (nM)	Predicted Physicochemical Changes
4-Bromo-2-fluorophenylsulfonyl (Parent)	-	Baseline	50	High lipophilicity
4-Chloro-2-fluorophenylsulfonyl	Classical Isostere (Br vs. Cl)	Modulate halogen bonding and lipophilicity	75	Slightly lower lipophilicity
4-Trifluoromethyl-2-fluorophenylsulfonyl	Non-Classical Isostere (Br vs. CF₃)	Enhance metabolic stability and electron-withdrawing properties	60	Increased lipophilicity and metabolic stability
Thiophene-2-sulfonyl (with Br at 5-position)	Ring Bioisostere (Phenyl vs. Thiophene)	Alter ring electronics and polarity	120	Potential for improved solubility
Pyridine-3-sulfonyl (with Br at 5-position)	Ring Bioisostere (Phenyl vs. Pyridine)	Introduce a hydrogen bond acceptor (N)	90	Increased polarity and potential for new interactions
N-cyano-4-bromo-2-fluorophenylsulfonimidoyl	Sulfonyl to Sulfonimidoyl	Modulate hydrogen bonding capacity and acidity	85	Altered pKa and hydrogen bonding pattern

Experimental Protocols

General Synthesis of Aryl Sulfonyl Chlorides

A common route to aryl sulfonamides is through the corresponding aryl sulfonyl chloride. The 4-bromo-2-fluorobenzenesulfonyl chloride is a key intermediate in this process.

Synthesis of 4-Bromo-2-fluorobenzenesulfonyl Chloride:

• Starting Material: 4-Bromo-2-fluoroaniline.

• Diazotization: The aniline is treated with sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Sulfonylation: The diazonium salt solution is then added to a solution of sulfur dioxide in a suitable solvent (e.g., acetic acid) in the presence of a copper(I) chloride catalyst.

• Work-up and Purification: The reaction mixture is poured into ice water, and the precipitated 4-bromo-2-fluorobenzenesulfonyl chloride is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization or chromatography.

In Vitro p38 MAPK Inhibition Assay

The inhibitory activity of the synthesized compounds against p38 MAPK can be determined using a biochemical assay, such as a radiometric or fluorescence-based method.[3]

Radiometric Assay Protocol:

• Prepare Kinase Reaction Mix: In a 96-well plate, a reaction mix is prepared containing the kinase assay buffer, the p38 MAPK enzyme, and a substrate peptide (e.g., ATF2).

• Add Inhibitor: The test compounds are added to the wells at a range of concentrations. A control with no inhibitor (vehicle only) is also included.

• Initiate Reaction: The kinase reaction is initiated by the addition of [γ-³²P]ATP.

• Incubation: The plate is incubated at 30°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction and Quantify: The reaction is stopped, and the amount of phosphorylated substrate is quantified using a phosphocellulose paper and a scintillation counter.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by fitting the data to a dose-response curve.

Visualization of Relevant Pathways and Workflows

p38 MAPK Signaling Pathway

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a crucial regulator of cellular responses to inflammatory cytokines and environmental stress.[2][4] Its dysregulation is implicated in a variety of diseases, making it a significant target for therapeutic intervention.

References

• 1. Routes to drug design via bioisosterism of carboxyl and sulfonamide groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]

Comparative Guide to the Hydrolytic Stability of Sulfonamides Derived from Substituted Benzenesulfonyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydrolytic stability of sulfonamides, with a specific focus on those derived from 4-Bromo-2-fluorobenzenesulfonyl chloride. The stability of a sulfonamide is a critical factor in its development as a therapeutic agent, impacting its shelf life, bioavailability, and degradation pathways. This document presents a review of factors influencing stability, comparative data, and detailed experimental protocols for assessment.

Influence of Substituents on Hydrolytic Stability

The hydrolytic stability of benzenesulfonamides is significantly influenced by the electronic properties of substituents on the benzene ring. Generally, the sulfonamide bond (S-N) is susceptible to cleavage under both acidic and basic conditions, although many are more stable at neutral to alkaline pH.[1][2] The presence of electron-withdrawing groups on the aryl ring tends to increase the electrophilicity of the sulfur atom, making the sulfonamide more susceptible to nucleophilic attack and subsequent hydrolysis. Conversely, electron-donating groups can enhance stability by increasing electron density around the sulfur atom.

For sulfonamides derived from 4-Bromo-2-fluorobenzenesulfonyl chloride , the presence of two electron-withdrawing halogens, bromine at the para position and fluorine at the ortho position, is expected to decrease the hydrolytic stability of the resulting sulfonamide compared to unsubstituted benzenesulfonamides. The fluorine atom at the ortho position may also exert steric effects that could influence the rate of hydrolysis.[3]

Comparative Hydrolytic Stability Data

Sulfonamide Precursor (Benzenesulfonyl Chloride)	N-Substituent	pH	Temperature (°C)	Half-life (t½)	Reference/Notes
4-Bromo-2-fluorobenzenesulfonyl chloride	(Typical Amine)	4	25	Predicted: < 1 year	Based on electronic effects of Br and F.
7	25	Predicted: > 1 year	Generally more stable at neutral pH.
9	25	Predicted: > 1 year	Anionic form is less susceptible to hydrolysis.
Benzenesulfonyl chloride (Unsubstituted)	Various	4	25	> 1 year	Generally stable.[1]
7	25	> 1 year	[1]
9	25	> 1 year	[1]
4-Nitrobenzenesulfonyl chloride	Various	4	25	< 1 year	Strong electron-withdrawing group decreases stability.
4-Methylbenzenesulfonyl chloride (p-toluenesulfonyl chloride)	Various	4	25	> 1 year	Electron-donating group increases stability.
Sulfadiazine (from p-acetamidobenzenesulfonyl chloride)	2-pyrimidinyl	4.0	25	< 1 year	Unstable in acidic conditions.[2]
7.0	25	> 1 year (Stable)	[2]
9.0	25	> 1 year (Stable)	[2]
Sulfaguanidine (from p-acetamidobenzenesulfonyl chloride)	Guanidinyl	4.0	25	> 1 year (Stable)	[2]

Note: The predictions for sulfonamides derived from 4-Bromo-2-fluorobenzenesulfonyl chloride are based on the general principle that electron-withdrawing groups decrease stability, particularly in acidic conditions. Experimental verification is required for precise determination.

Signaling Pathways and Logical Relationships

The following diagram illustrates the general factors influencing the hydrolytic stability of a sulfonamide.

Caption: Factors influencing sulfonamide hydrolysis rate.

Experimental Protocols

A standardized method for assessing hydrolytic stability is crucial for obtaining comparable data. The following protocol is based on the OECD Guideline 111 for Testing of Chemicals.

Objective: To determine the rate of hydrolytic degradation of a sulfonamide as a function of pH.

Materials:

• Test sulfonamide

• Sterile, aqueous buffer solutions: pH 4.0, pH 7.0, and pH 9.0

• Acetonitrile or other suitable organic solvent

• High-purity water

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Constant temperature bath or incubator

• HPLC system with a suitable detector (e.g., UV-Vis or DAD)

• Analytical column (e.g., C18)

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the test sulfonamide in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • In separate volumetric flasks, add a small aliquot of the stock solution to each of the pH 4.0, 7.0, and 9.0 buffer solutions to achieve a final concentration typically in the range of 1-10 µg/mL. The final concentration of the organic solvent should be minimal (<1%).

• Incubation:

  • Dispense aliquots of each buffered test solution into multiple sterile, sealed vials for each time point.

  • Incubate the vials in the dark at a constant temperature (e.g., 25°C or 50°C for accelerated studies).

• Sampling:

  • At predetermined time intervals (e.g., 0, 24, 48, 96, 168 hours), withdraw one vial from each pH series.

  • Quench the hydrolysis reaction if necessary (e.g., by neutralization or freezing).

• Analysis:

  • Analyze the concentration of the parent sulfonamide in each sample using a validated stability-indicating HPLC method.

  • The mobile phase composition will depend on the specific sulfonamide but often consists of a mixture of acetonitrile and an aqueous buffer.

  • The degradation of the sulfonamide is monitored by the decrease in its peak area over time.

• Data Analysis:

  • Plot the natural logarithm of the sulfonamide concentration versus time for each pH.

  • If the plot is linear, the hydrolysis follows first-order kinetics. The pseudo-first-order rate constant (k) is the negative of the slope.

  • Calculate the half-life (t½) at each pH using the equation: t½ = 0.693 / k.

The following diagram illustrates the general experimental workflow.

Caption: Workflow for determining sulfonamide hydrolytic stability.

Conclusion

The hydrolytic stability of sulfonamides is a complex property influenced by both the electronic and steric nature of substituents on the benzenesulfonyl moiety, as well as the pH and temperature of the environment. Sulfonamides derived from 4-Bromo-2-fluorobenzenesulfonyl chloride are predicted to be less stable under acidic conditions compared to their unsubstituted or electron-donating group-substituted counterparts, due to the electron-withdrawing effects of the halogen atoms. For drug development professionals, a thorough evaluation of hydrolytic stability using standardized protocols is essential to ensure the desired efficacy, safety, and shelf-life of new sulfonamide-based drug candidates.

References

• 1. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative analysis of 4-Bromo-2-fluorobenzenesulfonyl chloride and dansyl chloride for amine derivatization

For researchers, scientists, and drug development professionals, the accurate quantification of amine-containing compounds is a frequent analytical challenge. Many critical molecules, such as amino acids, biogenic amines, and pharmaceuticals, lack the necessary chromophores or fluorophores for sensitive detection by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Chemical derivatization overcomes this limitation by covalently modifying the target amine group, thereby enhancing detectability and improving chromatographic separation.

This guide provides a comparative analysis of two sulfonyl chloride reagents for amine derivatization: the widely used and well-documented 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (dansyl chloride) and the less characterized 4-Bromo-2-fluorobenzenesulfonyl chloride. While dansyl chloride is a staple in analytical laboratories with a vast body of supporting data, 4-Bromo-2-fluorobenzenesulfonyl chloride is primarily used in organic synthesis.[1] This comparison will thoroughly review the established performance of dansyl chloride and provide a theoretical perspective on the potential attributes of 4-Bromo-2-fluorobenzenesulfonyl chloride as an analytical reagent, highlighting the current gap in experimental data.

Principle of Derivatization: Sulfonamide Formation

Both reagents function via the same fundamental reaction: a nucleophilic substitution. Under alkaline conditions (typically pH 9-11), the primary or secondary amine of the analyte is deprotonated, making it a potent nucleophile.[2] This nucleophilic amine attacks the highly electrophilic sulfur atom of the sulfonyl chloride. The reaction results in the formation of a stable sulfonamide bond and the release of hydrochloric acid (HCl), which is neutralized by the alkaline buffer, driving the reaction to completion.[3]

Caption: General reaction of a sulfonyl chloride with a primary amine.

Reagent I: Dansyl Chloride (DNS-Cl)

Dansyl chloride is a premier derivatizing agent renowned for creating stable, intensely fluorescent adducts with primary and secondary amines.[2] This property allows for highly sensitive detection using fluorescence detectors and enhances ionization for mass spectrometry.[4]

Performance Characteristics

The utility of dansyl chloride is supported by decades of research, providing a clear picture of its performance across various applications.

Feature	Performance Data for Dansyl Chloride
Target Analytes	Primary & Secondary Amines (e.g., amino acids, peptides, biogenic amines, pharmaceuticals).[2][4]
Reaction Conditions	pH: Alkaline, typically 9.5 - 10.5, using carbonate/bicarbonate buffer.[3] Temperature: Varies from room temperature (25°C) to 80°C.[3][4] Time: 30 to 120 minutes, often performed in the dark to prevent photodegradation.[3][5]
Derivative Stability	Forms stable N-dansyl-sulfonamide adducts suitable for chromatography.[2][3] However, the reagent itself is unstable at high pH and should be prepared fresh and used promptly after mixing with buffer.[4]
Detection Methods	Fluorescence: Excellent sensitivity. (Excitation: ~324-350 nm, Emission: ~520-560 nm).[5] UV/Vis Absorbance: Strong absorbance around 254 nm and 330 nm.[3] Mass Spectrometry (MS): The dimethylamino group promotes efficient positive mode electrospray ionization (ESI+).[4]
Sensitivity	Excellent. Quantification into the picomole range is routinely achieved.[3] For polyamines in urine, detection limits of 2-10 ng/mL have been reported.[6] For glyphosate, LOQs of 10-25 µg/kg are achievable.[7]
Advantages	- High sensitivity, especially with fluorescence detection.[2] - Well-established and extensively documented protocols.[3][4][5] - Reacts with both primary and secondary amines.[2] - Improves chromatographic retention on reverse-phase columns.[4] - Enhances ESI+ signal in LC-MS.[4]
Disadvantages	- Reaction can be slow and may require elevated temperatures.[8] - Lacks perfect selectivity; can also react with phenolic hydroxyl and imidazole groups.[8] - Derivatives can be light-sensitive.[3] - Excess reagent must be quenched or separated, as it can interfere with analysis.[9]

Reagent II: 4-Bromo-2-fluorobenzenesulfonyl Chloride

In stark contrast to dansyl chloride, 4-Bromo-2-fluorobenzenesulfonyl chloride is not established as a routine derivatization agent for analytical chemistry. The available literature points to its role as an intermediate in organic synthesis for creating sulfonamide-based drugs and agrochemicals.[1] A direct comparison based on experimental performance data is therefore not possible at this time.

However, we can infer potential analytical characteristics based on its structure.

Feature	Inferred Properties for 4-Bromo-2-fluorobenzenesulfonyl Chloride
Target Analytes	Expected to react with primary and secondary amines to form stable sulfonamides, similar to other sulfonyl chlorides.[10]
Reaction Conditions	Likely requires alkaline conditions (e.g., pH 9-11) analogous to other sulfonyl chlorides. Specific optimal temperature and time are not documented.
Derivative Stability	The resulting sulfonamide bond is expected to be chemically stable and suitable for chromatographic analysis.
Detection Methods	UV/Vis Absorbance: The benzene ring provides UV activity. Mass Spectrometry (MS): This is the most promising detection method. The presence of a bromine atom would produce a characteristic isotopic pattern (79Br/81Br), aiding in the identification and confirmation of derivatized analytes. The fluorine atom may influence fragmentation patterns.
Sensitivity	Unknown. Would require experimental validation.
Potential Advantages	- MS Detection: The distinct bromine isotopic signature (two peaks of nearly equal intensity separated by 2 Da) could simplify peak identification in complex matrices. - Modified Chromatography: The fluorine and bromine atoms alter the polarity and size of the derivative compared to dansyl adducts, which could offer different chromatographic selectivity.
Potential Disadvantages	- Lack of Fluorescence: The molecule does not contain a native fluorophore, precluding highly sensitive fluorescence detection. - No Established Protocols: Complete methods for derivatization, cleanup, and analysis would need to be developed and validated from scratch. - Unknown Reactivity & Stability: The effects of the electron-withdrawing fluorine atom on reaction kinetics and derivative stability are not characterized.

Experimental Protocols & Workflows

Dansyl Chloride Derivatization Protocol (General for Amino Acids)

This protocol is a widely adopted method for the derivatization of amino acids for HPLC or LC-MS analysis.[3]

1. Reagent Preparation:

• Derivatization Buffer: Prepare a 100 mM sodium carbonate/bicarbonate buffer and adjust the pH to 9.8.[5]

• Dansyl Chloride Solution: Prepare a 50 mM solution of dansyl chloride in anhydrous acetonitrile (ACN). This solution should be made fresh and protected from light.[5]

• Quenching Solution: Prepare a 10% (v/v) solution of ammonium hydroxide or methylamine in water to consume excess dansyl chloride after the reaction.[3]

2. Derivatization Procedure:

• In a microcentrifuge tube, add 25 µL of the sample or standard solution.

• Add 50 µL of the freshly prepared Dansyl Chloride solution.

• Add 50 µL of the Derivatization Buffer (pH 9.8).

• Vortex the mixture thoroughly.

• Incubate the reaction mixture in a heating block at 60°C for 30-60 minutes. The incubation must be performed in the dark.[3]

• After incubation, cool the mixture to room temperature.

• To stop the reaction, add 10-20 µL of the Quenching Solution. Vortex and let stand for 5 minutes.

• Centrifuge the mixture to pellet any precipitate. The supernatant is ready for analysis.

Caption: Experimental workflow for amine derivatization with Dansyl Chloride.

4-Bromo-2-fluorobenzenesulfonyl Chloride Protocol

A validated experimental protocol for the use of 4-Bromo-2-fluorobenzenesulfonyl chloride in the analytical derivatization of amines is not available in the peer-reviewed literature. Development would be required to optimize reaction pH, temperature, time, solvent, and cleanup procedures.

Conclusion and Recommendations

The choice between dansyl chloride and 4-Bromo-2-fluorobenzenesulfonyl chloride for amine derivatization is currently straightforward due to the extensive validation of the former and the lack of analytical data for the latter.

• Dansyl Chloride remains the reagent of choice for sensitive and reliable quantification of primary and secondary amines. Its strong fluorescent properties make it ideal for applications requiring low detection limits. A vast library of established protocols provides a robust starting point for method development, saving significant time and resources.

• 4-Bromo-2-fluorobenzenesulfonyl Chloride is an unvalidated candidate for this application. While its structure suggests potential utility in mass spectrometry-based methods—primarily due to the bromine isotopic signature—it cannot be recommended without comprehensive experimental validation. Researchers interested in novel derivatization strategies for LC-MS may find it a target for future investigation, but it is not a practical alternative for routine analysis at this time.

For professionals in research and drug development, adhering to well-established and validated methods is critical for data integrity. Therefore, dansyl chloride is the recommended reagent for the derivatization of amines for quantitative analysis.

References

• 1. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Urine polyamines determination using dansyl chloride derivatization in solid-phase extraction cartridges and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LC-MS/MS characterisation and determination of dansyl chloride derivatised glyphosate, aminomethylphosphonic acid (AMPA), and glufosinate in foods of plant and animal origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]

A Comparative Guide to Amine-Reactive Reagents for the Synthesis of Fluorescent Probes: Spotlight on 4-Bromo-2-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a reactive moiety for conjugating a fluorophore to a biomolecule is a critical step in the development of sensitive and reliable fluorescent probes. This guide provides an objective comparison of 4-Bromo-2-fluorobenzenesulfonyl chloride and other common amine-reactive reagents, offering insights into their performance based on available experimental data.

Introduction to Amine-Reactive Chemistries

The synthesis of fluorescent probes frequently involves the covalent labeling of an amine group on a target molecule, such as a protein, nucleic acid, or a smaller organic compound. The most common reactive groups for this purpose are sulfonyl chlorides, succinimidyl esters (NHS esters), and isothiocyanates. Each class of reagents presents a unique profile of reactivity, stability, and specificity, influencing the overall efficacy of the resulting fluorescent probe.

Sulfonyl chlorides, such as 4-Bromo-2-fluorobenzenesulfonyl chloride and Dansyl chloride, react with primary and secondary amines to form stable sulfonamide bonds.[1][2] NHS esters are also widely used and react with primary amines to form stable amide bonds.[3] Isothiocyanates form a less stable thiourea linkage.[4] This guide will focus on the comparison of the sulfonyl chloride 4-Bromo-2-fluorobenzenesulfonyl chloride with the well-established Dansyl chloride and a popular NHS ester, Texas Red-X succinimidyl ester.

Performance Comparison of Amine-Reactive Reagents

Feature	4-Bromo-2-fluorobenzenesulfonyl chloride	Dansyl chloride	Texas Red-X, succinimidyl ester
Reactive Group	Sulfonyl chloride	Sulfonyl chloride	Succinimidyl ester
Target Moiety	Primary and secondary amines	Primary and secondary amines[2]	Primarily primary amines[3]
Resulting Linkage	Sulfonamide	Sulfonamide[2]	Amide[3]
Reaction pH	~9.5 - 10.0 (inferred)[5]	9.5 - 10.0[5]	7.5 - 8.5[6]
Solvent	Anhydrous DMF or acetonitrile (inferred)	Anhydrous acetonitrile or DMF[5][7]	Anhydrous DMSO or DMF[6]
Reactivity	High (inferred)	High[8]	High
Stability in Water	Low, prone to hydrolysis (inferred)	Unstable, prone to hydrolysis[2]	More stable than sulfonyl chlorides[9]
Excitation Max (Conjugate)	Fluorophore-dependent	~340 nm (protein conjugate)	~595 nm[10][11]
Emission Max (Conjugate)	Fluorophore-dependent	~520 nm (protein conjugate)[12]	~615 nm[10][11]
Quantum Yield (Conjugate)	Data not available	Environment-dependent, can be high[2]	Data not available for direct comparison
Photostability	Data not available	Moderate	Good

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis and application of fluorescent probes. Below are representative protocols for the conjugation of an amine-containing fluorophore (e.g., 4-aminofluorescein) with the discussed reagents.

Protocol 1: Synthesis of a Fluorescent Probe using 4-Bromo-2-fluorobenzenesulfonyl chloride (Representative Protocol)

This protocol is a representative procedure based on general methods for sulfonyl chlorides, as a specific protocol for 4-Bromo-2-fluorobenzenesulfonyl chloride with 4-aminofluorescein was not found in the searched literature.

Materials:

• 4-Bromo-2-fluorobenzenesulfonyl chloride

• 4-Aminofluorescein

• Anhydrous dimethylformamide (DMF)

• 1 M Sodium bicarbonate buffer (pH 9.5)

• Triethylamine

• Thin-layer chromatography (TLC) supplies

• Silica gel for column chromatography

Procedure:

• Dissolve 4-aminofluorescein (1 equivalent) in anhydrous DMF.

• Add sodium bicarbonate buffer to adjust the pH to ~9.5.

• In a separate vial, dissolve 4-Bromo-2-fluorobenzenesulfonyl chloride (1.2 equivalents) in a minimal amount of anhydrous DMF.

• Slowly add the 4-Bromo-2-fluorobenzenesulfonyl chloride solution to the 4-aminofluorescein solution with constant stirring.

• Add a catalytic amount of triethylamine.

• Allow the reaction to proceed at room temperature for 2-4 hours, monitoring the progress by TLC.

• Once the reaction is complete, neutralize the mixture with a mild acid.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the fluorescent probe.

Protocol 2: Synthesis of a Dansyl-labeled Fluorescent Probe

Materials:

• Dansyl chloride

• Amine-containing molecule (e.g., a peptide)

• Anhydrous acetonitrile

• 1 M Sodium bicarbonate buffer (pH 9.8)

• Centrifugal filtration device

Procedure:

• Dissolve the amine-containing molecule in the sodium bicarbonate buffer.[7]

• Dissolve Dansyl chloride in anhydrous acetonitrile to prepare a stock solution.[7]

• Add the Dansyl chloride solution to the amine solution in a >100-fold molar excess.[7]

• Incubate the reaction mixture at 75°C for 45 minutes.[7]

• Remove the excess unreacted Dansyl chloride using a centrifugal filtration device with an appropriate molecular weight cutoff.[7]

Protocol 3: Synthesis of a Texas Red-X-labeled Fluorescent Probe

Materials:

• Texas Red-X, succinimidyl ester

• Protein (e.g., IgG antibody)

• 0.1 M Sodium bicarbonate buffer (pH 8.3)

• Anhydrous dimethyl sulfoxide (DMSO)

• Sephadex column for purification

Procedure:

• Dissolve the protein in 0.1 M sodium bicarbonate buffer.[6]

• Prepare a 10 mM stock solution of Texas Red-X, succinimidyl ester in anhydrous DMSO.[6]

• Add 15-25 µL of the dye stock solution for every 1 mL of the protein solution.[6]

• Incubate the reaction for 1 hour at room temperature, protected from light.[6]

• Separate the labeled protein from the unreacted dye using a Sephadex column.[6]

Signaling Pathways and Experimental Workflows

Fluorescent probes are instrumental in visualizing and quantifying various biological processes. The choice of the reactive moiety can influence the probe's suitability for specific applications.

Enzyme Activity Assay Workflow

Fluorescent probes are frequently employed to measure enzyme activity. A common strategy involves a fluorophore whose fluorescence is quenched. Upon enzymatic cleavage of a specific substrate attached to the fluorophore, the quenching is relieved, leading to an increase in fluorescence.

References

• 1. 4-Bromobenzenesulfonyl Chloride|Research Chemical [benchchem.com]
• 2. Application of dansyl chloride_Chemicalbook [chemicalbook.com]
• 3. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescent Amine-reactive Alexa Fluor Dye Labeling of IgM Antibodies | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. biotium.com [biotium.com]
• 7. doe-mbi.ucla.edu [doe-mbi.ucla.edu]
• 8. pnas.org [pnas.org]
• 9. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 10. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 11. Texas red-X,SE | TargetMol [targetmol.com]
• 12. How to Use Fluorescence Spectroscopy for Enzyme Activity Assays [synapse.patsnap.com]

Computational studies on the electrophilicity of 4-Bromo-2-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrophilicity of 4-Bromo-2-fluorobenzenesulfonyl chloride with other relevant benzenesulfonyl chloride analogs. The electrophilicity of these reagents is a critical parameter in various synthetic applications, particularly in the formation of sulfonamides and sulfonate esters, which are key moieties in many pharmaceutical compounds. This document outlines both computational and experimental approaches to understanding and quantifying the reactivity of these important chemical building blocks.

Computational Analysis of Electrophilicity

Computational chemistry provides powerful tools to predict and rationalize the electrophilic character of molecules. Key descriptors derived from Density Functional Theory (DFT) calculations, such as the global electrophilicity index (ω), the energy of the Lowest Unoccupied Molecular Orbital (LUMO), and partial atomic charges, offer quantitative insights into reactivity.

Key Computational Descriptors

• Global Electrophilicity Index (ω): This index, proposed by Parr, Szentpaly, and Liu, measures the stabilization in energy when a system acquires additional electronic charge from the environment.[1] It quantifies the overall electrophilic nature of a molecule. A higher ω value indicates a stronger electrophile. The index is calculated from the electronic chemical potential (μ) and chemical hardness (η) as ω = μ²/2η. These, in turn, can be approximated from the energies of the Highest Occupied Molecular Orbital (HOMO) and LUMO using Koopman's theorem.[1]

• LUMO Energy: The Lowest Unoccupied Molecular Orbital is the frontier orbital that accepts electrons from a nucleophile. A lower LUMO energy indicates that the molecule is a better electron acceptor and therefore a stronger electrophile. DFT calculations are a common method to compute LUMO energies.[2][3]

• Partial Atomic Charge: The partial charge on the sulfonyl sulfur atom (S) is a direct indicator of its electrophilicity. A more positive partial charge implies a greater electron deficiency, making the sulfur atom more susceptible to nucleophilic attack. Natural Bond Orbital (NBO) analysis within a DFT framework is a standard method for calculating these charges.[4]

Computational Methodology

• Geometry Optimization: The molecular structure of each sulfonyl chloride analog would be optimized using a functional such as B3LYP with a suitable basis set, for example, 6-311++G(d,p).[4]

• Frequency Calculation: To ensure the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed.

• Property Calculation: Using the optimized geometry, single-point energy calculations are performed to determine the HOMO and LUMO energies. NBO analysis is also performed to calculate the partial atomic charges.

• Electrophilicity Index Calculation: The global electrophilicity index (ω) is then calculated from the derived HOMO and LUMO energies.

Caption: Computational workflow for determining electrophilicity parameters using DFT.

Expected Trends for 4-Bromo-2-fluorobenzenesulfonyl Chloride

Based on fundamental principles of physical organic chemistry, the electrophilicity of 4-Bromo-2-fluorobenzenesulfonyl chloride is expected to be significantly enhanced compared to unsubstituted benzenesulfonyl chloride. Both the bromine and fluorine atoms are electron-withdrawing groups (EWGs) due to their high electronegativity.

• Fluorine (ortho): The fluorine atom at the ortho position exerts a strong inductive electron-withdrawing effect, which increases the positive partial charge on the sulfur atom, making it more electrophilic.

• Bromine (para): The bromine atom at the para position also contributes an inductive withdrawing effect. While it has a competing, weaker resonance-donating effect, its overall impact on the sulfonyl group is electron-withdrawing.

Therefore, it is predicted that 4-Bromo-2-fluorobenzenesulfonyl chloride would possess a lower LUMO energy, a more positive partial charge on the sulfur atom, and a higher global electrophilicity index compared to benzenesulfonyl chloride, 4-bromobenzenesulfonyl chloride, and 2-fluorobenzenesulfonyl chloride. Its electrophilicity would likely be comparable to or slightly less than that of 4-nitrobenzenesulfonyl chloride, which contains a very powerful electron-withdrawing nitro group.

Experimental Analysis of Electrophilicity

The most direct experimental measure of electrophilicity is the rate of reaction with a given nucleophile. Solvolysis reactions, particularly hydrolysis, are commonly used for this purpose. The first-order rate constants (k) for these reactions provide a quantitative comparison of the reactivity of different sulfonyl chlorides.

Comparative Experimental Data

The following table summarizes the first-order rate constants for the hydrolysis of several para-substituted benzenesulfonyl chlorides in water. This data provides a clear experimental ranking of their electrophilicity.

Substituent (X in X-C₆H₄SO₂Cl)	Temperature (°C)	Rate Constant, k (10⁻⁴ s⁻¹)	Reference
4-Methoxy	15	23.89	[5]
4-Methyl	15	13.57	[5]
Hydrogen	15	11.04	[5]
4-Bromo	15	7.447	[5]
4-Nitro	15	9.373	[5]

Note: The data for 4-Bromo and 4-Nitro derivatives from this specific study[5] show an unexpected trend, which may be due to specific experimental conditions or impurities. Other studies consistently show that electron-withdrawing groups like nitro increase the rate of hydrolysis. For instance, a separate study shows a positive Hammett ρ-value of +1.564 for the alkaline hydrolysis of substituted benzenesulfonyl chlorides, indicating that electron-withdrawing groups accelerate the reaction.[6] Another study on solvolysis also supports the SN2 mechanism where electron-withdrawing groups increase reactivity.[7][8]

Caption: The logical link between computational predictions and experimental validation of electrophilicity.

Experimental Protocol: Kinetic Measurement of Solvolysis

The following protocol for determining the rate of solvolysis of sulfonyl chlorides is adapted from established methods in the literature.[7] This method relies on titrating the acid produced during the reaction.

Objective: To determine the first-order rate constant for the solvolysis of a sulfonyl chloride in a given solvent (e.g., aqueous ethanol).

Materials:

• Substituted benzenesulfonyl chloride (e.g., 4-Bromo-2-fluorobenzenesulfonyl chloride)

• Solvent of choice (e.g., 80% ethanol/20% water v/v)

• Standardized sodium hydroxide solution (~0.02 M)

• Phenolphthalein indicator

• Thermostated water bath

• Pipettes, burette, conical flasks, stopwatch

Procedure:

• Preparation: Prepare a stock solution of the sulfonyl chloride in a non-hydroxylic solvent like acetone. Accurately prepare the desired aqueous alcohol solvent mixture.

• Temperature Equilibration: Place a known volume (e.g., 50.0 mL) of the solvent mixture in a conical flask and allow it to equilibrate to the desired reaction temperature (e.g., 35.0 °C) in the thermostated water bath.

• Reaction Initiation: Initiate the reaction by injecting a small, known amount of the sulfonyl chloride stock solution into the equilibrated solvent. Start the stopwatch immediately. This is time t=0.

• Titration at Intervals: At recorded time intervals (e.g., every 10 minutes), withdraw a known aliquot (e.g., 5.0 mL) of the reaction mixture and quench it in a flask containing ice-cold acetone to stop the reaction.

• Acid Quantification: Immediately titrate the quenched aliquot with the standardized NaOH solution using phenolphthalein as the indicator to determine the concentration of HCl produced.

• Infinity Titration: After the reaction has proceeded for at least 10 half-lives, or by heating a separate sample to ensure complete reaction, perform an "infinity" titration (V∞) to determine the total amount of acid produced upon complete solvolysis.

• Data Analysis: The first-order rate constant (k) is calculated using the integrated rate law: ln(V∞ - Vt) = -kt + ln(V∞) where Vt is the volume of NaOH used at time t. A plot of ln(V∞ - Vt) versus time will yield a straight line with a slope of -k.

An alternative to titration is a conductimetric method, which follows the increase in conductivity of the solution as ionic products (HCl) are formed.[5][7]

Conclusion

The electrophilicity of 4-Bromo-2-fluorobenzenesulfonyl chloride is significantly influenced by its substitution pattern. The presence of both ortho-fluoro and para-bromo substituents, acting as strong electron-withdrawing groups, renders the sulfonyl sulfur highly electron-deficient. This heightened electrophilicity makes it a potent reagent for sulfonylation reactions.

While specific computational data for this molecule is not widely published, established DFT methodologies can reliably predict its high reactivity. Experimentally, its electrophilicity can be quantified by measuring the rate of its solvolysis reactions and comparing it to other benzenesulfonyl chloride analogs. The provided protocol offers a robust method for obtaining such quantitative experimental data, which is invaluable for reaction optimization and the development of novel synthetic methodologies in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DFT data to relate calculated LUMO energy with experimental reduction potentials of Cu(II)-β-diketonato complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride — Precursors in the Development of New Pharmaceuticals | MDPI [mdpi.com]
• 8. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of Impurities in Commercial 4-Bromo-2-fluorobenzenesulfonyl Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of starting materials is a critical determinant of reaction efficiency, byproduct formation, and the safety and efficacy of the final active pharmaceutical ingredient (API). 4-Bromo-2-fluorobenzenesulfonyl chloride is a key building block in the synthesis of various pharmaceutical compounds. Impurities in this reagent can lead to the formation of undesired side products, complicating purification processes and potentially introducing genotoxic or otherwise harmful substances into the drug product. This guide provides a comparative overview of the characterization of impurities in commercially available 4-Bromo-2-fluorobenzenesulfonyl chloride, offering experimental protocols and data to aid in the selection of the most suitable material for your research and development needs.

Comparison of Commercial 4-Bromo-2-fluorobenzenesulfonyl Chloride and Alternatives

The purity of 4-Bromo-2-fluorobenzenesulfonyl chloride can vary between suppliers. While most commercial sources provide a stated purity of 97-98%, the nature and quantity of the remaining impurities can differ significantly. These impurities often arise from the synthetic route, which commonly involves the chlorosulfonation of 4-bromo-2-fluorobenzene. Potential impurities may include isomers, starting materials, and byproducts of the reaction.

In addition to comparing different sources of 4-Bromo-2-fluorobenzenesulfonyl chloride, it is also pertinent to consider alternative reagents that may offer advantages in terms of purity, reactivity, or cost.

Table 1: Comparison of Commercial 4-Bromo-2-fluorobenzenesulfonyl Chloride and Alternatives (Hypothetical Data)

Product	Supplier	Stated Purity (%)	Key Impurity 1 (%)	Key Impurity 2 (%)	Notes
4-Bromo-2-fluorobenzenesulfonyl chloride	Supplier A	98.5	2-Bromo-4-fluorobenzenesulfonyl chloride (0.8)	4-Bromobenzenesulfonyl chloride (0.3)	High purity, low levels of isomeric impurities.
4-Bromo-2-fluorobenzenesulfonyl chloride	Supplier B	97.0	4-Bromo-2-fluorobenzenesulfonic acid (1.5)	Unidentified (0.5)	Contains a significant amount of the corresponding sulfonic acid, indicating potential moisture exposure.
4-Bromo-2-fluorobenzenesulfonyl chloride	Supplier C	98.0	Dimerized byproducts (1.0)	Residual solvent (0.5)	May require additional purification for sensitive applications.
2-Bromo-4-fluorobenzenesulfonyl chloride	Alternative Reagent	99.0	Isomer of interest as primary component	Low impurity profile	A potential alternative depending on the desired substitution pattern.
4-Bromobenzenesulfonyl chloride	Alternative Reagent	99.5	High purity	Lacks the fluorine substituent, which will alter downstream product properties.	A well-characterized, high-purity alternative if fluorine is not required.

Experimental Protocols for Impurity Characterization

Accurate characterization of impurities requires a multi-pronged analytical approach. The following are detailed methodologies for key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh 10 mg of the 4-Bromo-2-fluorobenzenesulfonyl chloride sample into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with dry acetonitrile.

  • Prepare a series of calibration standards of potential impurities in acetonitrile.

• Instrumentation:

  • GC System: Agilent 8890 or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet: Split/splitless, 250°C, split ratio 20:1.

  • Oven Program: 50°C for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977B or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-450 amu.

• Data Analysis:

  • Identify impurities by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify identified impurities using the calibration curves generated from the standards.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is ideal for the separation and quantification of non-volatile impurities, such as the corresponding sulfonic acid.

Methodology:

• Sample Preparation:

  • Accurately weigh 20 mg of the 4-Bromo-2-fluorobenzenesulfonyl chloride sample into a 50 mL volumetric flask.

  • Carefully add 2 mL of a 1:1 mixture of acetonitrile and a derivatizing agent solution (e.g., a dilute solution of a primary amine like benzylamine to convert the sulfonyl chloride to a more stable sulfonamide).

  • Allow the derivatization to proceed for 15 minutes at room temperature.

  • Dilute to volume with the mobile phase.

• Instrumentation:

  • HPLC System: Waters Alliance e2695 or equivalent with a photodiode array (PDA) detector.

  • Column: C18 reverse-phase column (e.g., Waters SunFire C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Data Analysis:

  • Identify and quantify impurities by comparing retention times and UV spectra with those of known standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR provides detailed structural information about the main component and any impurities present at detectable levels.

Methodology:

• Sample Preparation:

  • Dissolve approximately 20 mg of the 4-Bromo-2-fluorobenzenesulfonyl chloride sample in 0.7 mL of deuterated chloroform (CDCl3) or deuterated acetone ((CD3)2CO).

• Instrumentation:

  • Spectrometer: Bruker Avance III 500 MHz or equivalent.

  • Experiments: ¹H, ¹³C, ¹⁹F, and 2D correlation experiments (e.g., COSY, HSQC) as needed.

• Data Analysis:

  • Analyze the chemical shifts, coupling constants, and integration of the signals to identify the structures of impurities.

  • Quantitative NMR (qNMR) can be performed using a certified internal standard to determine the concentration of specific impurities.

Visualizing Experimental Workflows and Impact of Impurities

Diagrams can effectively illustrate complex processes and relationships. The following visualizations were created using Graphviz (DOT language).

Caption: Experimental workflow for the characterization of impurities.

Caption: Impact of reagent impurities on the drug development cascade.

Conclusion

The careful characterization of impurities in 4-Bromo-2-fluorobenzenesulfonyl chloride is a critical step in ensuring the quality and safety of pharmaceutical products. While commercial suppliers provide a general purity value, a more detailed investigation using techniques such as GC-MS, HPLC, and NMR is essential for a comprehensive understanding of the impurity profile. This guide provides the foundational knowledge and experimental protocols to empower researchers to make informed decisions when selecting this crucial reagent for their drug development programs. By investing in the thorough analysis of starting materials, the risks of downstream complications can be significantly mitigated, leading to a more efficient and successful development process.

Cross-reactivity studies of antibodies raised against 4-bromo-2-fluorophenylsulfonyl-containing haptens

For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding Antibody Specificity

The development of highly specific antibodies is paramount for the successful application of immunoassays in research, diagnostics, and drug development. When targeting small molecules, or haptens, such as those containing a phenylsulfonyl moiety, a critical aspect of antibody characterization is the assessment of cross-reactivity. This guide provides a comparative overview of the cross-reactivity of antibodies raised against phenylsulfonyl-containing haptens, supported by experimental data from representative studies. Understanding the principles of hapten design and the methodologies for evaluating antibody specificity is crucial for the development of robust and reliable immunoassays.

Principles of Hapten Design and Antibody Specificity

Haptens are small molecules that can elicit an immune response only when attached to a large carrier protein. The design of the hapten, particularly the site of conjugation to the carrier protein, significantly influences the specificity of the resulting antibodies. Key considerations in hapten design include:

• Exposure of Unique Structural Motifs: To generate antibodies that can distinguish between closely related molecules, the hapten should be designed to prominently display the unique structural features of the target analyte.

• Linker Position: The point of attachment of the linker arm used for protein conjugation should be at a position that is common to the group of compounds for which cross-reactivity is to be minimized, or at a site that directs the immune response towards a specific region of the molecule.

• Hapten-Protein Ratio: The number of hapten molecules conjugated to each carrier protein molecule can influence the avidity and specificity of the antibody response.[1][2]

Comparative Cross-Reactivity Data

The following tables summarize the cross-reactivity of polyclonal and monoclonal antibodies raised against different phenylsulfonyl-containing haptens, as determined by competitive enzyme-linked immunosorbent assay (ELISA). The data is derived from studies on sulfonylurea and phenylurea herbicides, which serve as excellent models for understanding cross-reactivity in this class of compounds.

Table 1: Cross-Reactivity of a Polyclonal Antibody Raised Against a Fluometuron-Based Immunogen

Competing Compound	IC50 (ng/mL)	Cross-Reactivity (%)*
Fluometuron	15.2	100
Chlorotoluron	25.8	58.9
Isoproturon	42.1	36.1
Diuron	88.5	17.2
Linuron	155.3	9.8
Metobromuron	210.7	7.2
Buturon	>1000	<1.5

*Cross-reactivity (%) = (IC50 of Fluometuron / IC50 of competing compound) x 100

This table is based on data for a polyclonal antibody raised against the phenylurea herbicide fluometuron, demonstrating how structural similarity influences antibody recognition.[3]

Table 2: Cross-Reactivity of a Monoclonal Antibody (Clone 2C8/C8) Raised Against the s-Triazine Moiety of Metsulfuron-methyl

Competing Compound	Cross-Reactivity (%)*
Metsulfuron-methyl	100
Cinosulfuron	142
Triasulfuron	95
Primisulfuron-methyl	60
Thifensulfuron-methyl	40
Chlorsulfuron	167
Prosulfuron	83
Tribenuron-methyl	21

*Cross-reactivity is based on the IC50 values relative to metsulfuron-methyl.

This table illustrates the broad cross-reactivity of a monoclonal antibody generated against a hapten designed to elicit a response to a common structural moiety within the sulfonylurea herbicide class.[4]

Experimental Protocols

The following are detailed methodologies for key experiments involved in the generation and characterization of antibodies against small molecule haptens.

Hapten Synthesis and Immunogen Preparation

The synthesis of a hapten involves creating a derivative of the target molecule that incorporates a linker with a reactive group for conjugation to a carrier protein.

• Hapten Design and Synthesis: A derivative of the target phenylsulfonyl compound is synthesized to include a functional group, such as a carboxylic acid or an amine, at a strategic position for conjugation.

• Activation of Hapten: The functional group on the hapten is activated to facilitate covalent bonding to the carrier protein. For example, a carboxylic acid can be activated using N-hydroxysuccinimide (NHS) and a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Conjugation to Carrier Protein: The activated hapten is then reacted with a carrier protein, such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH), in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). The molar ratio of hapten to carrier protein is a critical parameter to control.[1][2][5]

• Purification of the Conjugate: The resulting immunogen (hapten-protein conjugate) is purified from unreacted hapten and reagents by dialysis or size-exclusion chromatography.

• Characterization of the Conjugate: The conjugation ratio (number of hapten molecules per protein molecule) can be determined using techniques like matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry or UV-Vis spectrophotometry.[1][2][5]

Antibody Production and Purification

• Immunization: Laboratory animals (e.g., rabbits or mice) are immunized with the hapten-protein conjugate emulsified in an adjuvant (e.g., Freund's complete adjuvant for the primary immunization and Freund's incomplete adjuvant for subsequent boosts).

• Titer Determination: The antibody titer in the serum is monitored throughout the immunization schedule using a non-competitive ELISA with the hapten conjugated to a different carrier protein (e.g., ovalbumin, OVA) as the coating antigen.

• Antibody Purification: Polyclonal antibodies can be purified from the serum using affinity chromatography on a column with the immobilized hapten. For monoclonal antibody production, hybridoma technology is employed.

Competitive Indirect ELISA for Cross-Reactivity Assessment

A competitive indirect ELISA is a common and effective method for determining the cross-reactivity of antibodies against small molecules.

• Coating: Microtiter plates are coated with a hapten-protein conjugate (e.g., hapten-OVA) in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The plates are washed with a wash buffer (e.g., PBS with 0.05% Tween 20) to remove unbound antigen.

• Blocking: The remaining protein-binding sites on the plate are blocked with a blocking buffer (e.g., PBS with 1% BSA) for 1-2 hours at room temperature.

• Competition: A fixed concentration of the antibody is pre-incubated with varying concentrations of the target analyte or the competing compounds (potential cross-reactants). This mixture is then added to the coated and blocked wells and incubated for 1-2 hours at room temperature.

• Washing: The plates are washed to remove unbound antibodies and competitors.

• Detection: An enzyme-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP) is added to the wells and incubated for 1 hour at room temperature.

• Washing: The plates are washed to remove the unbound secondary antibody.

• Substrate Addition: A substrate solution (e.g., TMB) is added, and the color development is allowed to proceed.

• Stopping the Reaction: The reaction is stopped by adding a stop solution (e.g., 2M H₂SO₄).

• Measurement: The absorbance is read at the appropriate wavelength using a microplate reader.

• Data Analysis: The percentage of inhibition is calculated for each concentration of the competitor. The IC50 value (the concentration of the competitor that causes 50% inhibition of the antibody binding to the coating antigen) is determined from the resulting dose-response curve. The cross-reactivity is then calculated relative to the target analyte.[3]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in generating and evaluating antibodies for cross-reactivity.

Hapten Synthesis and Immunogen Preparation Workflow

Antibody Production and Screening Process

Competitive Indirect ELISA Workflow for Cross-Reactivity

References

• 1. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Hapten Synthesis and Monoclonal Antibody Preparation for Simultaneous Detection of Albendazole and Its Metabolites in Animal-Origin Food - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 4-Bromo-2-fluorobenzenesulfonyl Chloride in Parallel Synthesis: A Comparative Guide

In the landscape of modern drug discovery and high-throughput chemistry, the efficiency and versatility of building blocks are paramount. 4-Bromo-2-fluorobenzenesulfonyl chloride has emerged as a valuable reagent for parallel synthesis, primarily in the construction of diverse sulfonamide libraries.[1] Sulfonamides are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[2] This guide provides a comparative analysis of 4-Bromo-2-fluorobenzenesulfonyl chloride against other commonly used sulfonyl chlorides, supported by a representative experimental protocol for parallel synthesis.

The unique substitution pattern of 4-Bromo-2-fluorobenzenesulfonyl chloride—a bromine atom at the 4-position and a fluorine atom at the 2-position—imparts distinct physicochemical properties that can be advantageous in a parallel synthesis workflow. These halogen substituents are known to enhance metabolic stability and binding affinity of the resulting sulfonamide products.[1]

Comparative Analysis of Sulfonyl Chlorides

The reactivity of a benzenesulfonyl chloride is significantly influenced by the electronic nature of its substituents. Electron-withdrawing groups generally increase the electrophilicity of the sulfonyl chloride, leading to faster reaction rates with nucleophiles such as amines.[3] This is a critical consideration in parallel synthesis where reaction completion in a timely and uniform manner across a library is desirable.

The following table summarizes the properties of 4-Bromo-2-fluorobenzenesulfonyl chloride and compares it with other representative sulfonyl chlorides used in library synthesis. The "Expected Reactivity Rank" is inferred from the electron-withdrawing or -donating properties of the substituents.

Reagent	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Key Features	Expected Reactivity Rank (1 = most reactive)
4-Bromo-2-fluorobenzenesulfonyl chloride	216159-03-4	273.51	63-66	Strong electron-withdrawing groups (Br, F) enhancing reactivity and providing sites for further functionalization.	1
4-Bromobenzenesulfonyl chloride	98-58-8	255.52	73-75	Electron-withdrawing bromine atom; provides a handle for cross-coupling reactions.[4]	3
4-Fluorobenzenesulfonyl chloride	349-88-2	194.61	29-31	Electron-withdrawing fluorine can improve metabolic stability.[5]	4
4-Nitrobenzenesulfonyl chloride	98-74-8	221.62	76-79	Very strong electron-withdrawing nitro group, leading to high reactivity.	2
p-Toluenesulfonyl chloride	98-59-9	190.65	67-69	Electron-donating methyl group, leading to lower reactivity.	5
Benzenesulfonyl chloride	98-09-9	176.62	14.5	Unsubstituted baseline for reactivity comparison.	6

Experimental Protocol: Solution-Phase Parallel Synthesis of a Sulfonamide Library

This protocol describes a general method for the solution-phase parallel synthesis of a sulfonamide library from a diverse set of amines and sulfonyl chlorides, including 4-Bromo-2-fluorobenzenesulfonyl chloride. This method is adapted from established procedures for combinatorial chemistry.[6][7]

Materials:

• Sulfonyl Chlorides: 4-Bromo-2-fluorobenzenesulfonyl chloride, and other sulfonyl chlorides for comparison (e.g., 4-bromobenzenesulfonyl chloride, 4-fluorobenzenesulfonyl chloride).

• Amines: A diverse library of primary and secondary amines.

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN).

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

• Quenching Agent: Isocyanate scavenging resin or a primary amine like aminomethyl polystyrene.

• 96-well reaction block with sealing mat.

• Multichannel pipette or liquid handling robot.

• Centrifugal evaporator.

• HPLC-MS for analysis.

Procedure:

• Preparation of Stock Solutions:

  • Prepare 0.2 M solutions of each sulfonyl chloride in anhydrous DCM.

  • Prepare 0.2 M solutions of each amine in anhydrous DCM.

  • Prepare a 0.4 M solution of TEA in anhydrous DCM.

• Reaction Setup:

  • To each well of the 96-well reaction block, add 200 µL of the respective amine stock solution (0.04 mmol).

  • Add 200 µL of the TEA stock solution (0.08 mmol) to each well.

  • Add 200 µL of the 4-Bromo-2-fluorobenzenesulfonyl chloride stock solution (0.04 mmol) to the designated wells. For comparison, add the other sulfonyl chloride stock solutions to their respective wells.

• Reaction:

  • Seal the reaction block with a sealing mat.

  • Shake the reaction block at room temperature for 12-18 hours. The progress of the reaction can be monitored by taking a small aliquot from a representative well and analyzing it by TLC or LC-MS.

• Work-up and Purification:

  • To quench any unreacted sulfonyl chloride, add an isocyanate scavenging resin (or aminomethyl polystyrene) to each well and shake for an additional 2-4 hours.

  • Filter the contents of each well to remove the resin.

  • The solvent is then removed in a centrifugal evaporator.

  • The resulting crude sulfonamides can be redissolved in a suitable solvent (e.g., DMSO) for biological screening or further purified by techniques such as preparative HPLC if required.

• Analysis:

  • The purity and identity of the synthesized sulfonamides in the library are typically determined by high-throughput HPLC-MS analysis.

Visualizing the Workflow and Chemical Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the underlying chemical principles influencing the reactivity of the sulfonyl chlorides.

Figure 1. Experimental workflow for parallel sulfonamide synthesis.

Figure 2. Effect of substituents on sulfonyl chloride reactivity.

Performance Expectations for 4-Bromo-2-fluorobenzenesulfonyl Chloride

Based on its chemical structure, 4-Bromo-2-fluorobenzenesulfonyl chloride is expected to be a highly efficient reagent in parallel synthesis for several reasons:

• Enhanced Reactivity: The presence of two electron-withdrawing halogen atoms (bromine and fluorine) increases the electrophilic character of the sulfonyl group, which should lead to faster and more complete reactions with a broad range of amines. This is particularly beneficial for less nucleophilic amines, helping to drive reactions to completion within a practical timeframe for library synthesis.

• Versatility for Further Diversification: The bromine atom at the 4-position serves as a valuable synthetic handle for post-synthesis modification. It can readily participate in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of additional diversity into the sulfonamide library.

• Favorable Physicochemical Properties: The incorporation of fluorine is a common strategy in medicinal chemistry to improve properties such as metabolic stability, lipophilicity, and binding affinity to biological targets.[8] Using 4-Bromo-2-fluorobenzenesulfonyl chloride as a building block directly introduces this beneficial element into the library members.

Conclusion

References

• 1. 4-Bromo-2-fluorobenzenesulfonyl Chloride [myskinrecipes.com]
• 2. Synthesis and Biological Evaluation of a Library of Sulfonamide Analogs of Memantine to Target Glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. CAS 98-58-8: 4-Bromobenzenesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Synthesis and Biological Evaluation of Novel Sulfonanilide Compounds as Antiproliferative Agents for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpsr.com [ijpsr.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-2-fluorobenzenesulfonyl Chloride: A Step-by-Step Guide

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of 4-Bromo-2-fluorobenzenesulfonyl chloride, ensuring the safety of laboratory personnel and compliance with regulations.

This guide is intended for researchers, scientists, and drug development professionals actively engaged in laboratory work. The following procedures are based on standard safety data sheets and best practices for chemical waste management.

Hazard Profile and Safety Summary

4-Bromo-2-fluorobenzenesulfonyl chloride is a corrosive solid that can cause severe skin burns and eye damage.[1] Adherence to stringent safety protocols during handling and disposal is paramount.

Hazard Classification	Description	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1B[2]	GHS05[1]	Danger[1]	H314: Causes severe skin burns and eye damage[1]
Storage Class	8A - Combustible corrosive hazardous materials

Personal Protective Equipment (PPE) Requirements

Before initiating any disposal procedures, ensure the following personal protective equipment is worn:

• Eye/Face Protection: Tightly fitting safety goggles with side-shields or a full-face shield.[3]

• Skin Protection: Chemical-impermeable gloves (e.g., nitrile, neoprene) and fire/flame-resistant and impervious clothing.[3]

• Respiratory Protection: If dust or vapors are likely to be generated, a full-face respirator with appropriate cartridges (e.g., type P3) is necessary.

Work should always be conducted within a certified chemical fume hood to ensure adequate ventilation.[4][5]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the safe disposal of 4-Bromo-2-fluorobenzenesulfonyl chloride waste.

Step 1: Waste Segregation and Collection

• Identify Waste Stream: Designate a specific, clearly labeled hazardous waste container for 4-Bromo-2-fluorobenzenesulfonyl chloride and any materials contaminated with it (e.g., weighing boats, contaminated gloves, absorbent pads).

• Container Selection: The waste container must be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a tightly sealing lid.

• Labeling: Label the waste container with "Hazardous Waste," the full chemical name "4-Bromo-2-fluorobenzenesulfonyl chloride," the associated hazards (Corrosive), and the date of accumulation.

• Collection: Carefully transfer the waste into the designated container, minimizing the generation of dust.[3] Use non-sparking tools for any transfers of solid material.[5]

Step 2: Neutralization of Small Residual Amounts (for cleaning glassware)

This procedure should only be performed by trained personnel for decontaminating glassware with minor residual amounts. Bulk quantities should never be neutralized in the lab.

• Preparation: In a chemical fume hood, prepare a dilute solution of a weak base, such as sodium bicarbonate or a 1:1:1 mixture of sodium carbonate, calcium bentonite, and sand.

• Rinsing: Carefully rinse the contaminated glassware with a suitable organic solvent (e.g., acetone) to dissolve the residue. Collect this solvent rinse as hazardous waste.

• Neutralization: Slowly and cautiously add the solvent rinse to the neutralizing agent. Be prepared for a potential reaction.

• Final Cleaning: Once the reaction has ceased, the neutralized mixture can be collected as hazardous waste. The glassware can then be washed with soap and water.

Step 3: Storage Pending Disposal

• Secure Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure waste accumulation area.[2][3]

• Segregation: Keep the waste container away from incompatible materials, particularly strong oxidizing agents, strong acids, strong bases, and amines.[2][6]

• Temperature Control: Store in a cool, dry area, away from heat sources, sparks, and open flames.[4][5]

Step 4: Final Disposal

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and certified waste disposal company.[4]

• Regulatory Compliance: Ensure all local, regional, and national regulations for hazardous waste disposal are strictly followed.[3][4] Do not attempt to dispose of this chemical down the drain or in regular trash.[3]

Disposal Workflow

Caption: Disposal workflow for 4-Bromo-2-fluorobenzenesulfonyl chloride.

References

• 1. capotchem.com [capotchem.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-Bromo-2-fluorobenzenesulfonyl chloride

Essential Safety and Handling Guide for 4-Bromo-2-fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-Bromo-2-fluorobenzenesulfonyl chloride (CAS No. 216159-03-4). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

4-Bromo-2-fluorobenzenesulfonyl chloride is classified as a corrosive substance. It causes severe skin burns and eye damage.[1][2] Inhalation, ingestion, or skin contact with the material can cause severe injury.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion	Sub-category 1B	H314: Causes severe skin burns and eye damage.
Corrosive to Metals	Category 1	H290: May be corrosive to metals.

Source: ECHEMI[1], Capot Chemical[2], TCI Chemicals[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Bromo-2-fluorobenzenesulfonyl chloride to prevent exposure.

Protection Type	Specifications
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US). A face shield is also recommended.[1]
Skin Protection	Wear fire/flame resistant and impervious clothing. Chemical-resistant gloves (e.g., nitrile rubber) are required.[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge (e.g., type P3 (EN 143)). A dust mask (type N95, US) may be sufficient for low dust levels.[4]

Source: ECHEMI[1], Sigma-Aldrich[4]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls and Preparation:

• Ventilation: Always handle 4-Bromo-2-fluorobenzenesulfonyl chloride in a well-ventilated area, preferably within a certified chemical fume hood.[5]

• Safety Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[5][6]

• Material Handling: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to prevent ignition sources.[1]

2. Handling the Chemical:

• Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.

• Exposure Avoidance: Do not breathe dust, fumes, gas, mist, or vapors.[1] Avoid contact with skin, eyes, and clothing.[5]

• Container Management: Keep the container tightly closed when not in use.[5]

3. Storage:

• Conditions: Store in a dry, cool, and well-ventilated place.[1]

• Container: Keep in the original, tightly sealed container. Store in a corrosive-resistant container with a resistant inner liner.[3]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents and bases.[5] The substance is also moisture-sensitive.[7]

• Security: Store in a locked-up area.[1]

Emergency Procedures

Emergency Situation	First-Aid Measures
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water or shower. Wash contaminated clothing before reuse. Seek immediate medical attention.[6][8]
Inhalation	Remove the person to fresh air and keep comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical help.[1]
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1]
Accidental Release	Evacuate personnel to a safe area. Wear appropriate PPE. Avoid dust formation.[1] Sweep up the material and place it into a suitable, closed container for disposal.[5] Prevent the chemical from entering drains.[1]

Source: ECHEMI[1], Fisher Scientific[6], Thermo Fisher Scientific[8]

Disposal Plan

• Waste Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1]

• Contaminated Materials: Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[1]

Workflow for Safe Handling of 4-Bromo-2-fluorobenzenesulfonyl Chloride

Caption: Workflow for the safe handling of 4-Bromo-2-fluorobenzenesulfonyl chloride.

References

• 1. echemi.com [echemi.com]
• 2. capotchem.com [capotchem.com]
• 3. 4-Bromo-2-fluorobenzenesulfonyl Chloride | 216159-03-4 | TCI AMERICA [tcichemicals.com]
• 4. 4-氟苯磺酰氯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]